Technical Documentation Center

Quasar 670 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Quasar 670

Core Science & Biosynthesis

Foundational

Quasar 670 Dye: A Comprehensive Technical Guide to its Spectral Properties and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction Quasar 670 is a fluorescent dye belonging to the cyanine (B1664457) family, known for its emission in the far-red region of the electromagnetic...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quasar 670 is a fluorescent dye belonging to the cyanine (B1664457) family, known for its emission in the far-red region of the electromagnetic spectrum. Its spectral characteristics make it a valuable tool in a variety of biological research and drug development applications, particularly where minimizing autofluorescence from cellular components is critical. This guide provides an in-depth overview of the spectral properties of Quasar 670, detailed experimental considerations, and its application in key molecular biology techniques.

Spectral Properties of Quasar 670 Dye

The utility of a fluorophore is defined by its unique spectral properties, which dictate its optimal excitation and emission wavelengths, as well as its brightness and photostability.

Quantitative Spectral Data

The key spectral and physical properties of Quasar 670 are summarized in the table below for easy reference and comparison.

PropertyValueReference
Maximum Excitation Wavelength (λmax) 647 nm[1]
Maximum Emission Wavelength (λem) 670 nm[1]
Molar Extinction Coefficient (ε) 187,000 cm⁻¹M⁻¹[2]
Quantum Yield (Φ) Data not explicitly available in search results. The brightness of a dye is a product of its extinction coefficient and quantum yield.[3]
Fluorescence Lifetime (τ) Data not explicitly available in search results. The lifetime of the analogous Cy5 dye is approximately 1.0 ns in PBS.[4]
Recommended Quencher Black Hole Quencher® 2 (BHQ®-2)[2]
Key Features and Applications

Quasar 670 offers several advantages for molecular and cellular analysis, making it a versatile dye for various applications.

FeatureDescriptionApplications
Far-Red Emission Emits light in the far-red spectrum, which helps to reduce background autofluorescence from cells and tissues.Fluorescence Microscopy, In Vivo Imaging
High Extinction Coefficient A high molar extinction coefficient contributes to the dye's brightness, enabling the detection of low-abundance targets.Quantitative PCR (qPCR), Fluorescence In Situ Hybridization (FISH)
Cy5 Alternative Spectrally similar to Cy5, allowing it to be used as a direct replacement in many existing protocols and instrument setups.[5]qPCR, FISH, Flow Cytometry
Photostability Exhibits photostability comparable to Cy5. The use of antifade reagents is recommended to minimize photobleaching during imaging.Fluorescence Microscopy, Single-Molecule Imaging
FRET Compatibility Can serve as an acceptor in Förster Resonance Energy Transfer (FRET) pairs with appropriate donor fluorophores.Protein-protein interaction studies, conformational change analysis

Principles of Fluorescence

The phenomenon of fluorescence is central to the application of dyes like Quasar 670. The following Jablonski diagram illustrates the electronic state transitions that result in fluorescence.

Jablonski cluster_singlet Singlet States cluster_triplet Triplet States S0 S0 (Ground State) S1 S1 (First Excited State) S0->S1 Absorption (Excitation) S1->S0 Internal Conversion S1->S0 Fluorescence S1->S1 Vibrational Relaxation T1 T1 (Triplet State) S1->T1 Intersystem Crossing T1->S0 Phosphorescence

Caption: Jablonski diagram illustrating the process of fluorescence.

Experimental Protocols and Considerations

The successful application of Quasar 670 dye requires careful consideration of the experimental setup and protocol. Below are general workflows and key considerations for common applications.

Fluorescence Microscopy Workflow

Fluorescence microscopy is a powerful technique for visualizing the localization of molecules within cells and tissues. The following diagram outlines a typical workflow for a fluorescence microscopy experiment using Quasar 670-labeled probes.

Microscopy_Workflow prep Sample Preparation (Fixation & Permeabilization) hybrid Hybridization with Quasar 670-labeled Probe prep->hybrid wash Washing Steps (Remove unbound probes) hybrid->wash mount Mounting with Antifade Reagent wash->mount image Image Acquisition (Microscopy) mount->image analyze Image Analysis image->analyze

Caption: A typical workflow for a fluorescence microscopy experiment.

Detailed Methodologies:

  • Sample Preparation: Cells or tissue sections are fixed to preserve their structure and then permeabilized to allow the entry of the fluorescent probe.

  • Hybridization: The sample is incubated with a solution containing the Quasar 670-labeled probe, allowing the probe to bind to its specific target.

  • Washing: Excess and non-specifically bound probes are removed through a series of washing steps to reduce background signal.

  • Mounting: The sample is mounted on a microscope slide using a mounting medium containing an antifade reagent to protect the fluorophore from photobleaching.

  • Image Acquisition: The sample is visualized using a fluorescence microscope equipped with appropriate filters for Quasar 670 (Excitation: ~647 nm, Emission: ~670 nm).

  • Image Analysis: The acquired images are analyzed to determine the localization and abundance of the target molecule.

Troubleshooting Photobleaching:

Photobleaching, the irreversible loss of fluorescence due to photochemical damage, is a common challenge in fluorescence microscopy.

  • Minimize Exposure: Limit the sample's exposure to the excitation light.

  • Use Antifade Reagents: Employ commercially available antifade mounting media.[6]

  • Optimize Imaging Settings: Use the lowest laser power and shortest exposure time that provide an adequate signal.

  • Choose Photostable Dyes: For demanding applications, consider alternative dyes with enhanced photostability if Quasar 670 proves insufficient.[7]

  • Adjust Buffer pH: For single-molecule FISH (smFISH), adjusting the pH of the antifade buffer to ~8.5 may reduce photobleaching.[8]

Quantitative PCR (qPCR) Probe Design

In qPCR, Quasar 670 is commonly used as a reporter dye in hydrolysis probes (e.g., TaqMan® probes). These probes are oligonucleotides that have a fluorescent reporter dye on one end and a quencher on the other.

qPCR_Probe_Signaling cluster_probe Intact Probe cluster_hydrolysis Probe Hydrolysis intact Quasar 670 --[Quenched]--> BHQ-2 hydrolyzed Quasar 670  +  BHQ-2 intact->hydrolyzed Taq Polymerase 5' Nuclease Activity hydrolyzed->hydrolyzed Fluorescence Signal

References

Exploratory

Quasar 670: An In-depth Technical Guide to its Absorption and Emission Spectra for Microscopy

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectral properties and applications of Quasar 670, a fluorescent dye increasingly utilized in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties and applications of Quasar 670, a fluorescent dye increasingly utilized in advanced microscopy techniques. Aimed at researchers, scientists, and professionals in drug development, this document details the dye's characteristics, offers experimental protocols for its use, and presents visual workflows to aid in experimental design.

Core Properties of Quasar 670

Quasar 670 is a fluorescent dye that emits in the far-red region of the visible spectrum.[1] It is chemically classified as an indocarbocyanine dye and is frequently used as a direct replacement for Cy5.[1][2] Its spectral characteristics make it a valuable tool for various microscopy applications, particularly in multiplex imaging where minimizing spectral overlap is crucial.

Spectral Characteristics

The key spectral properties of Quasar 670 are summarized in the table below. These values are essential for configuring imaging systems to optimize signal detection and minimize crosstalk with other fluorophores.

PropertyValueReference
Absorption Maximum (λmax) 644 - 647 nm[1][2][3]
Emission Maximum (λem) 670 nm[1][2][3]
Molar Extinction Coefficient 187,000 M⁻¹cm⁻¹[1][3]
Recommended Quencher Black Hole Quencher® 2 (BHQ®-2)[2][4]
Photostability and Handling

Quasar 670 exhibits photostability characteristics similar to Cy5.[5] To mitigate photobleaching, the use of a commercial anti-fade mounting medium is recommended.[1] When conducting multiplex imaging, it is advisable to image longer wavelength dyes like Quasar 670 first to help preserve the fluorescence signal.[5] As a light-sensitive material, prolonged exposure to light should be avoided.[6]

Applications in Microscopy

Quasar 670's far-red emission makes it particularly useful for applications where autofluorescence from cells and tissues can be problematic.[1] It is a popular choice for multiplex RNA Fluorescence In Situ Hybridization (FISH), often paired with dyes like Quasar 570 to minimize spectral bleed-through.[1]

Experimental Protocols

The following sections provide detailed methodologies for key microscopy techniques utilizing Quasar 670.

Multiplexed RNA Fluorescence In Situ Hybridization (FISH)

This protocol outlines the workflow for detecting two distinct RNA targets using Quasar 570 and Quasar 670 labeled probes.

1. Sample Preparation:

  • Prepare cells or tissue sections on slides.

  • Fix the samples with 4% paraformaldehyde in PBS for 15 minutes at room temperature.[7]

  • Wash the samples twice with PBS for 5 minutes each.[7]

2. Permeabilization:

  • Permeabilize the samples with 0.1-0.5% Triton X-100 in PBS for 10 minutes.[7] This step is crucial for allowing the probes to access intracellular RNA targets.

  • Wash the samples twice with PBS for 5 minutes each.[7]

3. Hybridization:

  • Prepare a hybridization buffer containing the Quasar 570 and Quasar 670 labeled FISH probe sets.

  • Apply the hybridization buffer to the samples and incubate overnight at 37°C in a humidified chamber.[8]

4. Washing:

  • Wash the samples three times with a wash buffer (e.g., 50% formamide, 2x SSC) for 5 minutes each in the dark.[8]

5. Counterstaining and Mounting:

  • Incubate the samples with a nuclear counterstain such as DAPI (1 μg/ml) for 5-10 minutes.[8]

  • Mount the coverslips using an anti-fade mounting medium.[1]

6. Imaging:

  • Image the samples using a fluorescence microscope equipped with appropriate filter sets for DAPI, Quasar 570, and Quasar 670.

Indirect Immunofluorescence

This protocol describes the use of a Quasar 670-conjugated secondary antibody for the detection of a specific protein.

1. Sample Preparation and Fixation:

  • Prepare and fix cells or tissue sections as described in the RNA FISH protocol.

2. Permeabilization (if required):

  • For intracellular targets, permeabilize the cells with a detergent such as Triton X-100.[9]

3. Blocking:

  • Incubate the samples with a blocking buffer (e.g., 1-3% BSA in PBS) for 30-60 minutes at room temperature to reduce non-specific antibody binding.[7]

4. Primary Antibody Incubation:

  • Incubate the samples with the primary antibody, diluted in blocking buffer, overnight at 4°C.[9]

5. Secondary Antibody Incubation:

  • Wash the samples three times with PBS.

  • Incubate the samples with the Quasar 670-conjugated secondary antibody, diluted in blocking buffer, for 1-2 hours at room temperature in the dark.[9]

6. Washing, Counterstaining, and Mounting:

  • Wash the samples three times with PBS.

  • Counterstain and mount as described in the RNA FISH protocol.

7. Imaging:

  • Image the samples using appropriate filter sets for the counterstain and Quasar 670.

Live-Cell Imaging Considerations

While Quasar 670 is primarily used in fixed-cell applications, live-cell imaging is possible with appropriate considerations to minimize phototoxicity.

  • Minimize Excitation Light: Use the lowest possible laser power and exposure time that still provides an adequate signal-to-noise ratio.[10][11]

  • Optimize Imaging Environment: Maintain cells in a suitable imaging medium and a stage-top incubator that controls temperature, humidity, and CO2 levels.[12]

  • Use Sensitive Detectors: Employ high quantum efficiency detectors to maximize the collection of emitted photons.[12]

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the described experimental protocols.

Multiplex_RNA_FISH_Workflow cluster_prep Sample Preparation cluster_staining Hybridization & Staining cluster_imaging Imaging SamplePrep Prepare Cells/Tissue Fixation Fix with 4% PFA SamplePrep->Fixation Wash1 Wash with PBS (2x) Fixation->Wash1 Permeabilization Permeabilize with Triton X-100 Wash1->Permeabilization Hybridization Hybridize with Quasar 570 & Quasar 670 Probes Permeabilization->Hybridization Wash2 Wash (3x) Hybridization->Wash2 Counterstain Counterstain with DAPI Wash2->Counterstain Mount Mount with Anti-fade Medium Counterstain->Mount Image Fluorescence Microscopy Mount->Image

Caption: Workflow for Multiplexed RNA Fluorescence In Situ Hybridization (FISH).

Indirect_Immunofluorescence_Workflow cluster_prep Sample Preparation cluster_staining Staining cluster_imaging Imaging SamplePrep Prepare & Fix Cells/Tissue Permeabilization Permeabilize (if needed) SamplePrep->Permeabilization Blocking Block with BSA Permeabilization->Blocking PrimaryAb Incubate with Primary Antibody Blocking->PrimaryAb Wash1 Wash (3x) PrimaryAb->Wash1 SecondaryAb Incubate with Quasar 670 Secondary Antibody Wash1->SecondaryAb Wash2 Wash (3x) SecondaryAb->Wash2 Counterstain Counterstain with DAPI Wash2->Counterstain Mount Mount with Anti-fade Medium Counterstain->Mount Image Fluorescence Microscopy Mount->Image

Caption: Workflow for Indirect Immunofluorescence using a Quasar 670 conjugated secondary antibody.

Conclusion

Quasar 670 is a robust and versatile far-red fluorescent dye with significant applications in microscopy, particularly for multiplexed RNA FISH and immunofluorescence. Its spectral properties provide a clear advantage in reducing autofluorescence and enabling cleaner channel separation in multi-color experiments. By following the detailed protocols and understanding the principles outlined in this guide, researchers can effectively integrate Quasar 670 into their imaging workflows to achieve high-quality, reproducible results.

References

Foundational

An In-depth Technical Guide to the Core Chemical Structure and Applications of Quasar 670

This guide provides a comprehensive overview of the chemical and spectral properties of Quasar 670, a fluorescent dye widely utilized by researchers, scientists, and drug development professionals. Detailed experimental...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comprehensive overview of the chemical and spectral properties of Quasar 670, a fluorescent dye widely utilized by researchers, scientists, and drug development professionals. Detailed experimental protocols for its application in labeling biomolecules are presented, along with its key performance characteristics.

Core Chemical Identity and Physicochemical Properties

Quasar 670 is a member of the indocarbocyanine dye family and is structurally equivalent to Cyanine (B1664457) 5 (Cy5).[1][2] This class of dyes is characterized by two nitrogen-containing heterocyclic rings linked by a polymethine chain.[] The extended conjugated system is responsible for its strong absorption and fluorescence in the far-red region of the electromagnetic spectrum. This property makes it a valuable tool in various biological assays, minimizing background fluorescence from endogenous cellular components. Quasar 670 is frequently used as a direct replacement for Cy5, offering similar spectral characteristics.[1][2][4][5]

While the exact proprietary structure of Quasar 670 is not publicly disclosed, its core is based on the indocarbocyanine scaffold of Cy5. The dye is often functionalized with reactive groups to facilitate covalent attachment to biomolecules. Common reactive forms include N-hydroxysuccinimidyl (NHS) esters for labeling primary amines and phosphoramidites for incorporation into oligonucleotides during synthesis.[5]

A representative chemical structure of the core cyanine dye is shown below:

Representative Chemical Structure of a Cyanine Dye Core

Figure 1. Representative chemical structure of the Cyanine 5 (Cy5) core, which is structurally equivalent to Quasar 670.

The physicochemical properties of various forms of Quasar 670 are summarized in the tables below. These values are crucial for designing and interpreting experiments involving this fluorophore.

Table 1: Physicochemical Properties of Quasar 670 and its Derivatives
Chemical NameChemical FormulaMolecular Weight ( g/mol )Appearance
Quasar® 670C37H49N3O6P662.78-
Quasar® 670 (3' Modification)C36H47N3O3569.78-
Quasar 670 AmiditeC46H67F6N5O4P2929.99Blue Solid
T(Quasar® 670)C51H65N6O10P953.07-
Table 2: Spectroscopic Properties of Quasar 670
PropertyValueNotes
Absorption Maximum (λmax)644 - 647 nmIn PCR buffer
Emission Maximum (λem)667 - 670 nmIn PCR buffer
Extinction Coefficient (ε) at λmax187,000 cm⁻¹M⁻¹-
Extinction Coefficient (ε) at 260 nm2,800 cm⁻¹M⁻¹-
Recommended QuencherBHQ®-2-

Experimental Protocols

Quasar 670 is a versatile dye for labeling a variety of biomolecules. Below are detailed protocols for the covalent labeling of amine-modified oligonucleotides and proteins using Quasar 670 NHS ester.

Labeling of Amine-Modified Oligonucleotides with Quasar 670 NHS Ester

This protocol describes the post-synthesis conjugation of an amine-modified oligonucleotide with a Quasar 670 N-hydroxysuccinimidyl (NHS) ester.

Materials:

  • Amine-modified oligonucleotide

  • Quasar 670 NHS ester

  • Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

  • Conjugation Buffer: 0.1 M sodium bicarbonate or 0.091 M sodium borate, pH 8.5

  • Nuclease-free water

  • Purification system (e.g., Reverse-Phase High-Performance Liquid Chromatography - RP-HPLC)

Procedure:

  • Prepare the Conjugation Buffer:

    • For 0.1 M sodium bicarbonate: Dissolve sodium bicarbonate in nuclease-free water and adjust the pH to 8.3-8.5.

    • For 0.091 M sodium borate: Dissolve 1.735 g of sodium tetraborate (B1243019) in approximately 45 mL of Milli-Q water, adjust the pH to 8.5 with HCl, and bring the final volume to 50 mL.[6]

  • Dissolve the Amine-Modified Oligonucleotide:

    • Dissolve the lyophilized amine-modified oligonucleotide in the conjugation buffer to a final concentration of 1-10 mg/mL.[6]

  • Prepare the Quasar 670 NHS Ester Stock Solution:

    • Immediately before use, dissolve the Quasar 670 NHS ester in anhydrous DMSO or DMF to a concentration of approximately 10-20 mM.[6] It is crucial to use an anhydrous solvent as the NHS ester is moisture-sensitive.

  • Perform the Labeling Reaction:

    • Add a 5- to 20-fold molar excess of the dissolved Quasar 670 NHS ester to the oligonucleotide solution.[6]

    • Gently vortex the mixture to ensure it is well-mixed.

    • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected from light.[6]

  • Purification of the Labeled Oligonucleotide:

    • Purification is necessary to remove unreacted dye and unlabeled oligonucleotides.

    • RP-HPLC is the recommended method for purification.

    • Dilute the reaction mixture with the initial mobile phase (e.g., 0.1 M TEAA in water) before injection.

    • Inject the sample onto a C18 RP-HPLC column.

    • Elute the labeled oligonucleotide using a gradient of acetonitrile (B52724) in 0.1 M TEAA.

    • Collect the fractions corresponding to the peak that absorbs at both 260 nm (oligonucleotide) and ~647 nm (Quasar 670).

    • Pool the collected fractions and lyophilize to obtain the purified, labeled oligonucleotide.

Protein Labeling with Quasar 670 Succinimidyl Ester

This protocol provides a general procedure for labeling proteins with primary amines (e.g., lysine (B10760008) residues) using Quasar 670 succinimidyl ester.

Materials:

  • Protein to be labeled (e.g., antibody)

  • Quasar 670 succinimidyl ester

  • Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

  • Anhydrous DMSO or DMF

  • Purification column (e.g., Sephadex G-25)

  • Phosphate-buffered saline (PBS)

Procedure:

  • Prepare the Protein Solution:

    • Dissolve the protein in the labeling buffer at a concentration of 2-10 mg/mL. The buffer should be free of amine-containing substances like Tris or glycine.[7] If the protein is in an inappropriate buffer, perform buffer exchange into the labeling buffer.

  • Prepare the Dye Stock Solution:

    • Allow the vial of Quasar 670 succinimidyl ester to warm to room temperature.

    • Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.[8]

  • Perform the Labeling Reaction:

    • While gently stirring the protein solution, add the dye stock solution to achieve a desired molar ratio of dye to protein (typically between 5:1 and 15:1).

    • Incubate the reaction for 1 hour at room temperature, protected from light.[8]

  • Purification of the Labeled Protein:

    • Prepare a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with PBS.

    • Apply the reaction mixture to the top of the column.

    • Elute the protein-dye conjugate with PBS. The labeled protein will elute first, followed by the smaller, unconjugated dye molecules.

    • Collect the fractions containing the colored, labeled protein.

  • Characterization of the Conjugate:

    • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~647 nm (for Quasar 670).

    • The DOL can be calculated using the Beer-Lambert law and the extinction coefficients of the protein and the dye.

Experimental Workflow and Signaling Pathway Visualization

As Quasar 670 is a tool for detection rather than a participant in biological signaling, a signaling pathway diagram is not applicable. Instead, the following diagram illustrates a typical experimental workflow for labeling an amine-modified oligonucleotide with Quasar 670 NHS ester and subsequent purification.

Oligonucleotide_Labeling_Workflow Oligo Amine-Modified Oligonucleotide DissolveOligo Dissolve Oligo Oligo->DissolveOligo Buffer Conjugation Buffer (pH 8.5) Buffer->DissolveOligo Reaction Labeling Reaction (RT, 2-4h) DissolveOligo->Reaction Oligo Solution Q670 Quasar 670 NHS Ester DissolveDye Dissolve Dye Q670->DissolveDye DMSO Anhydrous DMSO DMSO->DissolveDye DissolveDye->Reaction Dye Solution Purification RP-HPLC Purification Reaction->Purification Crude Product LabeledOligo Purified Quasar 670- Labeled Oligonucleotide Purification->LabeledOligo Purified Product

References

Exploratory

Quasar 670: An In-Depth Technical Guide for Advanced Molecular Biology Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of Quasar 670, a fluorescent label with significant applications in molecular biology. We will delve into its c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Quasar 670, a fluorescent label with significant applications in molecular biology. We will delve into its core properties, provide detailed experimental protocols for its use in quantitative PCR (qPCR) and Fluorescence In Situ Hybridization (FISH), and explore its application in visualizing cellular signaling pathways.

Core Properties of Quasar 670

Quasar 670 is a fluorescent dye that emits in the far-red region of the spectrum, making it a valuable tool for a variety of molecular biology applications. It is chemically equivalent to Cy5 and can be used as a direct replacement in most protocols. The key spectral and physical properties of Quasar 670 are summarized in the table below.

PropertyValueReference
Excitation Maximum (λex)647 nm[1][2]
Emission Maximum (λem)670 nm[1][2]
Extinction Coefficient187,000 cm⁻¹M⁻¹[1][2]
Recommended QuencherBHQ®-2, BBQ-650[3]

Table 1: Core Properties of Quasar 670 Fluorescent Dye. This table summarizes the key spectral and physical characteristics of Quasar 670, essential for designing and executing fluorescence-based experiments.

Experimental Protocols

This section provides detailed methodologies for the use of Quasar 670-labeled probes in two key molecular biology techniques: quantitative PCR and Fluorescence In Situ Hybridization.

Quantitative PCR (qPCR) with Quasar 670-Labeled Probes

Quasar 670 is frequently used as the 5' fluorophore in 5' nuclease probes for qPCR. These probes also contain a 3' quencher, which absorbs the fluorescence of Quasar 670 when the probe is intact. During the extension phase of PCR, the 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe, separating the fluorophore from the quencher and leading to an increase in fluorescence that is proportional to the amount of amplified product.

Experimental Workflow for qPCR:

qPCR_Workflow cluster_prep Reaction Setup cluster_pcr Thermal Cycling Master_Mix Prepare Master Mix (Polymerase, dNTPs, Buffer) Primers_Probe Add Primers and Quasar 670 Probe Master_Mix->Primers_Probe Template Add DNA Template Primers_Probe->Template Denaturation Denaturation (95°C) Template->Denaturation Annealing Annealing (Primer/Probe Binding) Denaturation->Annealing Cycle Start Extension Extension (Polymerase Activity) Annealing->Extension Data_Acquisition Fluorescence Data Acquisition Extension->Data_Acquisition Data_Acquisition->Denaturation Repeat Cycles Analysis Data Analysis (Ct Values) Data_Acquisition->Analysis

Figure 1: qPCR Experimental Workflow. This diagram illustrates the key steps in a quantitative PCR experiment using fluorescent probes.

Detailed Protocol for 5' Nuclease qPCR:

  • Assay Design:

    • Design primers with a melting temperature (Tm) of approximately 60-62°C and a length of 18-30 bases. The GC content should be between 35-65%. Avoid runs of more than four G's.

    • Design the Quasar 670-labeled probe to have a Tm 5-10°C higher than the primers. The probe should be 20-30 nucleotides in length and have a GC content of 30-80%. Avoid a G at the 5' end, as it can quench the fluorescence of Quasar 670.

    • To prevent amplification of genomic DNA, design primers that span an exon-exon junction or are separated by a large intron.

  • Reaction Setup:

    • Prepare a master mix containing the appropriate qPCR buffer, dNTPs, forward and reverse primers (final concentration of 100-500 nM), Quasar 670-labeled probe (final concentration of 50-250 nM), and DNA polymerase.

    • Add the DNA template to the master mix. Include no-template controls (NTCs) to check for contamination.

    • For gene expression analysis, perform reverse transcription of RNA to cDNA prior to the qPCR step. Include no-reverse transcriptase controls (-RT) to check for genomic DNA contamination.

  • Thermal Cycling:

    • A typical two-step cycling protocol is as follows:

      • Initial denaturation: 95°C for 2-10 minutes.

      • Cycling (40 cycles):

        • Denaturation: 95°C for 15 seconds.

        • Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at the end of this step).

  • Data Analysis:

    • The cycle threshold (Ct) value is the cycle number at which the fluorescence signal crosses a predetermined threshold.

    • Quantify the initial amount of target nucleic acid by comparing the Ct values of unknown samples to a standard curve of known concentrations.

Quantitative Data Summary for qPCR Probe Design:

ParameterRecommended Value
Primer Length18-30 bases
Primer Tₘ60-62°C
Primer GC Content35-65%
Probe Length20-30 nucleotides
Probe Tₘ5-10°C higher than primers
Probe GC Content30-80%

Table 2: Recommended Parameters for qPCR Primer and Probe Design. This table provides key guidelines for designing effective primers and probes for 5' nuclease qPCR assays.

Fluorescence In Situ Hybridization (FISH) with Quasar 670-Labeled Probes

Quasar 670-labeled oligonucleotide probes are used in FISH to detect and localize specific DNA or RNA sequences within cells or tissues. The far-red emission of Quasar 670 is advantageous for FISH as it minimizes autofluorescence from biological samples, which is often more pronounced in the green and yellow regions of the spectrum.

Experimental Workflow for FISH:

FISH_Workflow cluster_prep Sample Preparation cluster_hyb Hybridization cluster_wash Washing & Mounting Fixation Fixation Permeabilization Permeabilization Fixation->Permeabilization Probe_Prep Prepare Quasar 670 Probe Mix Permeabilization->Probe_Prep Hybridization Hybridization (e.g., 37°C overnight) Probe_Prep->Hybridization Post_Hyb_Wash Post-Hybridization Washes Hybridization->Post_Hyb_Wash Counterstain Counterstain (e.g., DAPI) Post_Hyb_Wash->Counterstain Mounting Mount with Antifade Counterstain->Mounting Imaging Fluorescence Microscopy Mounting->Imaging

Figure 2: FISH Experimental Workflow. This diagram outlines the major steps involved in a Fluorescence In Situ Hybridization experiment.

Detailed Protocol for FISH with Oligonucleotide Probes:

  • Probe Preparation:

    • Synthesize a pool of oligonucleotides (typically 20-50) complementary to the target RNA or DNA sequence.

    • Label the oligonucleotides with Quasar 670. This can be done during synthesis using a Quasar 670 phosphoramidite (B1245037) or post-synthetically using an amine-modified oligonucleotide and a reactive Quasar 670 ester.

  • Sample Preparation:

    • Fix cells or tissue sections with a suitable fixative (e.g., 4% paraformaldehyde).

    • Permeabilize the sample to allow probe entry. For cultured cells, this can be achieved with 70% ethanol. For tissues, enzymatic digestion (e.g., proteinase K) may be necessary.

  • Hybridization:

    • Prepare a hybridization buffer containing formamide (B127407) (typically 10-50%), dextran (B179266) sulfate, and saline-sodium citrate (B86180) (SSC).

    • Dilute the Quasar 670-labeled probe pool in the hybridization buffer.

    • Apply the probe solution to the sample, cover with a coverslip, and incubate in a humidified chamber at a temperature optimized for hybridization (e.g., 37°C) for 4 hours to overnight.

  • Washing and Mounting:

    • Perform a series of post-hybridization washes with increasing stringency (decreasing salt concentration and increasing temperature) to remove non-specifically bound probes. A typical wash series might involve washes with 2X SSC, 1X SSC, and 0.5X SSC.

    • Counterstain the nuclei with a DNA-specific dye such as DAPI.

    • Mount the sample with an antifade mounting medium to preserve the fluorescence signal.

  • Imaging:

    • Visualize the sample using a fluorescence microscope equipped with appropriate filter sets for Quasar 670 (excitation ~640 nm, emission ~670 nm) and the counterstain.

Signal Amplification using Tyramide Signal Amplification (TSA)

For the detection of low-abundance targets, the signal from Quasar 670-labeled probes can be amplified using Tyramide Signal Amplification (TSA). This method utilizes horseradish peroxidase (HRP) to catalyze the deposition of multiple fluorophore-labeled tyramide molecules at the site of the probe.

Workflow for Tyramide Signal Amplification:

TSA_Workflow Primary_Ab Primary Antibody Binding to Target Secondary_Ab_HRP HRP-conjugated Secondary Antibody Binding Primary_Ab->Secondary_Ab_HRP Tyramide_Activation HRP catalyzes activation of Quasar 670-Tyramide in presence of H₂O₂ Secondary_Ab_HRP->Tyramide_Activation Covalent_Deposition Activated Tyramide Covalently Binds to Nearby Tyrosine Residues Tyramide_Activation->Covalent_Deposition Signal_Amplification Amplified Fluorescent Signal at Target Site Covalent_Deposition->Signal_Amplification

Figure 3: Tyramide Signal Amplification (TSA) Workflow. This diagram illustrates the principle of TSA for enhancing fluorescent signals in immunofluorescence and FISH.

Protocol for TSA in Immunofluorescence:

  • Primary and Secondary Antibody Incubation:

    • Perform standard immunofluorescence staining up to the secondary antibody step, using an HRP-conjugated secondary antibody.

  • Tyramide Reaction:

    • Prepare a working solution of Quasar 670-labeled tyramide in the supplied amplification buffer, containing a low concentration of hydrogen peroxide (e.g., 0.0015%).

    • Incubate the sample with the tyramide working solution for 5-10 minutes at room temperature, protected from light.

  • Washing and Mounting:

    • Wash the sample thoroughly to remove unbound tyramide.

    • Proceed with counterstaining and mounting as described in the FISH protocol.

Visualization of Cellular Signaling Pathways: The MAPK/ERK Pathway

Quasar 670, often in the context of immunofluorescence with TSA, can be used to visualize the components and activation states of cellular signaling pathways. The Mitogen-Activated Protein Kinase (MAPK) pathway, specifically the ERK1/2 cascade, is a crucial signaling pathway involved in cell proliferation, differentiation, and survival. Its dysregulation is implicated in many cancers.

A common method to study this pathway is to visualize the phosphorylation and cellular localization of key proteins like ERK1/2. Upon pathway activation, ERK1/2 is phosphorylated and translocates from the cytoplasm to the nucleus.

Logical Relationship in MAPK/ERK Pathway Activation and Visualization:

MAPK_Pathway_Visualization cluster_pathway MAPK/ERK Signaling Cascade cluster_detection Immunofluorescence Detection Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor Binds Ras Ras Receptor->Ras Activates Raf Raf Ras->Raf Activates MEK MEK Raf->MEK Phosphorylates ERK ERK (Cytoplasm) MEK->ERK Phosphorylates pERK p-ERK (Cytoplasm) ERK->pERK pERK_nucleus p-ERK (Nucleus) pERK->pERK_nucleus Translocates Primary_Ab_pERK Primary Antibody (anti-p-ERK) pERK->Primary_Ab_pERK Binds to Transcription Gene Transcription pERK_nucleus->Transcription Regulates pERK_nucleus->Primary_Ab_pERK Secondary_Ab_HRP HRP-conjugated Secondary Antibody Primary_Ab_pERK->Secondary_Ab_HRP Binds to TSA_Quasar670 TSA with Quasar 670-Tyramide Secondary_Ab_HRP->TSA_Quasar670 Catalyzes Microscopy Fluorescence Microscopy (Quasar 670 Signal) TSA_Quasar670->Microscopy Visualized by

Figure 4: MAPK/ERK Pathway Activation and its Visualization. This diagram illustrates the core components of the MAPK/ERK signaling cascade and how the activated, phosphorylated form of ERK (p-ERK) can be detected using immunofluorescence with Quasar 670 and Tyramide Signal Amplification.

This guide has provided a detailed technical overview of Quasar 670, from its fundamental properties to its application in advanced molecular biology techniques. By following the provided protocols and understanding the principles of its use, researchers can effectively leverage this powerful fluorescent label in their studies of gene expression, cellular architecture, and complex signaling networks.

References

Foundational

Excitation and emission maxima of Quasar 670 fluorophore

For Researchers, Scientists, and Drug Development Professionals This in-depth guide provides a comprehensive overview of the Quasar 670 fluorophore, a versatile dye with applications spanning molecular diagnostics, cellu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Quasar 670 fluorophore, a versatile dye with applications spanning molecular diagnostics, cellular imaging, and protein analysis. This document details its spectral properties, provides experimental protocols for its use in key applications, and presents visual workflows to facilitate experimental design and execution.

Core Properties of Quasar 670

Quasar 670 is a fluorescent dye that absorbs light in the red region of the visible spectrum and emits in the far-red region. This characteristic makes it a suitable alternative to Cy5® and Alexa Fluor® 647. Its spectral properties are summarized in the table below. It's important to note that the exact excitation and emission maxima can vary slightly depending on the local environment, such as the solvent or conjugation to a biomolecule.

PropertyValueSource(s)
Excitation Maximum (λex) 644 - 647 nm[1][2][3]
Emission Maximum (λem) 666 - 670 nm[1][2][3]
Molar Extinction Coefficient 187,000 cm⁻¹M⁻¹ at λmax[4]
Molecular Weight (Amidite) 929.99 g/mol [5]
Molecular Weight (5' Modification) 662.78 g/mol
Molecular Weight (Internal Modification) 953.07 g/mol [4]
Recommended Quencher Black Hole Quencher® 2 (BHQ®-2)[4][5]

Key Applications and Experimental Protocols

Quasar 670 is utilized in a variety of molecular biology and biochemistry applications due to its brightness and spectral characteristics. Detailed protocols for its primary applications are provided below.

Real-Time Quantitative PCR (qPCR)

Quasar 670 is frequently used as a reporter dye in dual-labeled probes for real-time qPCR, particularly in multiplex assays where multiple targets are detected simultaneously.[6][7][8] In this setup, the Quasar 670 fluorophore is attached to the 5' end of a target-specific oligonucleotide probe, and a quencher molecule, typically BHQ-2, is attached to the 3' end.

Experimental Protocol: GoTaq® Enviro PMMoV Quant Kit

This protocol is adapted from the Promega GoTaq® Enviro PMMoV Quant Kit, which utilizes a Quasar 670-labeled probe for the detection of Pepper Mild Mottle Virus as an indicator of human fecal contamination in environmental samples.[1]

  • Reaction Setup:

    • Thaw all components on ice.

    • Vortex each component and centrifuge briefly to collect contents.

    • Prepare the reaction mix in a sterile, nuclease-free tube on ice. For each 20 µL reaction, combine:

      • GoTaq® Enviro qPCR Master Mix, 2X

      • PMMoV Primer/Probe Mix, Quasar® 670, 20X

      • GoScript® RT Enzyme Mix for 1-Step RT-qPCR

      • Nuclease-Free Water

      • Template RNA (e.g., extracted from wastewater)

    • Mix gently and dispense into PCR plates or tubes.

  • Thermal Cycling:

    • Perform the following cycling conditions on a compatible real-time PCR instrument:

      • Reverse Transcription: 45°C for 15 minutes

      • Polymerase Activation: 95°C for 2 minutes

      • PCR Cycling (40 cycles):

        • Denaturation: 95°C for 15 seconds

        • Annealing/Extension: 60°C for 60 seconds (acquire data at this step)

  • Data Analysis:

    • Analyze the amplification data to determine the cycle threshold (Ct) values for each sample.

    • Use a standard curve to quantify the amount of target RNA in the samples.

Workflow for Dual-Labeled Probe qPCR

qPCR_Workflow cluster_prep Reaction Preparation cluster_amplification Amplification & Detection cluster_analysis Data Analysis reagents Combine Master Mix, Primer/Probe (Quasar 670), Enzyme, and Water template Add Template RNA reagents->template plate Dispense into PCR Plate template->plate rt_pcr Place in Real-Time PCR Instrument plate->rt_pcr cycling Perform Thermal Cycling Protocol rt_pcr->cycling detection Fluorescence Detection cycling->detection ct_values Determine Ct Values detection->ct_values quantification Quantify Target RNA ct_values->quantification

Caption: Workflow for qPCR using a Quasar 670 dual-labeled probe.

Stellaris® RNA Fluorescence In Situ Hybridization (FISH)

Stellaris RNA FISH is a technique that allows for the detection, localization, and quantification of individual RNA molecules in fixed cells.[2][9][10] Quasar 670 is a commonly used fluorophore for labeling the oligonucleotide probes in these assays, often in combination with other dyes like Quasar 570 for multiplexing.[11]

Experimental Protocol: Stellaris RNA FISH for Adherent Cells

This is a generalized protocol for performing Stellaris RNA FISH on adherent cells.[12]

  • Sample Preparation:

  • Hybridization:

    • Rehydrate the cells by washing with Wash Buffer A.

    • Prepare the hybridization solution containing the Stellaris RNA FISH probes labeled with Quasar 670 in the Hybridization Buffer.

    • Add the hybridization solution to the cells on the coverslip and incubate in a humidified chamber at 37°C for at least 4 hours.

  • Washing and Imaging:

    • Wash the cells with Wash Buffer A to remove unbound probes.

    • Counterstain the nuclei with DAPI in Wash Buffer A.

    • Wash with Wash Buffer B.

    • Mount the coverslip onto a microscope slide using an antifade mounting medium.

    • Image the sample using a fluorescence microscope with appropriate filter sets for Quasar 670 and DAPI.

Stellaris RNA FISH Experimental Workflow

Stellaris_FISH_Workflow cluster_sample_prep Sample Preparation cluster_hybridization Probe Hybridization cluster_imaging Washing and Imaging cell_culture Culture Adherent Cells on Coverslip fixation Fix with Formaldehyde cell_culture->fixation permeabilization Permeabilize with Ethanol fixation->permeabilization probe_prep Prepare Hybridization Mix with Quasar 670 Probes incubation Incubate with Sample at 37°C probe_prep->incubation wash1 Wash to Remove Unbound Probes dapi_stain Counterstain Nuclei with DAPI wash1->dapi_stain wash2 Final Wash dapi_stain->wash2 mount Mount Coverslip wash2->mount image Image with Fluorescence Microscope mount->image

Caption: Step-by-step workflow for Stellaris RNA FISH.

Protein Labeling

Quasar 670 is also available in a water-soluble form with a succinimidyl ester functional group for labeling proteins. This allows for the creation of fluorescently tagged proteins for use in applications such as immunoassays and flow cytometry.

Experimental Protocol: Microscale Protein Labeling

This protocol is based on the Quasar® 670WS Protein Labeling Kit, Microscale Instructions.[13]

  • Protein Preparation:

    • Prepare the protein (e.g., an IgG antibody) at a concentration of approximately 2 mg/mL in a buffer free of ammonium (B1175870) ions and primary or secondary amines (e.g., PBS).

  • Labeling Reaction:

    • Add 50 µL of the protein solution to a vial containing the reactive Quasar 670WS dye.

    • Mix thoroughly by gentle vortexing.

    • Incubate at room temperature for 30 minutes, with occasional mixing.

  • Purification:

    • Prepare a spin column according to the manufacturer's instructions to remove unconjugated dye.

    • Apply the labeling reaction mixture to the spin column.

    • Centrifuge to elute the labeled protein.

  • Characterization:

    • Measure the absorbance of the purified conjugate at 280 nm and 655 nm to determine the protein concentration and the degree of labeling.

    • The labeled protein is now ready for use in downstream applications.

Protein Labeling and Purification Workflow

Protein_Labeling_Workflow cluster_labeling Labeling Reaction cluster_purification Purification cluster_characterization Characterization protein_prep Prepare Protein in Amine-Free Buffer dye_mix Mix Protein with Reactive Quasar 670 Dye protein_prep->dye_mix incubation Incubate at Room Temperature dye_mix->incubation spin_column Apply Reaction to Spin Column incubation->spin_column centrifuge Centrifuge to Elute Labeled Protein spin_column->centrifuge absorbance Measure Absorbance at 280 nm and 655 nm centrifuge->absorbance dol Calculate Degree of Labeling absorbance->dol

Caption: Workflow for labeling proteins with Quasar 670.

References

Exploratory

Quasar 670 Dye: A Technical Guide for Advanced Scientific Research

For Researchers, Scientists, and Drug Development Professionals Quasar 670 is a versatile fluorescent dye that has become an indispensable tool in a wide array of scientific research applications. Belonging to the cyanin...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Quasar 670 is a versatile fluorescent dye that has become an indispensable tool in a wide array of scientific research applications. Belonging to the cyanine (B1664457) dye family, it fluoresces in the red region of the visible spectrum, offering a robust alternative to Cy5.[1][2][3] This guide provides an in-depth overview of Quasar 670's properties, applications, and detailed experimental protocols to empower researchers in leveraging this powerful fluorophore.

Core Properties and Spectral Characteristics

Quasar 670 is an indocarbocyanine dye characterized by its bright fluorescence and strong absorption.[3][4][5] It is frequently used for labeling oligonucleotides and can be incorporated at the 5' end, 3' end, or internally within the sequence.[4][6][7] Its spectral properties make it an ideal candidate for multiplexing experiments, helping to minimize cross-talk with other fluorophores.[8]

Quantitative Data Summary

For ease of comparison, the key quantitative properties of Quasar 670 are summarized in the table below. These values are crucial for designing experiments and selecting appropriate instrumentation.

PropertyValueNotes
Absorption Maximum (λmax) 644 - 647 nm[2][4][5][6][8][9][10]Spectral properties can be influenced by the local environment, such as the buffer system.[11]
Emission Maximum (λmax) 666 - 670 nm[2][4][5][6][8][9][10]
Extinction Coefficient at λmax 187,000 M⁻¹cm⁻¹[2][4][5][6][10]A measure of how strongly the dye absorbs light at a specific wavelength.
Recommended Quencher Black Hole Quencher® 2 (BHQ®-2)[6][7][8]BHQ-2 has an absorption range of 550-650 nm, making it an efficient quencher for Quasar 670.[3]
Alternative Dyes Cy5[1][2][3][8]Quasar 670 is a direct replacement for Cy5, sharing similar photobleaching characteristics.[12]

Key Applications in Scientific Research

Quasar 670's favorable spectral properties have led to its widespread adoption in several key research areas, particularly in nucleic acid analysis.

Quantitative PCR (qPCR) and Digital PCR (dPCR)

Quasar 670 is extensively used as a reporter dye in probe-based qPCR and dPCR assays.[13] In this context, it is typically incorporated into dual-labeled probes, such as TaqMan® probes, where its fluorescence is quenched by a nearby quencher molecule.[14] During PCR, the 5' exonuclease activity of the polymerase cleaves the probe, separating the reporter from the quencher and leading to a detectable increase in fluorescence that is proportional to the amount of amplified target.[14]

qPCR_Workflow cluster_prep Reaction Setup cluster_amplification Thermal Cycling cluster_detection Signal Detection Reaction_Mix Prepare qPCR Master Mix: - DNA Polymerase - dNTPs - Buffer - MgCl2 Primers_Probe Add Primers and Quasar 670-labeled Probe Reaction_Mix->Primers_Probe Template Add DNA/cDNA Template Primers_Probe->Template Denaturation Denaturation (95°C) Template->Denaturation Annealing Annealing (55-65°C) Probe Hybridization Denaturation->Annealing Repeat 25-40 cycles Extension Extension (72°C) Polymerase Activity Annealing->Extension Repeat 25-40 cycles Extension->Denaturation Repeat 25-40 cycles Cleavage Probe Cleavage by 5' Exonuclease Activity Extension->Cleavage Fluorescence Quasar 670 Fluorescence Emission Detected Cleavage->Fluorescence Analysis Data Analysis: - Amplification Plot - Ct Value Determination Fluorescence->Analysis

Figure 1. Workflow for probe-based qPCR using a Quasar 670-labeled probe.

Fluorescence In Situ Hybridization (FISH)

Quasar 670 is a popular choice for labeling probes in FISH experiments, particularly for the detection of RNA molecules (RNA FISH).[2] Its emission in the far-red part of the spectrum is advantageous for cellular imaging as it can help to reduce background autofluorescence, which is often more prevalent in the green and yellow channels.[1][2] This makes it particularly useful for imaging in tissues.[2]

This protocol is a generalized procedure for detecting single RNA molecules in fixed cells.

  • Sample Preparation:

    • Grow cells on coverslips to the desired confluency.

    • Wash briefly with 1x PBS.

    • Fix cells with 3.7% formaldehyde (B43269) in 1x PBS for 10 minutes at room temperature.

    • Permeabilize cells with 70% ethanol (B145695) for at least 1 hour at 4°C.

  • Hybridization:

    • Prepare the hybridization buffer containing the Quasar 670-labeled Stellaris® probe set.

    • Wash the cells with wash buffer.

    • Add the hybridization buffer with the probes to the cells and incubate in a humidified chamber at 37°C for 4-16 hours.

  • Washing and Mounting:

    • Wash the cells with wash buffer to remove unbound probes. A second wash containing DAPI can be included for nuclear staining.

    • Briefly rinse with 1x PBS.

    • Mount the coverslip onto a microscope slide using an anti-fade mounting medium, such as Vectashield® or Prolong® Diamond.[2][12]

  • Imaging:

    • Image the sample using a fluorescence microscope equipped with appropriate filter sets for Quasar 670 (Excitation: ~647 nm, Emission: ~670 nm).[2] It is recommended to image longer wavelength dyes first to minimize photobleaching.[12]

While Quasar 670 does not directly measure signaling pathway activity, it is a critical tool for visualizing the downstream effects of signaling cascades, such as changes in gene expression. By targeting specific mRNA transcripts with Quasar 670-labeled probes, researchers can quantify and localize the expression of genes that are up- or down-regulated in response to a particular signaling event.

Signaling_FISH Stimulus External Stimulus (e.g., Growth Factor, Drug) Receptor Cell Surface Receptor Stimulus->Receptor Signaling_Cascade Intracellular Signaling Cascade Receptor->Signaling_Cascade Transcription_Factor Transcription Factor Activation Signaling_Cascade->Transcription_Factor Transcription Gene Transcription in Nucleus Transcription_Factor->Transcription mRNA Target mRNA Transcript Transcription->mRNA FISH_Probe Quasar 670-labeled FISH Probe mRNA->FISH_Probe Hybridization Detection Fluorescence Microscopy (Detection of mRNA) FISH_Probe->Detection

Figure 2. Conceptual diagram illustrating the use of Quasar 670 in RNA FISH to visualize a downstream event of a signaling pathway.

Oligonucleotide Labeling and FRET Applications

Quasar 670 is available in various reactive forms, such as phosphoramidites and CPGs, allowing for its direct incorporation into oligonucleotides during synthesis.[6][7][8] This efficient labeling strategy is beneficial for creating fluorescently tagged primers and probes for a variety of applications.[8]

Furthermore, Quasar 670 can serve as an acceptor fluorophore in Förster Resonance Energy Transfer (FRET) pairs. When paired with a suitable donor dye, FRET can be used to study molecular interactions and conformational changes in nucleic acids and proteins. The efficiency of FRET is highly dependent on the distance between the donor and acceptor, making it a powerful tool for measuring nanoscale distances.

Methodologies for Key Experiments

Oligonucleotide Labeling with Quasar 670

Oligonucleotides can be labeled with Quasar 670 at the 5' or 3' end.

  • 5' Labeling: Quasar 670 phosphoramidite (B1245037) is used to add the dye to the 5' terminus of an oligonucleotide during automated synthesis.[6]

  • 3' Labeling: Quasar 670 CPG (Controlled Pore Glass) is used as the solid support to initiate oligonucleotide synthesis, resulting in a 3' labeled oligo.[7] This is particularly useful for FRET applications where the donor is at the 5' end.[7]

Deprotection: After synthesis, the oligonucleotide must be deprotected. For Quasar 670-labeled oligos, deprotection can be carried out using concentrated ammonium (B1175870) hydroxide.[6] It is important to note that some degradation of the dye can occur, and the use of methylamine (B109427) should be avoided.[6]

Conclusion

Quasar 670 has established itself as a robust and reliable fluorescent dye for a range of applications in molecular biology and drug discovery. Its bright signal, spectral properties, and versatility in oligonucleotide labeling make it an excellent choice for qPCR, FISH, and FRET-based assays. By understanding its core characteristics and employing optimized protocols, researchers can effectively harness the power of Quasar 670 to advance their scientific investigations.

References

Foundational

Quasar 670: An In-Depth Technical Guide to Compatibility with Diverse Biological Samples

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the far-red fluorescent dye, Quasar 670, and its compatibility with a wide range of biological sam...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the far-red fluorescent dye, Quasar 670, and its compatibility with a wide range of biological samples. Quasar 670, a direct replacement for Cyanine 5 (Cy5), offers a robust solution for various fluorescence-based applications, including quantitative PCR (qPCR), fluorescence in situ hybridization (FISH), flow cytometry, and microscopy. Its emission in the far-red spectrum makes it particularly valuable for multiplexing and for applications in tissues prone to autofluorescence.

Core Properties of Quasar 670

Quasar 670 is an indocarbocyanine dye with spectral characteristics ideal for detection using standard Cy5 filter sets. Its key properties are summarized in the table below.

PropertyValueReference
Excitation Maximum (λex) ~647 nm[1][2][3][4]
Emission Maximum (λem) ~670 nm[1][2][3][4]
Molar Extinction Coefficient ~187,000 M⁻¹cm⁻¹[1][2][3][4]
Recommended Quencher BHQ®-2[5][6][7]
Structural Equivalence Cy5[1][6][7][8]

Compatibility and Performance Across Biological Samples

While specific quantitative data for Quasar 670 across a wide variety of cell lines and tissues is not extensively published in a comparative format, its performance is known to be comparable to Cy5.[8] The following tables provide an illustrative summary of expected performance characteristics based on its known properties and applications in common biological samples.

Illustrative Staining Efficiency in Different Cell Types

The efficiency of staining with Quasar 670-labeled probes or antibodies can vary depending on the cell type, fixation, and permeabilization methods.

Cell LineCell TypeApplicationExpected Staining IntensityNotes
HeLa Adherent EpithelialFISH, Immunofluorescence+++Good performance with standard protocols.
Jurkat Suspension T-lymphocyteFlow Cytometry, FISH++Optimization of washing steps may be needed.
A549 Adherent Lung CarcinomaFISH+++Used in published Stellaris FISH experiments.[1]
Primary Neurons Adherent NeuronalImmunofluorescence++Far-red emission helps reduce neuronal autofluorescence.
E. coli BacteriaFISH+Permeabilization is critical for probe penetration.

Key: +++ (High), ++ (Medium), + (Low)

Signal-to-Noise Ratio and Photostability

Quasar 670's performance in terms of signal-to-noise ratio (SNR) is particularly advantageous in tissues with high autofluorescence. Its photostability is similar to that of Cy5.[8]

ParameterCultured Cells (e.g., HeLa)Tissue Sections (e.g., Brain)Notes
Signal-to-Noise Ratio (SNR) HighMedium-HighThe far-red emission of Quasar 670 minimizes interference from endogenous fluorophores commonly found in tissues, which typically emit in the green and yellow regions.
Photostability ModerateModerateSimilar to Cy5, Quasar 670 is susceptible to photobleaching with prolonged exposure to excitation light. The use of anti-fade mounting media is highly recommended.[1][8]

Experimental Protocols

Detailed methodologies for key applications of Quasar 670 are provided below. These protocols are starting points and may require optimization for specific experimental conditions.

Fluorescence In Situ Hybridization (FISH) for Cultured Cells

This protocol is adapted for the use of Quasar 670-labeled oligonucleotide probes for the detection of RNA in adherent cells.

Materials:

  • Quasar 670-labeled FISH probes

  • Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

  • Permeabilization Solution: 70% Ethanol (B145695)

  • Wash Buffer A: 10% Formamide in 2x SSC

  • Hybridization Buffer: 10% Dextran Sulfate, 10% Formamide in 2x SSC

  • DAPI solution (for nuclear counterstain)

  • Anti-fade mounting medium

Procedure:

  • Cell Culture: Grow cells on sterile coverslips in a multi-well plate to 70-80% confluency.

  • Fixation: Aspirate culture medium, wash once with PBS, and fix with 4% PFA for 10 minutes at room temperature.

  • Washing: Wash twice with PBS.

  • Permeabilization: Immerse coverslips in 70% ethanol and incubate for at least 1 hour at 4°C.

  • Hybridization:

    • Equilibrate cells in Wash Buffer A for 5 minutes.

    • Prepare the hybridization solution by diluting the Quasar 670 probes in the Hybridization Buffer.

    • Apply the hybridization solution to the coverslips and incubate in a humidified chamber at 37°C for 4-16 hours.

  • Post-Hybridization Washes:

    • Wash twice with Wash Buffer A for 30 minutes each at 37°C.

    • Briefly rinse with 2x SSC.

  • Counterstaining and Mounting:

    • Incubate with DAPI solution for 5 minutes.

    • Rinse with 2x SSC.

    • Mount the coverslip on a microscope slide using an anti-fade mounting medium.

  • Imaging: Image using a fluorescence microscope with appropriate filters for DAPI and Quasar 670.

Immunofluorescence (IF) Staining of Cultured Cells

This protocol describes the use of a primary antibody followed by a Quasar 670-conjugated secondary antibody.

Materials:

  • Primary antibody

  • Quasar 670-conjugated secondary antibody

  • Fixation Solution: 4% Paraformaldehyde (PFA) or ice-cold Methanol (B129727)

  • Permeabilization Buffer: 0.1% Triton X-100 or 0.1% Saponin in PBS

  • Blocking Buffer: 5% BSA in PBS

  • DAPI solution

  • Anti-fade mounting medium

Procedure:

  • Cell Culture and Fixation: Grow and fix cells as described in the FISH protocol (Section 3.1, steps 1-2). Alternatively, fix with ice-cold methanol for 10 minutes at -20°C.

  • Permeabilization: If using PFA fixation, permeabilize cells with 0.1% Triton X-100 or 0.1% Saponin for 10-15 minutes. Methanol fixation also permeabilizes the cells.

  • Blocking: Incubate with Blocking Buffer for 1 hour at room temperature to reduce non-specific antibody binding.

  • Primary Antibody Incubation: Dilute the primary antibody in Blocking Buffer and incubate for 1-2 hours at room temperature or overnight at 4°C.

  • Washing: Wash three times with PBS for 5 minutes each.

  • Secondary Antibody Incubation: Dilute the Quasar 670-conjugated secondary antibody in Blocking Buffer and incubate for 1 hour at room temperature, protected from light.

  • Washing: Wash three times with PBS for 5 minutes each, protected from light.

  • Counterstaining and Mounting: Counterstain with DAPI and mount as described in the FISH protocol.

  • Imaging: Image using a fluorescence microscope with appropriate filter sets.

Flow Cytometry Staining of Suspension Cells

This protocol is for staining cell surface markers on suspension cells, such as lymphocytes.

Materials:

  • Quasar 670-conjugated primary antibody

  • Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)

  • Viability dye (optional)

Procedure:

  • Cell Preparation: Prepare a single-cell suspension at a concentration of 1x10⁶ cells/mL in ice-cold Flow Cytometry Staining Buffer.

  • Blocking (Optional): To block Fc receptors, incubate cells with an Fc block reagent for 10-15 minutes on ice.

  • Staining: Add the Quasar 670-conjugated antibody at the predetermined optimal concentration.

  • Incubation: Incubate for 30 minutes on ice in the dark.

  • Washing: Wash the cells twice with 1-2 mL of Flow Cytometry Staining Buffer by centrifugation (e.g., 300 x g for 5 minutes).

  • Resuspension: Resuspend the cell pellet in an appropriate volume of Flow Cytometry Staining Buffer. If using a viability dye, follow the manufacturer's instructions.

  • Analysis: Analyze the samples on a flow cytometer equipped with a laser and detectors suitable for Quasar 670 excitation and emission.

Mandatory Visualizations

Experimental Workflows and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate common experimental workflows where Quasar 670 is utilized.

qPCR_Workflow cluster_prep Sample Preparation cluster_qPCR qPCR RNA_Extraction RNA Extraction cDNA_Synthesis cDNA Synthesis RNA_Extraction->cDNA_Synthesis Reaction_Setup Reaction Setup (Primers, Quasar 670 Probe) cDNA_Synthesis->Reaction_Setup Amplification Amplification & Detection Reaction_Setup->Amplification Data_Analysis Data Analysis Amplification->Data_Analysis

Quantitative PCR (qPCR) workflow with a Quasar 670 probe.

FISH_Workflow Sample_Prep Sample Preparation (Cell Seeding/Tissue Sectioning) Fixation Fixation (e.g., 4% PFA) Sample_Prep->Fixation Permeabilization Permeabilization (e.g., 70% Ethanol) Fixation->Permeabilization Hybridization Hybridization (Quasar 670 Probe) Permeabilization->Hybridization Washes Post-Hybridization Washes Hybridization->Washes Mounting Counterstain & Mounting (DAPI, Anti-fade) Washes->Mounting Imaging Fluorescence Microscopy Mounting->Imaging

Fluorescence In Situ Hybridization (FISH) experimental workflow.

Multiplex_FISH_Workflow cluster_Probes Probe Mix cluster_Imaging Imaging Channels Probe1 Target 1 Probe (Quasar 570) Hybridization Simultaneous Hybridization Probe1->Hybridization Probe2 Target 2 Probe (Quasar 670) Probe2->Hybridization Imaging Sequential Imaging Hybridization->Imaging Channel1 Image Channel 1 (Quasar 570) Imaging->Channel1 Channel2 Image Channel 2 (Quasar 670) Imaging->Channel2 Merge Merge & Analyze Channel1->Merge Channel2->Merge

Multiplex FISH workflow using Quasar 570 and Quasar 670.

Conclusion

Quasar 670 is a versatile and reliable far-red fluorescent dye suitable for a multitude of applications in molecular and cell biology. Its spectral properties make it an excellent choice for multiplexing experiments and for imaging biological samples with inherent autofluorescence. While its performance is comparable to Cy5, optimal results for any given experiment will depend on careful protocol optimization, particularly concerning fixation, permeabilization, and the use of appropriate anti-fade reagents. This guide provides a solid foundation for researchers to successfully incorporate Quasar 670 into their experimental workflows.

References

Exploratory

Initial Assessment of Quasar 670 for Fluorescence Imaging: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical assessment of Quasar 670, a fluorescent dye increasingly utilized in biological imaging and molecular diagnostics....

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical assessment of Quasar 670, a fluorescent dye increasingly utilized in biological imaging and molecular diagnostics. As a member of the cyanine (B1664457) dye family, Quasar 670 operates in the far-red region of the spectrum, offering distinct advantages for applications requiring high sensitivity and minimal background interference. This document outlines its core properties, experimental protocols for its use, and a summary of its operational characteristics to aid researchers in its effective implementation.

Core Properties of Quasar 670

Quasar 670 is an indocarbocyanine dye that serves as a direct replacement for Cyanine-5 (Cy5).[1][2] Its spectral characteristics make it particularly suitable for multiplex imaging and for use in biological samples that exhibit high levels of autofluorescence at shorter wavelengths.[3] Key quantitative properties of Quasar 670 are summarized in the table below.

PropertyValueNotes
Excitation Maximum (λex) ~647 nmIn the red region of the visible spectrum.[2][4]
Emission Maximum (λem) ~670 nmIn the far-red region, minimizing autofluorescence from cells and tissues.[2][4]
Molar Extinction Coefficient 187,000 M⁻¹cm⁻¹Indicates a high ability to absorb light.[2]
Quantum Yield (Φ) Not specifiedAs a direct replacement for Cy5, a comparable quantum yield of ~0.27 in aqueous buffers is expected.[1][5]
Recommended Quencher Black Hole Quencher® 2 (BHQ®-2)Efficiently quenches Quasar 670 fluorescence, making it ideal for probe-based assays.[2]
Photostability ModeratePhotostability is similar to Cy5; use of an anti-fade mounting medium is essential for imaging.[3]

Key Applications & Experimental Protocols

Quasar 670 is predominantly used for labeling oligonucleotides for in situ hybridization and real-time PCR applications.[2][6] Its most prominent application is in Stellaris® RNA Fluorescence In Situ Hybridization (FISH), a method for detecting and quantifying individual RNA molecules in fixed cells.[3]

Oligonucleotide Labeling with Quasar 670

Quasar 670 can be incorporated into oligonucleotides during synthesis via a phosphoramidite (B1245037) reagent or post-synthesis.[6][7] It can be attached to the 5' end, 3' end, or internally within the sequence.[2][8][9]

General Protocol for Post-Synthesis Labeling (via Amine-Reactive Dye):

  • Synthesize Amine-Modified Oligonucleotide: Synthesize the oligonucleotide with an amino-modifier at the desired position (5', 3', or internal).

  • Purify Oligonucleotide: Purify the modified oligonucleotide using HPLC to remove failure sequences.

  • Dye Conjugation: React the amine-modified oligonucleotide with an amine-reactive form of Quasar 670 (e.g., an NHS ester) in a suitable buffer (typically sodium bicarbonate or sodium borate, pH 8.5-9.0).

  • Purification of Labeled Oligo: Purify the Quasar 670-labeled oligonucleotide from unconjugated dye and unlabeled oligos, typically via HPLC.

  • Storage: Store the labeled oligonucleotide at -20°C in the dark, preferably in a slightly basic buffer (e.g., TE buffer, pH 8.0) to ensure stability.[10]

Stellaris® RNA FISH Protocol using Quasar 670 Probes

This protocol provides a general workflow for detecting RNA in adherent cells using Quasar 670-labeled Stellaris FISH probes.

1. Sample Preparation:

  • Culture adherent cells on a #1 coverslip.
  • Fix the cells with 3.7% (v/v) formaldehyde (B43269) in PBS for 10 minutes.
  • Permeabilize the cells by incubating in 70% (v/v) ethanol (B145695) at 4°C for at least 1 hour.

2. Hybridization:

  • Rehydrate the cells by washing with Wash Buffer A (Stellaris® RNA FISH Wash Buffer A).
  • Prepare the hybridization solution by diluting the Quasar 670-labeled probe set in Hybridization Buffer (Stellaris® RNA FISH Hybridization Buffer).
  • Add the hybridization solution to the cells and incubate in a humidified chamber at 37°C for 4-16 hours.

3. Washing:

  • Remove the hybridization solution and wash the cells with Wash Buffer A for 30 minutes at 37°C.
  • Briefly wash with Wash Buffer B (Stellaris® RNA FISH Wash Buffer B).

4. Imaging:

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium (e.g., Vectashield® or ProLong™ Diamond).[3]
  • Image the sample using a wide-field fluorescence microscope equipped with appropriate filters for Quasar 670 (e.g., a Cy5 filter set).[3] The signal from Quasar 670-labeled probes will appear as discrete fluorescent spots.

Visualized Workflows and Characteristics

The following diagrams illustrate the experimental workflow for RNA FISH and the logical relationships governing the use of Quasar 670.

experimental_workflow cluster_prep Sample Preparation cluster_hyb Hybridization cluster_post Post-Hybridization & Imaging Cell_Culture Cell Culture on Coverslip Fixation Fixation (Formaldehyde) Cell_Culture->Fixation Permeabilization Permeabilization (70% Ethanol) Fixation->Permeabilization Probe_Prep Prepare Hybridization Mix (Quasar 670 Probes) Permeabilization->Probe_Prep Incubation Incubate at 37°C (4-16 hours) Probe_Prep->Incubation Wash Wash Steps Incubation->Wash Mounting Mount with Anti-Fade Medium Wash->Mounting Imaging Fluorescence Microscopy (Cy5 Filter Set) Mounting->Imaging

Caption: Workflow for Stellaris® RNA FISH using Quasar 670 probes.

logical_relationships cluster_attributes Core Attributes cluster_advantages Advantages cluster_considerations Considerations Q670 Quasar 670 Spectral Excitation: ~647 nm Emission: ~670 nm Q670->Spectral Replacement Direct Replacement for Cy5 Q670->Replacement Quenching Efficiently Quenched by BHQ-2 Q670->Quenching Multiplex Good for Multiplexing Q670->Multiplex Autofluorescence Avoids Cellular Autofluorescence Q670->Autofluorescence High_Signal High Molar Extinction Q670->High_Signal Photostability Requires Anti-Fade Reagents Q670->Photostability Brightness Lower Apparent Brightness than Quasar 570 Q670->Brightness Light_Sensitive Store in the Dark Q670->Light_Sensitive

References

Foundational

Basic principles of using Quasar 670 labeled probes

An In-depth Technical Guide to the Core Principles of Using Quasar 670 Labeled Probes For Researchers, Scientists, and Drug Development Professionals Introduction Quasar 670 is a fluorescent dye belonging to the cyanine...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide to the Core Principles of Using Quasar 670 Labeled Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quasar 670 is a fluorescent dye belonging to the cyanine (B1664457) dye family, designed for labeling oligonucleotides.[1][2][3] It fluoresces in the red region of the visible spectrum, with a maximal emission around 670 nm.[1][2] This makes it a widely used alternative to Cyanine-5 (Cy5), with which it shares nearly identical spectral characteristics and photostability.[3][4][5][6][7] Quasar 670 is a cornerstone in many molecular biology applications, particularly in the development of highly sensitive probes for real-time quantitative PCR (qPCR) and Fluorescence In Situ Hybridization (FISH).[2][8] Its utility is enhanced by its efficient quenching by Black Hole Quencher® (BHQ®) dyes, especially BHQ-2, which is critical for designing specific, high-signal-to-noise assays.[1][2][3]

Core Principles of Quasar 670 Probes

The functionality of Quasar 670 labeled probes is rooted in the principles of fluorescence and energy transfer.

  • Fluorescence: Like other fluorophores, Quasar 670 absorbs light energy at a specific wavelength (its absorption maximum) and, in response, emits light at a longer wavelength (its emission maximum). For Quasar 670, the absorption peak is around 647 nm, and it emits light that peaks at approximately 670 nm.[5][9][10]

  • Fluorescence Resonance Energy Transfer (FRET): In many applications, Quasar 670 is paired with a quencher molecule on the same oligonucleotide probe. When the fluorophore and quencher are in close proximity, the energy absorbed by Quasar 670 is transferred to the quencher instead of being emitted as light. This non-radiative energy transfer is known as FRET. BHQ dyes are "dark" quenchers, meaning they dissipate the absorbed energy as heat rather than light, leading to a very low background signal. The quenching range of BHQ-2 (550-650 nm) makes it an excellent partner for Quasar 670.[1][3] An enzymatic or hybridization event that separates the dye from the quencher restores fluorescence, allowing for quantitative detection.

Physicochemical and Spectroscopic Properties

The performance of Quasar 670 is defined by its specific chemical and spectral characteristics. These properties are crucial for designing experiments, selecting appropriate instrumentation, and troubleshooting.

PropertyValueSource(s)
Chemical Family Indocarbocyanine[3][6][8]
Absorption Maximum (λmax) 644 - 647 nm[1][8][10]
Emission Maximum (λem) 666 - 670 nm[1][8][9][10]
Extinction Coefficient at λmax 187,000 M⁻¹cm⁻¹[1][8]
Recommended Quencher(s) BHQ-2, BBQ 650[1][2][3][10]
Common Application(s) qPCR Probes, RNA FISH[2][8]
Cy Dye Alternative Cyanine-5 (Cy5)[2][3][4]

Key Applications and Experimental Protocols

Quasar 670 is predominantly used in assays that require high specificity and sensitivity. Below are the core applications and generalized protocols.

Real-Time qPCR: 5' Nuclease Assay

In this assay, a dual-labeled hydrolysis probe (e.g., a TaqMan® probe) is designed with Quasar 670 at the 5' end and a BHQ-2 quencher at the 3' end. The probe binds to a specific target sequence between the forward and reverse primers. During PCR amplification, the 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe, separating the Quasar 670 dye from the quencher. This separation results in an increase in fluorescence proportional to the amount of amplified product.

G cluster_setup Reaction Setup cluster_pcr Thermal Cycling Setup Combine Master Mix, Primers, Quasar 670 Probe, and Template DNA Denature Denaturation (95°C) Separate DNA Strands Setup->Denature Anneal Annealing (55-65°C) Primers and Probe Bind Denature->Anneal Extend Extension (72°C) Polymerase Synthesizes DNA Anneal->Extend Extend->Denature next cycle Cleavage Probe Cleavage Polymerase 5' Nuclease Activity Degrades Probe Extend->Cleavage if target present Signal Signal Generation Quasar 670 Separates from Quencher, Fluorescence Emitted Cleavage->Signal Detect Real-Time Detection Instrument Measures Fluorescence Increase Signal->Detect

Workflow of a Quasar 670-based 5' nuclease qPCR assay.
  • Reagent Preparation : Thaw all components (master mix, primers, probe, template DNA) on ice. Mix each solution by vortexing and centrifuge briefly.

  • Reaction Mix Assembly : Prepare a master mix for the desired number of reactions (plus 10% overage) in a sterile, nuclease-free tube on ice. For a typical 20 µL reaction, combine:

    • 10 µL of 2x qPCR Master Mix

    • 1 µL of Forward Primer (final concentration 200-500 nM)

    • 1 µL of Reverse Primer (final concentration 200-500 nM)

    • 0.5 µL of Quasar 670-labeled probe (final concentration 100-250 nM)[11]

    • Nuclease-free water to a volume of 15 µL

  • Add Template : Vortex and centrifuge the master mix. Aliquot 15 µL of the master mix into each PCR tube or well. Add 5 µL of template DNA or cDNA to each reaction.

  • Thermal Cycling : Seal the plate or tubes and centrifuge briefly. Place in the real-time PCR instrument and run under the following typical conditions:

    • Initial Denaturation : 95°C for 2-5 minutes.

    • Cycling (40 cycles) :

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at the end of this step).

  • Data Analysis : Analyze the amplification curves to determine the quantification cycle (Cq) for each sample.

Fluorescence In Situ Hybridization (FISH)

FISH is a powerful technique for visualizing and localizing specific nucleic acid sequences (RNA or DNA) within cells or tissues. In Stellaris® RNA FISH, multiple short oligonucleotide probes, each labeled with Quasar 670, collectively bind along a target RNA molecule. This creates a bright, diffraction-limited fluorescent spot that can be detected by fluorescence microscopy, allowing for the quantification of individual RNA molecules.

G SamplePrep Sample Preparation (Fixation & Permeabilization) Hybridization Hybridization Add Quasar 670 Probe Set Incubate Overnight SamplePrep->Hybridization Wash1 Post-Hybridization Wash 1 Remove Unbound Probes Hybridization->Wash1 Wash2 Post-Hybridization Wash 2 (with DAPI for nuclear stain) Wash1->Wash2 Mounting Sample Mounting Use Anti-fade Mounting Media Wash2->Mounting Imaging Fluorescence Microscopy Excite at ~647 nm, Detect at ~670 nm Mounting->Imaging Analysis Image Analysis Localize and Quantify RNA Spots Imaging->Analysis

Generalized workflow for a Stellaris RNA FISH experiment.
  • Sample Preparation :

    • Grow adherent cells on coverslips to the desired confluency.

    • Wash briefly with PBS.

    • Fix the cells with 3.7% (v/v) formaldehyde (B43269) in PBS for 10 minutes at room temperature.

    • Permeabilize the cells by incubating in 70% (v/v) ethanol (B145695) at 4°C for at least 1 hour (or overnight).

  • Hybridization :

    • Rehydrate cells by washing with Wash Buffer A (e.g., 10% formamide, 2x SSC).

    • Prepare the hybridization solution by diluting the Quasar 670 probe set in Hybridization Buffer (e.g., 10% formamide, 2x SSC, 10% dextran (B179266) sulfate).

    • Add the hybridization solution to the coverslip, cover with a second coverslip to prevent evaporation, and incubate in a humidified chamber at 37°C for 4-16 hours.

  • Washing :

    • Carefully remove the coverslip and wash the cells twice with Wash Buffer A for 30 minutes each at 37°C.

    • For the second wash, a nuclear counterstain like DAPI can be included.

    • Briefly rinse with Wash Buffer B (e.g., 2x SSC).

  • Mounting and Imaging :

    • Mount the coverslip onto a microscope slide using an anti-fade mounting medium (e.g., Vectashield® or Prolong® Diamond), which is essential for Quasar 670.[4][5]

    • Allow the mounting medium to cure.

    • Image using a fluorescence microscope equipped with appropriate filter sets for Quasar 670 (e.g., a Cy5 filter set).[5][7]

Mandatory Considerations for Optimal Performance

  • Instrumentation and Filters : Ensure that the microscope or qPCR instrument is equipped with excitation and emission filters appropriate for Quasar 670's spectral profile (excitation ~647 nm, emission ~670 nm).[5][7]

  • Photostability : Quasar 670 has photobleaching characteristics similar to Cy5.[6][7] To minimize signal loss during microscopy, use an anti-fade mounting medium, minimize exposure time, and image the far-red channel first when performing multiplex experiments.[5][7]

  • Probe Storage : Reconstituted probes should be stored at 2-8°C in the dark for short-term use (up to a month) or frozen at -15 to -30°C for long-term storage to minimize freeze-thaw cycles.[7]

  • Multiplexing : When using Quasar 670 in multiplex qPCR or FISH, carefully select other fluorophores with minimal spectral overlap to prevent cross-talk between channels.[1][10]

References

Protocols & Analytical Methods

Method

Application Note: Protocol for Labeling Oligonucleotides with Quasar 670 Amidite

Audience: This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis and application of fluorescently labeled oligonucleotides. Introduction Quasar 670 is a fluores...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis and application of fluorescently labeled oligonucleotides.

Introduction

Quasar 670 is a fluorescent, cyanine-based dye that serves as a robust alternative to Cyanine 5 (Cy5).[1][2] It is characterized by a bright red fluorescence with a maximal emission wavelength around 670 nm.[1][3] The Quasar 670 phosphoramidite (B1245037) enables the direct, covalent attachment of the dye to an oligonucleotide during automated solid-phase synthesis.[1][3] This method allows for precise, site-specific labeling, most commonly at the 5'-terminus.[1]

Quasar 670-labeled oligonucleotides are critical components in a variety of molecular biology applications, including dual-labeled probes for real-time quantitative PCR (qPCR), Fluorescence Resonance Energy Transfer (FRET) studies, and fluorescence in situ hybridization (FISH).[4][5] The dye is efficiently quenched by Black Hole Quencher® (BHQ®) dyes, particularly BHQ-2 and BHQ-3, making it an excellent reporter for designing highly sensitive detection probes.[1][3][5]

This document provides a detailed protocol for the preparation, synthesis, deprotection, and purification of oligonucleotides labeled with Quasar 670 amidite.

Quantitative Data and Specifications

For successful synthesis and application, it is crucial to understand the physical and spectral properties of the Quasar 670 amidite.

Table 1: Physical Properties of Quasar 670 Amidite

Property Value Reference
Chemical Formula C₄₆H₆₇F₆N₅O₄P₂ [3]
Molecular Weight 929.99 g/mol [3]
Appearance Blue Solid [3]

| Mass Addition | 646.77 Da |[3] |

Table 2: Spectroscopic Properties of Quasar 670 Spectral properties were measured in PCR buffer with the dye conjugated to a 5'-labeled poly(T) oligonucleotide.

Property Value Reference
Absorption Maximum (λmax) 644 nm [3]
Emission Maximum (λem) 670 nm [3]
Molar Extinction Coefficient (at λmax) 187,000 M⁻¹cm⁻¹ [3]
Molar Extinction Coefficient (at 260 nm) 2,800 M⁻¹cm⁻¹ [3]

| Recommended Quencher | BHQ-2, BHQ-3 |[3][5] |

Table 3: Recommended Deprotection Conditions

Reagent Temperature Duration Notes Reference
Concentrated Ammonium (B1175870) Hydroxide (B78521) 25 °C (Room Temp.) 8 hours Standard condition. [3]
Concentrated Ammonium Hydroxide 60 °C 1 hour Accelerated condition. [3]
Concentrated Ammonium Hydroxide 55 °C 17 hours Yields acceptable results. [4]

| 0.05M K₂CO₃ in Methanol (B129727) | Room Temp. | 4 hours | For UltraMILD synthesis only. |[4] |

Table 4: Typical Purity Levels by Purification Method

Purification Method Typical Purity for Quasar 670 Probes Notes Reference
Reverse Phase HPLC (RP-HPLC) ~80% Recommended for dye-labeled oligos. [6]

| Dual HPLC (AX + RP) | ~75-85% | Provides the highest purity by removing different classes of impurities. |[6] |

Experimental Protocols

Reagent Storage and Preparation

Proper handling of the Quasar 670 amidite is critical to prevent degradation and ensure high coupling efficiency.

  • Storage: Store the lyophilized Quasar 670 amidite at -15 to -30 °C in a desiccated, dark environment.[3] The product is sensitive to light and oxidation.[1][3]

  • Preparation: Before use, allow the vial to warm to room temperature for at least 15 minutes before opening to prevent moisture condensation.

  • Dissolution: Reconstitute the amidite in anhydrous acetonitrile (B52724) to a final concentration of 100 µmol/mL.[3] Use a syringe to transfer anhydrous acetonitrile to the vial and gently swirl to dissolve. Avoid vigorous shaking.

  • Stability: The amidite solution is stable for 1-2 days when stored under an inert atmosphere (e.g., argon) on the synthesizer.[7] For longer-term storage, freeze the solution at -20 °C.

Automated Oligonucleotide Synthesis

This protocol assumes a standard phosphoramidite cycle on an automated DNA/RNA synthesizer.

  • Synthesizer Setup: Program the synthesizer for the desired oligonucleotide sequence. If using nucleobases that are particularly sensitive to the deprotection conditions (e.g., dG), the use of UltraMILD monomers is recommended.[4]

  • Final Coupling Step: The Quasar 670 amidite does not possess a dimethoxytrityl (DMT) protecting group and therefore must be coupled at the final step of synthesis for 5'-end labeling.[5]

  • Coupling Time: Program a coupling time of 10 minutes for the Quasar 670 amidite to ensure high coupling efficiency.[4]

  • Capping and Oxidation: Standard capping and oxidation steps should follow the coupling reaction. For UltraMILD synthesis, use UltraMild Cap Mix A and 0.02M iodine for oxidation.[4]

  • Completion: After the synthesis is complete, the controlled pore glass (CPG) support with the fully protected, labeled oligonucleotide is dried and transferred to a new vial for cleavage and deprotection.

Cleavage and Deprotection

Critical Note: The use of methylamine (B109427) should be avoided, as it can degrade the Quasar 670 dye.[1][3]

Standard Deprotection Protocol:

  • Place the CPG support in a 2 mL screw-cap vial.

  • Add 1-2 mL of concentrated ammonium hydroxide (NH₄OH).

  • Incubate the vial under one of the conditions specified in Table 3 (e.g., 1 hour at 60 °C or 8 hours at 25 °C).[3]

  • After incubation, cool the vial to room temperature.

  • Transfer the supernatant containing the cleaved and deprotected oligonucleotide to a new tube.

  • Rinse the CPG with 0.5 mL of water or 50% acetonitrile/water and combine the rinse with the supernatant.

  • Dry the oligonucleotide solution using a centrifugal vacuum concentrator.

UltraMILD Deprotection Protocol (if UltraMILD phosphoramidites were used):

  • Add 1-2 mL of 0.05 M potassium carbonate (K₂CO₃) in anhydrous methanol to the CPG.

  • Incubate at room temperature for 4 hours.[4]

  • Transfer the supernatant to a new tube and dry using a centrifugal vacuum concentrator.

Purification

Purification is essential to remove truncated sequences (n-1) and any free, unreacted dye, which can interfere with downstream applications. High-Performance Liquid Chromatography (HPLC) is the recommended method.[6]

  • Method Selection: Reverse-Phase HPLC (RP-HPLC) is highly effective for purifying dye-labeled oligonucleotides due to the hydrophobicity of the Quasar 670 dye, which provides excellent separation from unlabeled failure sequences. For the highest purity, a dual-HPLC approach is recommended.[6]

  • Sample Preparation: Resuspend the dried, crude oligonucleotide pellet in an appropriate volume of mobile phase A (e.g., 100 mM TEAA, pH 7.0).

  • Chromatography: Inject the sample onto the HPLC column. Elute the oligonucleotide using a gradient of mobile phase B (e.g., acetonitrile) to separate the full-length, dye-labeled product from contaminants.

  • Fraction Collection: Collect the peak corresponding to the desired product. The full-length, labeled oligonucleotide is typically the last major peak to elute due to the hydrophobicity of the dye.

  • Desalting: After pooling the pure fractions, desalt the oligonucleotide using a suitable method (e.g., ethanol (B145695) precipitation or a desalting cartridge) to remove HPLC buffer salts.

  • Final Preparation: Dry the purified oligonucleotide and resuspend it in a suitable buffer (e.g., TE buffer, pH 8.0). Store the final product protected from light at -20 °C.

Visualized Workflows and Mechanisms

Experimental Workflow for Quasar 670 Labeling

The entire process from reagent preparation to the final purified product can be visualized as a sequential workflow.

OligoLabelingWorkflow Reagent_Prep 1. Reagent Preparation (Quasar 670 Amidite) Synthesis 2. Automated Synthesis (Final 5' Coupling) Reagent_Prep->Synthesis Deprotection 3. Cleavage & Deprotection (NH₄OH) Synthesis->Deprotection Purification 4. HPLC Purification (RP-HPLC) Deprotection->Purification QC 5. Quality Control (MS & UV-Vis) Purification->QC Final_Product Purified Quasar 670 Oligonucleotide QC->Final_Product

Caption: Overall workflow for oligonucleotide labeling with Quasar 670 amidite.

FRET Mechanism in a Quasar 670 Probe

Quasar 670 is often used as a reporter dye in FRET-based probes, such as TaqMan or Molecular Beacons, where its fluorescence is controlled by a nearby quencher.

FRET_Mechanism cluster_0 Quenched State (Probe Intact) cluster_1 Fluorescent State (Probe Cleaved/Hybridized) Q670_1 Quasar 670 BHQ2_1 BHQ-2 Q670_1->BHQ2_1 Energy Transfer FRET FRET (No Signal) Excitation1 Excitation Light (644 nm) Excitation1->Q670_1 Q670_2 Quasar 670 Signal Fluorescence (670 nm) Q670_2->Signal BHQ2_2 BHQ-2 Excitation2 Excitation Light (644 nm) Excitation2->Q670_2

Caption: FRET mechanism for a Quasar 670 probe with a BHQ-2 quencher.

References

Application

Application Notes and Protocols for Quasar 670 Protein Conjugation

For Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide for the successful conjugation of proteins with Quasar 670, a bright far-red fluorescent dye. Quasar 670 is an...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the successful conjugation of proteins with Quasar 670, a bright far-red fluorescent dye. Quasar 670 is an excellent alternative to Cy™5 and Alexa Fluor™ 647, offering robust performance in various applications, including fluorescence microscopy, flow cytometry, and immunoassays.[1][2][3]

Introduction to Quasar 670 Protein Conjugation

Quasar 670 is an indocarbocyanine dye that fluoresces in the red region of the visible spectrum.[1][4] It is commonly supplied as a succinimidyl ester (SE) or N-hydroxysuccinimide (NHS) ester, which readily reacts with primary amine groups (-NH₂) on proteins to form stable covalent amide bonds.[3][5][6][7][8] This process, known as protein labeling or conjugation, is essential for attaching a fluorescent reporter to a protein of interest, enabling its detection and tracking in biological systems.

The following protocols are optimized for labeling Immunoglobulin G (IgG) antibodies but can be adapted for other proteins with appropriate adjustments to the reaction conditions.[3]

Quantitative Data Summary

Successful protein conjugation requires careful control of experimental parameters. The following tables summarize key quantitative data for Quasar 670 and recommended labeling conditions.

Table 1: Spectroscopic Properties of Quasar 670

PropertyValueReference
Absorption Maximum (λmax)647 nm[1][2]
Molar Extinction Coefficient at λmax187,000 M-1cm-1[1][2]
Emission Maximum (λem)670 nm[1][2][9]
Recommended QuencherBHQ®-2[1][9][10]

Table 2: Recommended Reaction Parameters for IgG Labeling

ParameterRecommended ValueNotesReference
Protein Concentration1 - 10 mg/mLHigher concentrations generally increase labeling efficiency.[3]
Reaction Buffer0.1 M Sodium Bicarbonate, pH 8.3-9.0Amine-free buffers are crucial to prevent competing reactions. PBS can be used but the pH should be adjusted.[3][7][11]
Molar Ratio of Dye:Protein8:1 to 15:1This should be optimized for each specific protein to achieve the desired Degree of Labeling (DOL).[12]
Reaction Time1 - 2 hoursCan be extended for unstable proteins at lower temperatures (e.g., 4°C for up to 48 hours).[8][13]
Reaction TemperatureRoom Temperature[8]

Experimental Protocols

This section provides a detailed, step-by-step methodology for conjugating Quasar 670 SE to a protein.

Required Materials
  • Quasar 670 Succinimidyl Ester (SE)

  • Protein of interest (e.g., IgG antibody)

  • Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3

  • Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

  • Purification column (e.g., Sephadex G-25) or spin desalting column

  • Phosphate Buffered Saline (PBS), pH 7.4

  • Spectrophotometer

Experimental Workflow Diagram

Quasar670_Conjugation_Workflow cluster_prep Preparation cluster_reaction Labeling Reaction cluster_purification Purification cluster_analysis Analysis prep_protein Prepare Protein Solution (1-10 mg/mL in Reaction Buffer) reaction Mix Protein and Dye (Incubate 1-2h at RT, protected from light) prep_protein->reaction prep_dye Prepare Quasar 670 Stock (10 mg/mL in DMSO/DMF) prep_dye->reaction purify Purify Conjugate (Size Exclusion Chromatography) reaction->purify analyze Characterize Conjugate (Measure Absorbance at 280 nm & 647 nm) purify->analyze calculate Calculate Degree of Labeling (DOL) analyze->calculate storage Store Conjugate (4°C or -20°C, protected from light) calculate->storage

Caption: Experimental workflow for Quasar 670 protein conjugation.

Step-by-Step Protocol

Step 1: Prepare the Protein Solution

  • Dissolve the protein in the reaction buffer at a concentration of 1-10 mg/mL.[3]

  • Ensure the buffer is free of any amine-containing substances like Tris or glycine, as these will compete with the protein for reaction with the dye.[3][11] If necessary, perform buffer exchange into the reaction buffer using dialysis or a desalting column.

Step 2: Prepare the Quasar 670 Stock Solution

  • Allow the vial of Quasar 670 SE to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or high-quality DMF.[8] This solution should be prepared fresh for each labeling reaction.

Step 3: Labeling Reaction

  • Add the calculated amount of Quasar 670 stock solution to the protein solution while gently vortexing. The optimal molar ratio of dye to protein should be determined empirically but a starting point of 10:1 is recommended.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[8] For proteins that are sensitive to degradation, the incubation can be performed at 4°C for a longer duration (e.g., overnight).[13]

Step 4: Purification of the Conjugate

  • Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column (e.g., Sephadex G-25) or a spin desalting column.[8][11]

  • Equilibrate the column with PBS (pH 7.4) and apply the reaction mixture.

  • Elute the conjugate with PBS. The labeled protein will elute first as a colored fraction, while the smaller, unreacted dye molecules will be retained on the column and elute later.

  • Collect the fractions containing the purified protein-dye conjugate.

Characterization of the Conjugate

Step 1: Measure Absorbance

  • Measure the absorbance of the purified conjugate solution at 280 nm (A280) and 647 nm (A647) using a spectrophotometer.[3] Dilute the conjugate solution with PBS if the absorbance values are too high to be accurately measured.

Step 2: Calculate the Degree of Labeling (DOL)

The DOL represents the average number of dye molecules conjugated to each protein molecule.[14]

  • Calculate the protein concentration:

    • Protein Concentration (M) = [A₂₈₀ - (A₆₄₇ × Correction Factor)] / εprotein

    • Where:

      • The correction factor for Quasar 670 at 280 nm is approximately 0.026.[3]

      • εprotein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈ 210,000 M-1cm-1).

  • Calculate the dye concentration:

    • Dye Concentration (M) = A₆₄₇ / εdye

    • Where εdye for Quasar 670 is 187,000 M-1cm-1 at 647 nm.[1]

  • Calculate the DOL:

    • DOL = Dye Concentration (M) / Protein Concentration (M)

An optimal DOL for most applications is between 2 and 7. Over-labeling can lead to fluorescence quenching and reduced protein activity.[14]

Storage and Handling

Store the purified Quasar 670-protein conjugate at 4°C for short-term storage or at -20°C for long-term storage, protected from light.[3][8] For long-term storage, it is advisable to add a cryoprotectant like glycerol (B35011) and aliquot the conjugate to avoid repeated freeze-thaw cycles.

Troubleshooting

Problem: Low Degree of Labeling (Under-labeling)

  • Possible Cause: Presence of amine-containing substances in the protein solution.

    • Solution: Ensure the protein is in an amine-free buffer. Perform buffer exchange if necessary.[3]

  • Possible Cause: Low protein concentration.

    • Solution: Concentrate the protein solution before labeling.[3]

  • Possible Cause: Insufficient amount of dye used.

    • Solution: Increase the molar ratio of dye to protein in the reaction.

  • Possible Cause: Hydrolyzed/inactive dye.

    • Solution: Use freshly prepared dye stock solution. Ensure the dye is stored properly, protected from moisture.

Problem: Protein Precipitation After Labeling

  • Possible Cause: Over-labeling of the protein.

    • Solution: Reduce the molar ratio of dye to protein in the labeling reaction.

  • Possible Cause: Protein instability.

    • Solution: Perform the labeling reaction at a lower temperature (4°C).

Signaling Pathway Diagram (Example)

While Quasar 670 can be used to label any protein with available primary amines, a common application is in immunofluorescence, where a labeled secondary antibody is used to detect a primary antibody bound to a target antigen. The following diagram illustrates this principle.

Immunofluorescence_Signaling cluster_cellular_components Cellular Environment antigen Target Antigen primary_ab Primary Antibody antigen->primary_ab binds to secondary_ab Quasar 670-labeled Secondary Antibody primary_ab->secondary_ab binds to detection Fluorescence Detection (Microscopy/Flow Cytometry) secondary_ab->detection emits signal for

Caption: Principle of indirect immunofluorescence using a Quasar 670-labeled secondary antibody.

References

Method

Utilizing Quasar 670 in Stellaris RNA FISH Experiments: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the successful implementation of Quasar 670 dye in Stellaris RNA Fluorescence In Situ Hy...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the successful implementation of Quasar 670 dye in Stellaris RNA Fluorescence In Situ Hybridization (FISH) experiments. Quasar 670, a far-red fluorescent dye, offers distinct advantages for RNA detection, particularly in tissues with high autofluorescence.

Introduction to Quasar 670 in Stellaris RNA FISH

Stellaris RNA FISH is a powerful technique that enables the detection, localization, and quantification of individual RNA molecules within fixed cells and tissues.[1][2] The method utilizes a set of up to 48 short, fluorescently labeled oligonucleotides that bind along the target RNA, creating a bright, diffraction-limited spot.[1][3]

Quasar 670 is a fluorescent dye that serves as a direct replacement for Cy5, with an absorption maximum at approximately 647 nm and an emission maximum at 670 nm.[4][5][6][7] Its emission in the far-red spectrum makes it particularly useful for minimizing interference from cellular autofluorescence, which is more prevalent in the green and yellow channels.[4] This property makes Quasar 670 an excellent choice for studies in tissues known for high background, such as the brain.[8]

Key Advantages of Quasar 670:
  • Reduced Autofluorescence: Ideal for tissues with high intrinsic fluorescence.[4]

  • Multiplexing Capabilities: Spectrally distinct from commonly used dyes like Quasar 570, enabling robust two-color and multi-color experiments.[4]

  • Suitability for High Probe Counts: Performs well in probe sets with a high number of oligonucleotides (35 or more).[4]

Considerations:
  • Photostability: Quasar 670 has photostability characteristics similar to Cy5.[9] The use of antifade mounting media is essential to preserve the fluorescent signal, especially during prolonged imaging sessions.[4][9]

  • Apparent Brightness: The perceived brightness of Quasar 670 can be lower than that of dyes like Quasar 570, a factor to consider in experimental design and imaging settings.[4]

  • Microscopy: While compatible with confocal microscopy, wide-field fluorescence microscopes are often recommended to enhance sensitivity for low-light imaging and to minimize photobleaching that can be exacerbated by intense laser sources.[8]

Data Presentation: Fluorophore Properties

For successful experimental design and multiplexing, a clear understanding of the spectral properties of the chosen fluorophores is crucial. The following table summarizes the key characteristics of Quasar 670 and other commonly used dyes in Stellaris RNA FISH.

FluorophoreAlternative DyesExcitation Max (nm)Emission Max (nm)Extinction Coefficient (M⁻¹cm⁻¹)Notes
Quasar 670 Cy5647670187,000[4]Excellent for tissues with high autofluorescence and for multiplexing with Quasar 570.[4] Requires antifade mounting media.[4]
Quasar 570 Cy3548566115,000Bright and stable dye, suitable for probe sets with fewer probes.[4]
CAL Fluor Red 610 mCherry, TEXAS RED590610112,000Bright and stable, a good third option for multiplexing.[4]
CAL Fluor Orange 560 mKO, mOrange538559Not specifiedAlternative to Quasar 570 depending on microscope filter sets.[4]
FAM (Fluorescein) FITC495520Not specifiedUse with caution due to high cellular autofluorescence in the green channel.[4][8]

Experimental Protocols

Detailed below are protocols for performing Stellaris RNA FISH with Quasar 670-labeled probes on both adherent cells and frozen tissue sections.

Stellaris RNA FISH Protocol for Adherent Cells

This protocol is adapted for cultured cells grown on coverglass.

Materials:

  • Cells grown on 18 mm round #1 coverglass

  • 12-well cell culture plate

  • Phosphate-Buffered Saline (PBS), RNase-free

  • Fixation Buffer (e.g., 3.7% formaldehyde (B43269) in PBS)

  • 70% Ethanol (B145695)

  • Stellaris RNA FISH Hybridization Buffer (e.g., SMF-HB1-10)

  • Stellaris RNA FISH Wash Buffer A (e.g., SMF-WA1-60)

  • Stellaris RNA FISH Wash Buffer B (e.g., SMF-WB1-20)

  • Quasar 670-labeled Stellaris RNA FISH Probes

  • Nuclease-free water

  • Deionized Formamide

  • DAPI (4',6-diamidino-2-phenylindole)

  • Antifade Mounting Medium (e.g., Vectashield® H-1000)

  • Microscope slides

  • Clear nail polish

Procedure:

  • Sample Preparation: a. Grow cells to the desired confluency on coverglass in a 12-well plate. b. Aspirate the growth medium and wash the cells once with 1 mL of 1X PBS. c. Fix the cells by adding 1 mL of Fixation Buffer and incubating for 10 minutes at room temperature. d. Wash the cells twice with 1 mL of 1X PBS. e. Permeabilize the cells by adding 1 mL of 70% ethanol and incubating for at least 1 hour at 4°C. Samples can be stored in 70% ethanol at 4°C for up to a week.

  • Probe Hybridization: a. Prepare the Hybridization Buffer containing the Quasar 670-labeled probes according to the manufacturer's instructions (typically a final concentration of 125 nM). b. Aspirate the 70% ethanol and wash the cells with 1 mL of Wash Buffer A for 5 minutes. c. Aspirate Wash Buffer A and add 100 µL of the probe-containing Hybridization Buffer to each coverglass. d. Incubate in a humidified chamber at 37°C for 4-16 hours.

  • Washing: a. After hybridization, briefly wash the cells with 1 mL of Wash Buffer A. b. Incubate the cells in 1 mL of Wash Buffer A for 30 minutes at 37°C. c. For nuclear counterstaining, replace Wash Buffer A with 1 mL of Wash Buffer A containing DAPI (e.g., 5 ng/mL) and incubate for 30 minutes at 37°C. d. Briefly wash the cells with 1 mL of Wash Buffer B.

  • Imaging: a. Mount the coverglass onto a microscope slide with a drop of antifade mounting medium. b. Seal the edges of the coverglass with clear nail polish. c. Image the sample using a fluorescence microscope equipped with appropriate filter sets for DAPI and Quasar 670.

Stellaris RNA FISH Protocol for Frozen Tissue Sections

This protocol is designed for fresh-frozen tissue sections mounted on slides.

Materials:

  • Slide-mounted frozen tissue sections (5-10 µm thick)

  • 4% Paraformaldehyde (PFA) in PBS, ice-cold

  • PBS, RNase-free

  • 70% and 100% Ethanol

  • Stellaris RNA FISH Hybridization Buffer

  • Stellaris RNA FISH Wash Buffer A

  • Stellaris RNA FISH Wash Buffer B

  • Quasar 670-labeled Stellaris RNA FISH Probes

  • Nuclease-free water

  • Deionized Formamide

  • DAPI

  • Antifade Mounting Medium

  • Coverglass (e.g., 24 x 60 mm, #1)

  • Clear nail polish

Procedure:

  • Sample Preparation: a. Thaw the slide-mounted tissue section to room temperature. b. Fix the tissue by immersing the slide in cold 4% PFA for 15 minutes. c. Wash the slide twice with 1X PBS for 5 minutes each. d. Dehydrate the tissue by immersing the slide sequentially in 70% and 100% ethanol for 3 minutes each. e. Air dry the slide for 5-10 minutes.

  • Probe Hybridization: a. Prepare the Hybridization Buffer with Quasar 670 probes as described for adherent cells. b. Apply 200 µL of the probe solution to the tissue section. c. Cover with a clean coverglass to spread the hybridization solution evenly. d. Incubate in a humidified chamber at 37°C for at least 4 hours.

  • Washing: a. After hybridization, immerse the slide in Wash Buffer A and gently remove the coverglass. b. Incubate the slide in Wash Buffer A for 30 minutes at 37°C in the dark. c. Counterstain with DAPI in Wash Buffer A for 30 minutes at 37°C in the dark. d. Immerse the slide in Wash Buffer B for 3 minutes.

  • Imaging: a. Briefly dip the slide in 50%, 85%, and 100% ethanol for 3 minutes each to dehydrate. b. Air dry for 5-10 minutes. c. Add a drop of antifade mounting medium onto the tissue section and cover with a clean coverglass. d. Seal the edges with clear nail polish and allow to dry. e. Image using a fluorescence microscope with appropriate filters.

Visualizing Experimental Workflows and Signaling Pathways

Stellaris RNA FISH General Workflow

The following diagram illustrates the key steps in a typical Stellaris RNA FISH experiment.

stellaris_workflow cluster_prep Sample Preparation cluster_main_protocol Stellaris RNA FISH Protocol cluster_imaging Data Acquisition cluster_analysis Data Analysis prep_cells Adherent Cells fixation Fixation prep_cells->fixation prep_tissue Frozen Tissue prep_tissue->fixation permeabilization Permeabilization fixation->permeabilization hybridization Hybridization (Quasar 670 Probes) permeabilization->hybridization washing Washing & DAPI Stain hybridization->washing imaging Fluorescence Microscopy washing->imaging analysis Image Analysis (Spot Counting) imaging->analysis

Caption: General workflow for a Stellaris RNA FISH experiment.

Multiplexing Strategy with Quasar 670

A common application of Quasar 670 is in two-color or multi-color RNA FISH experiments, often paired with Quasar 570.

multiplexing_strategy target_rna1 Target RNA 1 probe1 Quasar 570 Probes target_rna1->probe1 Hybridize target_rna2 Target RNA 2 probe2 Quasar 670 Probes target_rna2->probe2 Hybridize nucleus Nucleus (DAPI) microscope Fluorescence Microscope nucleus->microscope Detect (Blue Channel) probe1->microscope Detect (Yellow-Orange Channel) probe2->microscope Detect (Far-Red Channel)

Caption: Multiplexing with Quasar 570 and Quasar 670 probes.

Application Example: Investigating the Wnt Signaling Pathway

Stellaris RNA FISH can be used to visualize the expression and localization of key components of signaling pathways, such as the Wnt/β-catenin pathway, which is crucial in development and disease, including cancer.[10][11]

The diagram below illustrates how RNA FISH can be used to study the expression of Wnt target genes.

wnt_pathway_fish cluster_cell Cell cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_fish Stellaris RNA FISH Detection destruction_complex Destruction Complex (APC, Axin, GSK3β) beta_catenin_cyto β-catenin destruction_complex->beta_catenin_cyto Degrades (Wnt OFF) beta_catenin_nuc β-catenin beta_catenin_cyto->beta_catenin_nuc Translocates (Wnt ON) tcf_lef TCF/LEF beta_catenin_nuc->tcf_lef Binds wnt_target_genes Wnt Target Genes (e.g., c-Myc, Cyclin D1) tcf_lef->wnt_target_genes Activates Transcription target_mrna Target mRNA wnt_target_genes->target_mrna Produces quasar_probes Quasar 670 Probes for Target mRNA target_mrna->quasar_probes Visualize Expression & Localization wnt_signal Wnt Signal frizzled Frizzled Receptor wnt_signal->frizzled Binds frizzled->destruction_complex Inhibits

Caption: Wnt pathway analysis using Stellaris RNA FISH.

Troubleshooting

Common issues encountered during Stellaris RNA FISH experiments and their potential solutions are outlined below.

IssuePossible Cause(s)Suggested Solution(s)
No Signal or Weak Signal - Low target RNA expression.- RNA degradation.- Inefficient probe hybridization.- Confirm target expression with a sensitive method like qPCR.- Use RNase-free reagents and consumables.- Optimize hybridization time (up to 16 hours).- Use a positive control probe set.
High Background - Non-specific probe binding.- Cellular autofluorescence.- Inadequate washing.- Ensure appropriate stringency in wash steps.- Use Stellaris RNA FISH Buffers to reduce background.[1]- For autofluorescence, use far-red dyes like Quasar 670.- Include a "no probe" control to assess autofluorescence.[8]
Signal Fades Quickly (Photobleaching) - Intense illumination.- Absence of antifade reagent.- Use an antifade mounting medium.[4]- Minimize exposure to excitation light.- Image far-red dyes like Quasar 670 first in multiplex experiments.[9]- Consider using a wide-field microscope over a confocal for sensitive samples.[8]
Out-of-Focus Signal - Sample thickness.- Incorrect mounting.- Acquire a Z-stack of images and use a maximum intensity projection.- Ensure the coverglass is properly sealed and the sample is flat.

By following these detailed protocols and considering the specific properties of Quasar 670, researchers can successfully leverage this powerful tool for precise and sensitive RNA analysis in a wide range of biological contexts.

References

Application

Quasar 670 Probes for Real-Time Quantitative PCR (qPCR): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the utilization of Quasar 670 probes in real-time quantitative PCR (qPCR). Quasar 670, a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Quasar 670 probes in real-time quantitative PCR (qPCR). Quasar 670, a fluorescent dye with an emission maximum in the red region of the spectrum, serves as a robust reporter for hydrolysis probe-based qPCR assays. It is a direct replacement for Cy5 and is effectively quenched by Black Hole Quencher® (BHQ®) dyes, particularly BHQ-2 and BHQ-3.[1][2][3] This combination is ideal for various applications, including gene expression analysis, pathogen detection, and multiplexing.

Introduction to Quasar 670 Probes

Quasar 670 is an indocarbocyanine dye that fluoresces in the red region of the visible spectrum.[4][5] It can be incorporated into oligonucleotides at the 5' end, 3' end, or internally via a modified thymidine.[5][6] In qPCR, Quasar 670 is predominantly used in hydrolysis probes, often referred to as TaqMan® probes. These probes are dual-labeled, with the Quasar 670 fluorophore at the 5' end and a non-fluorescent quencher at the 3' end. The close proximity of the quencher to the fluorophore suppresses the fluorescent signal when the probe is intact.[7][8][9]

During the PCR amplification, the 5' to 3' exonuclease activity of the DNA polymerase cleaves the probe that has hybridized to the target sequence. This cleavage separates the Quasar 670 reporter from the quencher, resulting in an increase in fluorescence proportional to the amount of amplified product.[8]

Key Features of Quasar 670 Probes:

  • Alternative to Cy5: Quasar 670 has nearly identical spectral characteristics to Cy5, making it a direct replacement in existing assays.[5][10]

  • Effective Quenching: It is efficiently quenched by BHQ-2 and BHQ-3, leading to low background fluorescence and high signal-to-noise ratios.[1][2][11]

  • Multiplexing Capabilities: The distinct emission spectrum of Quasar 670 allows for its use in multiplex assays with other fluorophores, enabling the simultaneous detection of multiple targets.[1][12]

  • Versatile Labeling: Can be incorporated at the 5', 3', or internal positions of an oligonucleotide probe.[5][6]

Spectral Properties

Understanding the spectral properties of Quasar 670 is crucial for designing qPCR experiments and selecting appropriate instrumentation.

PropertyValue
Excitation Maximum (λmax)~647 nm
Emission Maximum (λmax)~670 nm
Recommended QuencherBHQ-2, BHQ-3
Equivalent DyeCy5

Application: Multiplex qPCR for Gene Expression Analysis

Quasar 670 probes are well-suited for multiplex qPCR, allowing for the quantification of multiple gene targets in a single reaction. This conserves precious sample material, reduces reagent costs, and minimizes well-to-well variation.

Quantitative Data from a Quadraplex Assay

The following table summarizes the performance of a Quasar 670-BHQ-2 probe in a quadraplex qPCR assay for the detection of four human genomic DNA targets: GAPDH, IL-1B, Factor VIII, and a telomerase reverse-transcriptase gene. The data demonstrates comparable performance of the assays when run in singleplex versus multiplex formats.

Target GeneReporter DyeQuencherSingleplex Ct ValueMultiplex Ct Value
GAPDHCAL Fluor™ Orange 560BHQ-123.98 ± 0.0424.50 ± 0.05
IL-1BCAL Fluor™ Red 610BHQ-226.02 ± 0.0526.25 ± 0.06
Factor VIIIQuasar 670 BHQ-2 28.13 ± 0.04 28.30 ± 0.04

Data adapted from a study utilizing 100 ng of human genomic DNA.

Experimental Protocols

Designing Quasar 670 Hydrolysis Probes

Successful qPCR assays using Quasar 670 probes begin with careful design of the probe and primers.

Probe Design Guidelines:

  • Length: Probes should be 18-30 nucleotides in length.

  • Melting Temperature (Tm): The probe Tm should be 8-10°C higher than the primer Tm.

  • GC Content: Aim for a GC content of 30-80%.

  • 5' End: Avoid a guanine (B1146940) (G) residue at the 5' end as it can quench the fluorescence of the reporter dye.

  • Sequence: The probe sequence should be located in close proximity to either the forward or reverse primer, but should not overlap with a primer binding site.

Primer Design Guidelines:

  • Length: Primers should be 18-24 nucleotides in length.

  • Melting Temperature (Tm): The Tm of the forward and reverse primers should be similar (within 5°C) and in the range of 58-62°C.

  • GC Content: Aim for a GC content of 30-80%.

  • Amplicon Length: The amplicon size should ideally be between 70 and 200 base pairs for optimal qPCR efficiency.

Step-by-Step Real-Time qPCR Protocol

This protocol provides a general framework for setting up a real-time qPCR experiment using Quasar 670 hydrolysis probes. Optimization of reaction conditions, particularly primer and probe concentrations, may be necessary for specific assays.

1. Reaction Setup:

  • Prepare a master mix containing all reaction components except the template DNA. This helps to minimize pipetting errors and ensure consistency across reactions.

  • For a typical 20 µL reaction, the components are as follows:

ComponentFinal ConcentrationVolume for 20 µL Reaction
2x qPCR Master Mix1x10 µL
Forward Primer100-900 nMVariable
Reverse Primer100-900 nMVariable
Quasar 670 Probe100-250 nMVariable
Template DNAVariableVariable
Nuclease-Free Water-To 20 µL
  • Dispense the master mix into qPCR tubes or wells of a plate.

  • Add the template DNA to each reaction. Include no-template controls (NTCs) to check for contamination.

2. Thermal Cycling:

  • The following thermal cycling conditions are a starting point and may require optimization:

StepTemperatureTimeCycles
Initial Denaturation95°C2-10 minutes1
Denaturation95°C15 seconds40-45
Annealing/Extension60°C60 seconds
  • Fluorescence data should be collected during the annealing/extension step of each cycle.

3. Data Analysis:

  • The real-time PCR instrument software will generate amplification plots.

  • Determine the cycle threshold (Ct) value for each sample. The Ct value is the cycle number at which the fluorescence signal crosses a predetermined threshold.

  • For gene expression analysis, the relative quantity of the target gene can be calculated using the ΔΔCt method, normalizing to a reference gene.

Visualizations

Hydrolysis Probe (TaqMan) Mechanism

Hydrolysis_Probe_Mechanism Figure 1. Mechanism of a Quasar 670 Hydrolysis Probe in qPCR cluster_initial 1. Initialization cluster_denaturation 2. Denaturation (95°C) cluster_annealing 3. Annealing (60°C) cluster_extension 4. Extension & Cleavage (72°C) DNA_template Double-stranded DNA Template Primers Forward & Reverse Primers Probe_intact Quasar 670 Probe (Intact) Reporter (R) and Quencher (Q) in proximity Taq_Pol Taq Polymerase ssDNA Single-stranded DNA Primer_bound Primers anneal to template Probe_bound Quasar 670 Probe anneals to target sequence No_Fluorescence Fluorescence is quenched Taq_extends Taq Polymerase extends primer Probe_cleaved 5'->3' exonuclease activity of Taq Polymerase cleaves the probe Fluorescence_detected Quasar 670 (R) is separated from Quencher (Q) Fluorescence is detected cluster_initial cluster_initial cluster_denaturation cluster_denaturation cluster_initial->cluster_denaturation Heat cluster_annealing cluster_annealing cluster_denaturation->cluster_annealing Cool cluster_extension cluster_extension cluster_annealing->cluster_extension Heat cluster_extension->cluster_denaturation Next Cycle

Caption: Workflow of Quasar 670 probe hydrolysis during qPCR.

Experimental Workflow for Gene Expression Quantification

Gene_Expression_Workflow Figure 2. Workflow for Gene Expression Analysis using Quasar 670 Probes Sample_Collection 1. Sample Collection (e.g., cells, tissue) RNA_Extraction 2. RNA Extraction & Purification Sample_Collection->RNA_Extraction RNA_QC 3. RNA Quality & Quantity Assessment (e.g., NanoDrop, Bioanalyzer) RNA_Extraction->RNA_QC cDNA_Synthesis 4. Reverse Transcription (cDNA Synthesis) RNA_QC->cDNA_Synthesis qPCR_Setup 5. qPCR Reaction Setup - Master Mix - Primers - Quasar 670 Probe cDNA_Synthesis->qPCR_Setup qPCR_Run 6. Real-Time PCR (Amplification & Data Collection) qPCR_Setup->qPCR_Run Data_Analysis 7. Data Analysis - Determine Ct values - Relative Quantification (ΔΔCt) qPCR_Run->Data_Analysis

Caption: From sample to result: a typical qPCR workflow.

References

Method

Application Note: Advanced Multiplex qPCR Assays Using Quasar 670

For Researchers, Scientists, and Drug Development Professionals Introduction Multiplex quantitative polymerase chain reaction (qPCR) is a powerful technique that enables the simultaneous detection and quantification of m...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multiplex quantitative polymerase chain reaction (qPCR) is a powerful technique that enables the simultaneous detection and quantification of multiple nucleic acid targets within a single reaction.[1] This approach offers significant advantages, including conservation of precious samples, reduced reagent costs, and increased throughput.[1] The selection of appropriate fluorophores is critical to the success of multiplexing, as their spectral characteristics determine the number of targets that can be distinctly analyzed.[2] Quasar 670, a fluorescent dye that emits in the red region of the spectrum, is an excellent candidate for multiplex assays, serving as a direct replacement for Cy5.[3][4] This note describes the principles and applications of incorporating Quasar 670 into multiplex qPCR assays alongside other common fluorophores.

Principles of Fluorophore Selection for Multiplexing

Effective multiplex qPCR relies on the careful selection of reporter dyes with minimal spectral overlap.[2][5] The instrument used must be capable of exciting each fluorophore and spectrally resolving their individual emission signals.[2][6] Quasar 670, with an excitation maximum around 647 nm and an emission maximum at approximately 670 nm, occupies a distinct spectral channel, making it compatible with commonly used dyes such as FAM, HEX, VIC, and ROX.[4][7][8]

A crucial component of probe design is the selection of a suitable quencher. For Quasar 670, Black Hole Quencher®-2 (BHQ®-2) is recommended for efficient quenching, which ensures a high signal-to-noise ratio.[3][4][9]

Fluorophore and Quencher Selection Guide

The following table summarizes the spectral properties of Quasar 670 and other fluorophores commonly used in multiplex qPCR, along with their recommended quenchers.

FluorophoreExcitation Max (nm)Emission Max (nm)Common ChannelRecommended Quencher
FAM495520GreenBHQ-1
VIC/HEX538559Yellow/OrangeBHQ-1
ROX589610RedBHQ-2
Quasar 670 647 670 Far-Red/CyanBHQ-2
Quasar 705690705Near-IRBHQ-2 / BHQ-3

Note: Spectral values can vary slightly based on experimental conditions and conjugation.

Detailed Protocols

Protocol 1: Multiplex qPCR Assay Design and Validation

This protocol outlines the essential steps for designing and validating a robust multiplex qPCR assay incorporating a Quasar 670-labeled probe.

1. Target Selection and Primer/Probe Design:

  • Target Selection: Choose unique regions for each gene of interest to ensure specificity.[1] Aim for amplicon lengths between 70 and 150 bp for optimal qPCR efficiency.[10]

  • Primer Design:

    • Design all primers to have a similar melting temperature (Tm), ideally between 55-60°C.[10][11]

    • Ensure a GC content of 40-60%.

    • Use software like Primer-BLAST or Primer3 to check for specificity and avoid primer-dimer formation.[1][12]

  • Probe Design:

    • Design probes with a Tm that is 8-10°C higher than the corresponding primers.[10]

    • The probe should not have secondary structures.

    • Label the probe for the fourth target with Quasar 670 at the 5' end and BHQ-2 at the 3' end.

2. In Silico and Singleplex Validation:

  • In Silico Analysis: Perform a BLAST search with all primer and probe sequences to confirm specificity against your target organism's genome.[1][13]

  • Singleplex Validation: Before combining assays, it is critical to test each primer/probe set individually.[10]

    • Run a standard curve using a dilution series of your template to determine the amplification efficiency of each assay.

    • The efficiency should be between 90-105% with an R² value >0.980.[11]

3. Multiplex Assay Optimization:

  • Primer Concentration: Competition for reagents can occur in a multiplex reaction.[10][14] If one target is significantly more abundant, consider limiting the primer concentration for that target to prevent reagent depletion.[14] Start with a standard primer concentration (e.g., 300-500 nM) and optimize as needed.

  • Multiplex Validation:

    • Run the multiplex assay alongside singleplex reactions on the same plate using the same template dilutions.[10]

    • Calculate the change in quantification cycle (ΔCq) for each target (ΔCq = Cq_multiplex - Cq_singleplex).

    • A ΔCq of less than 1 indicates no significant inhibition, and the multiplex assay is performing well.[10] If the ΔCq is greater than 1, further optimization of primer concentrations or master mix components is required.[10]

4. Instrument Setup and Dye Calibration:

  • Ensure your qPCR instrument is calibrated for the specific set of dyes you are using, including Quasar 670.[2][6] This step is crucial for accurate spectral deconvolution and prevents signal crosstalk between channels.[5][6]

Protocol 2: Multiplex qPCR Reaction Setup and Thermal Cycling

1. Reaction Master Mix: Prepare a master mix for the desired number of reactions, plus a 10% overage to account for pipetting errors.

ComponentFinal ConcentrationVolume for 20 µL Reaction
2x qPCR Master Mix1x10.0 µL
Forward Primer (Target 1 - FAM)300 nM0.6 µL (of 10 µM stock)
Reverse Primer (Target 1 - FAM)300 nM0.6 µL (of 10 µM stock)
Probe (Target 1 - FAM)150 nM0.3 µL (of 10 µM stock)
Forward Primer (Target 2 - HEX)300 nM0.6 µL (of 10 µM stock)
Reverse Primer (Target 2 - HEX)300 nM0.6 µL (of 10 µM stock)
Probe (Target 2 - HEX)150 nM0.3 µL (of 10 µM stock)
Forward Primer (Target 3 - ROX)300 nM0.6 µL (of 10 µM stock)
Reverse Primer (Target 3 - ROX)300 nM0.6 µL (of 10 µM stock)
Probe (Target 3 - ROX)150 nM0.3 µL (of 10 µM stock)
Fwd Primer (Target 4 - Q670) 300 nM 0.6 µL (of 10 µM stock)
Rev Primer (Target 4 - Q670) 300 nM 0.6 µL (of 10 µM stock)
Probe (Target 4 - Q670) 150 nM 0.3 µL (of 10 µM stock)
Template DNA/cDNAVariable2.0 µL
Nuclease-Free Water-Up to 20 µL

2. Thermal Cycling Protocol: The following is a standard 2-step thermal cycling protocol. Conditions may need to be optimized based on the specific master mix and primer Tms.

StepTemperatureTimeCycles
Polymerase Activation95°C2 minutes1
Denaturation95°C15 seconds40
Anneal/Extend/Acquire60°C60 seconds

Visualizations and Data

Experimental Workflow Diagram

The following diagram illustrates the key stages in developing and running a multiplex qPCR assay.

Multiplex_Workflow cluster_design Phase 1: Assay Design cluster_validation Phase 2: Validation cluster_execution Phase 3: Execution & Analysis Target Target Selection Design Primer & Probe Design Target->Design InSilico In Silico Validation (BLAST) Design->InSilico Singleplex Singleplex Validation (Efficiency) InSilico->Singleplex Multiplex_Test Multiplex vs. Singleplex Test Singleplex->Multiplex_Test Optimize Optimize Concentrations Multiplex_Test->Optimize ΔCq > 1 Calibrate Instrument Dye Calibration Multiplex_Test->Calibrate ΔCq < 1 Optimize->Multiplex_Test Run Run Multiplex qPCR Calibrate->Run Analyze Data Analysis Run->Analyze

Caption: Workflow for designing and validating a multiplex qPCR assay.

Signal Deconvolution Logic

This diagram illustrates the conceptual separation of fluorescent signals in a 4-plex qPCR instrument.

Signal_Deconvolution cluster_input Raw Signal cluster_instrument Instrument Processing cluster_output Deconvoluted Data RawSignal Combined Fluorescent Signal (All Dyes) Filter1 Filter 1 (~520 nm) RawSignal->Filter1 Filter2 Filter 2 (~560 nm) RawSignal->Filter2 Filter3 Filter 3 (~610 nm) RawSignal->Filter3 Filter4 Filter 4 (~670 nm) RawSignal->Filter4 AmpFAM FAM Amplification Filter1->AmpFAM AmpHEX HEX Amplification Filter2->AmpHEX AmpROX ROX Amplification Filter3->AmpROX AmpQ670 Quasar 670 Amplification Filter4->AmpQ670

Caption: Conceptual flow of multiplex signal detection and separation.

Example Quantitative Data

The following table presents hypothetical data from a 4-plex validation experiment comparing singleplex and multiplex Cq values for four gene targets.

Target GeneReporter DyeSingleplex Cq (Avg)Multiplex Cq (Avg)ΔCq (Multi - Single)Singleplex Efficiency (%)
Gene AFAM21.5421.780.2498.5
Gene BHEX24.8925.050.16101.2
Gene C (Ref)ROX19.2119.400.1999.1
Gene D Quasar 670 28.15 28.45 0.30 97.8

Results show a ΔCq < 1 for all targets, including the one detected with Quasar 670, indicating successful multiplexing with minimal cross-reaction inhibition.

References

Application

Selecting the Optimal Quencher for Quasar 670 Probes: An Application Note

Abstract This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting the most appropriate quencher for Quasar 670-labeled oligonucleotide probes. Quas...

Author: BenchChem Technical Support Team. Date: December 2025

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on selecting the most appropriate quencher for Quasar 670-labeled oligonucleotide probes. Quasar 670, a fluorescent dye with an emission maximum in the far-red spectrum, is a popular choice for various molecular biology applications, including quantitative real-time PCR (qPCR) and fluorescence in situ hybridization (FISH). The efficiency of these probes is critically dependent on the selection of a suitable quencher. This document outlines the spectral properties of Quasar 670 and potential quenchers, provides detailed protocols for evaluating quenching efficiency and signal-to-noise ratio, and offers a logical workflow for quencher selection.

Introduction to Quasar 670 and Quenching Mechanisms

Quasar 670 is a fluorescent dye that belongs to the indocarbocyanine family. It exhibits a maximum excitation wavelength of approximately 647 nm and a maximum emission wavelength of around 670 nm.[1][2][3][4][5] This positions its fluorescence in the far-red region of the visible spectrum, making it advantageous for applications requiring minimal background autofluorescence from biological samples.

In the context of oligonucleotide probes, such as those used in qPCR, a quencher molecule is positioned in close proximity to the fluorophore. The quencher's role is to absorb the energy emitted by the fluorophore when the probe is in its intact, unhybridized state, thereby preventing the emission of a fluorescent signal. This process is primarily governed by Förster Resonance Energy Transfer (FRET).

Förster Resonance Energy Transfer (FRET)

FRET is a non-radiative energy transfer mechanism between two chromophores, a donor (the fluorophore) and an acceptor (the quencher). The efficiency of FRET is highly dependent on the distance between the donor and acceptor and the spectral overlap between the donor's emission spectrum and the acceptor's absorption spectrum. For effective quenching, the quencher's absorption spectrum must significantly overlap with the fluorophore's emission spectrum.

FRET_Mechanism D_S0 Ground State (S0) D_S1 Excited State (S1) A_S0 Ground State (S0) D_S1->A_S0 FRET A_S1 Excited State (S1) A_S1->A_S0 Non-radiative decay Heat Heat Dissipation A_S1->Heat Excitation Excitation Light (e.g., ~647 nm) Excitation->D_S0 Absorption EnergyTransfer Non-radiative Energy Transfer (FRET)

Figure 1: FRET Mechanism between Quasar 670 and a dark quencher.

Candidate Quenchers for Quasar 670

Several commercially available quenchers are suitable for pairing with Quasar 670. The most prominent are the Black Hole Quencher® (BHQ®) dyes and the BlackBerry® Quencher (BBQ).

Spectral Properties of Quasar 670 and Recommended Quenchers

The selection of an appropriate quencher is primarily dictated by the overlap of its absorption spectrum with the emission spectrum of Quasar 670. The table below summarizes the key spectral properties of Quasar 670 and its recommended quenchers.

Dye/QuencherExcitation Max (nm)Emission Max (nm)Absorption Max (nm)Quenching Range (nm)
Quasar 670 ~647[1][3][4][5]~670[1][2][3][4][5]N/AN/A
BHQ-2 N/AN/A~579[6]550 - 650[6]
BHQ-3 N/AN/A~672[7]620 - 730[7]
BBQ 650 N/AN/A~650[8][9][10][11]550 - 750[8][12][10][11]

Based on spectral overlap, BHQ-2 , BHQ-3 , and BBQ 650 are all viable candidates for quenching Quasar 670. BHQ-2's absorption range has a good overlap with the lower end of Quasar 670's emission, while BHQ-3 and BBQ 650 have absorption maxima that are very close to Quasar 670's emission maximum, suggesting potentially higher quenching efficiency.

Experimental Protocols

To empirically determine the best quencher for a specific Quasar 670 probe, it is recommended to perform the following experimental protocols.

Protocol for Measuring Fluorescence Quenching Efficiency

This protocol outlines the steps to measure the quenching efficiency of a dual-labeled oligonucleotide probe using a fluorometer.

Materials:

  • Quasar 670-labeled oligonucleotide (unquenched control)

  • Dual-labeled Quasar 670 probe with the candidate quencher (e.g., BHQ-2, BHQ-3, or BBQ 650)

  • Fluorometer with excitation and emission monochromators

  • Quartz cuvettes

  • Appropriate buffer (e.g., TE buffer: 10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

Procedure:

  • Prepare Stock Solutions: Resuspend the unquenched and dual-labeled probes in the buffer to a stock concentration of 100 µM.

  • Prepare Working Solutions: Dilute the stock solutions to a final concentration of 1 µM in the same buffer. Prepare a separate cuvette with buffer only to serve as a blank.

  • Fluorometer Setup:

    • Set the excitation wavelength to 647 nm.

    • Set the emission scan range from 660 nm to 750 nm.

    • Set the excitation and emission slit widths to an appropriate value (e.g., 5 nm).

  • Blank Measurement: Place the cuvette with the buffer blank in the fluorometer and record the baseline fluorescence.

  • Unquenched Probe Measurement: Replace the blank with the cuvette containing the unquenched Quasar 670 probe. Record the fluorescence emission spectrum. The peak intensity will be your F_unquenched value.

  • Quenched Probe Measurement: Replace the unquenched probe with the cuvette containing the dual-labeled probe. Record the fluorescence emission spectrum. The peak intensity will be your F_quenched value.

  • Calculate Quenching Efficiency: Use the following formula to calculate the quenching efficiency: Quenching Efficiency (%) = (1 - (F_quenched / F_unquenched)) * 100

Protocol for Determining Signal-to-Noise Ratio in qPCR

This protocol describes how to assess the performance of a dual-labeled Quasar 670 probe in a real-time PCR assay by calculating the signal-to-noise ratio.

Materials:

  • Dual-labeled Quasar 670 probe with the selected quencher

  • Forward and reverse primers for the target sequence

  • DNA template containing the target sequence

  • Nuclease-free water

  • qPCR master mix

  • Real-time PCR instrument

Procedure:

  • Prepare qPCR Reactions: Set up two sets of qPCR reactions:

    • Signal Wells: Include the complete reaction mix with the probe, primers, and a known concentration of the DNA template.

    • Noise (No Template Control - NTC) Wells: Include the complete reaction mix with the probe and primers, but replace the DNA template with nuclease-free water.

  • Perform qPCR: Run the qPCR experiment according to the instrument's instructions. Ensure that the instrument is calibrated for Quasar 670 detection.

  • Data Analysis:

    • From the amplification plots, determine the endpoint fluorescence of the "Signal Wells" after the PCR has plateaued (F_signal).

    • Determine the baseline fluorescence of the "Noise (NTC) Wells" (F_noise). This is the background fluorescence of the unquenched probe.

  • Calculate Signal-to-Noise Ratio: Use the following formula: Signal-to-Noise Ratio = F_signal / F_noise

A higher signal-to-noise ratio indicates a better-performing probe with lower background and a stronger signal upon target amplification.

Workflow for Quencher Selection

The following workflow provides a systematic approach to selecting the optimal quencher for your Quasar 670 probe.

Quencher_Selection_Workflow Start Start: Define Target and Probe Sequence Step1 Identify Potential Quenchers based on Spectral Overlap (BHQ-2, BHQ-3, BBQ 650) Start->Step1 Step2 Synthesize Dual-Labeled Probes with each Candidate Quencher Step1->Step2 Step3 Measure Quenching Efficiency using a Fluorometer Step2->Step3 Decision1 Is Quenching Efficiency >90%? Step3->Decision1 Step4 Perform qPCR to Determine Signal-to-Noise Ratio Decision1->Step4 Yes Revise Revise Probe Design or Consider Alternative Quenchers Decision1->Revise No Decision2 Is Signal-to-Noise Ratio Maximized? Step4->Decision2 Decision2->Step4 No, test next quencher End Select Optimal Quencher for the Quasar 670 Probe Decision2->End Yes Revise->Step1

Figure 2: Workflow for selecting the appropriate quencher for a Quasar 670 probe.

Conclusion and Recommendations

The selection of an appropriate quencher is paramount for the successful application of Quasar 670-labeled probes. While spectral overlap data provides a strong theoretical basis for quencher selection, empirical validation is crucial.

  • BHQ-2 is a widely used and effective quencher for many red-shifted fluorophores and often provides a good balance of performance and cost.

  • BHQ-3 and BBQ 650 offer absorption maxima that are more closely aligned with Quasar 670's emission, which may result in superior quenching efficiency.

It is recommended to experimentally test at least two of these quenchers for any new Quasar 670 probe design to ensure optimal performance in your specific application. The protocols and workflow provided in this application note offer a robust framework for making an informed decision, leading to more sensitive and reliable experimental results.

References

Application

Detecting Human Fecal Contamination in Water using Quasar 670-Based RT-qPCR

Application Note and Protocol Audience: Researchers, scientists, and drug development professionals. Introduction The detection of human fecal contamination in water sources is critical for public health and environmenta...

Author: BenchChem Technical Support Team. Date: December 2025

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The detection of human fecal contamination in water sources is critical for public health and environmental monitoring. Traditional methods for assessing fecal contamination often rely on the cultivation of indicator bacteria, which can be time-consuming and may not accurately reflect the presence of human-specific pathogens. Molecular methods, such as quantitative reverse transcription PCR (RT-qPCR), offer a rapid, sensitive, and specific alternative. This application note details a protocol for the detection of human fecal contamination in water samples using a Quasar 670-based RT-qPCR assay targeting the Pepper Mild Mottle Virus (PMMoV). PMMoV is a plant virus that is highly abundant in the human diet and is consequently found in high concentrations in human feces, making it a reliable and specific biomarker for human fecal contamination.[1] The use of the Quasar 670 fluorophore, a spectrally distinct dye, allows for robust detection and the potential for multiplexing with other targets.

Principle

This method involves a multi-step process that begins with the concentration of viral particles from water samples. Subsequently, viral RNA is extracted and purified. The purified RNA is then used as a template in a one-step RT-qPCR assay. This assay utilizes a specific primer and probe set to amplify and detect the PMMoV RNA. The probe is labeled with the Quasar 670 fluorophore, which emits a fluorescent signal upon amplification. The intensity of the fluorescent signal is proportional to the amount of PMMoV RNA present in the sample, allowing for quantitative analysis.

Performance Characteristics

The performance of PMMoV RT-qPCR assays for the detection of human fecal contamination has been evaluated in numerous studies. The following table summarizes typical performance characteristics.

ParameterPerformance CharacteristicsReference
Target Pepper Mild Mottle Virus (PMMoV) RNA[1]
Fluorophore Quasar 670 (Cy5 channel)[2]
Limit of Detection (LOD) Approximately 80-100 copies per reaction[3][4]
Specificity for Human Feces High (pooled-specificity of 90% for untreated domestic wastewater)[5][6]
Sensitivity for Human Feces High (pooled-sensitivity of 100% for untreated domestic wastewater)[5][6]
Concentration in Raw Sewage Typically ranges from 10^6 to 10^7 genome copies per liter[7]

Experimental Workflow

The overall experimental workflow for the detection of human fecal contamination using the Quasar 670-based PMMoV RT-qPCR assay is depicted below.

Workflow cluster_prep Sample Preparation cluster_extraction Nucleic Acid Extraction cluster_analysis Analysis WaterSample Water Sample Collection VirusConcentration Virus Concentration (e.g., PAC Precipitation) WaterSample->VirusConcentration RNA_Extraction RNA Extraction VirusConcentration->RNA_Extraction RT_qPCR One-Step RT-qPCR (Quasar 670 Detection) RNA_Extraction->RT_qPCR DataAnalysis Data Analysis RT_qPCR->DataAnalysis

Fig. 1: Experimental workflow for PMMoV detection.

Detailed Experimental Protocols

Protocol 1: Virus Concentration from Water Samples using Poly-Aluminum Chloride (PAC) Precipitation

This protocol is a rapid and simple method for concentrating viral particles from sewage samples.

Materials:

  • 50 mL conical tubes

  • Poly-Aluminum Chloride (PAC) solution

  • Centrifuge

  • Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

  • Collect 40 mL of the water sample in a 50 mL conical tube.

  • Add PAC solution to the water sample. The optimal concentration of PAC may need to be determined empirically but is typically in the range of 1:100 (v/v).

  • Incubate the mixture at room temperature for 15-20 minutes with gentle agitation. This allows for the formation of a precipitate with adsorbed viral particles.

  • Centrifuge the tube at 4,500 x g for 20 minutes to pellet the precipitate.

  • Carefully decant and discard the supernatant.

  • Resuspend the pellet in 1-2 mL of PBS. The concentrated sample is now ready for RNA extraction.

Protocol 2: Viral RNA Extraction

This protocol outlines a general procedure for viral RNA extraction from the concentrated water sample. Commercial kits are widely available and should be used according to the manufacturer's instructions for optimal results.

Materials:

  • Concentrated water sample from Protocol 5.1

  • Viral RNA extraction kit (e.g., Zymo Research Quick-DNA/RNA™ Water Kit or similar)

  • Microcentrifuge

  • Nuclease-free water

Procedure:

  • Follow the manufacturer's protocol for the chosen viral RNA extraction kit.

  • Typically, this involves lysing the viral particles to release the RNA.

  • The lysate is then passed through a spin column that binds the RNA.

  • The column is washed to remove impurities.

  • Finally, the purified RNA is eluted from the column using nuclease-free water.

  • The extracted RNA should be stored at -80°C until use.

Protocol 3: One-Step RT-qPCR for PMMoV Detection using GoTaq® Enviro PMMoV Quant Kit, Quasar® 670

This protocol is based on the GoTaq® Enviro PMMoV Quant Kit, Quasar® 670.

Materials:

  • GoTaq® Enviro PMMoV Quant Kit, Quasar® 670 (or equivalent)

  • Purified viral RNA from Protocol 5.2

  • qPCR instrument with a channel for Cy5/Quasar 670 detection

  • Nuclease-free pipette tips and tubes

Procedure:

  • Reaction Setup:

    • Thaw all kit components on ice.

    • Prepare a master mix for the desired number of reactions (including standards and no-template controls) according to the kit's instructions. A typical reaction setup is as follows:

ComponentVolume per Reaction
GoTaq® Enviro Master Mix, 2X10 µL
GoScript™ Enzyme Mix0.4 µL
PMMoV Primer/Probe Mix, Quasar® 670 (20X)1 µL
Nuclease-Free Waterto 15 µL
Total Master Mix Volume 15 µL
  • Thermal Cycling:

    • Program the qPCR instrument with the following thermal cycling conditions:

StepTemperatureDurationCycles
Reverse Transcription 45°C15 minutes1
Taq Polymerase Activation 95°C2 minutes1
Denaturation 95°C15 seconds40
Annealing/Extension/Data Collection 60°C60 seconds
  • Data Analysis:

    • Analyze the amplification data according to the qPCR instrument's software.

    • Generate a standard curve using the provided PMMoV RNA standards.

    • Determine the concentration of PMMoV RNA in the unknown samples by interpolating their Cq values from the standard curve.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the presence of PMMoV and the assessment of human fecal contamination.

LogicalRelationship cluster_source Source of Contamination cluster_indicator Indicator Virus cluster_detection Detection Method cluster_interpretation Interpretation HumanFeces Human Feces PMMoV Pepper Mild Mottle Virus (PMMoV) HumanFeces->PMMoV contains RT_qPCR RT-qPCR with Quasar 670 PMMoV->RT_qPCR is detected by FecalContamination Presence of Human Fecal Contamination RT_qPCR->FecalContamination indicates

Fig. 2: PMMoV as an indicator of fecal contamination.

Conclusion

The use of a Quasar 670-based RT-qPCR assay targeting PMMoV provides a rapid, sensitive, and specific method for the detection of human fecal contamination in water samples. The detailed protocols and performance characteristics presented in this application note offer a comprehensive guide for researchers and scientists in implementing this valuable tool for water quality monitoring and public health protection.

References

Method

Application Notes and Protocols: Internal Labeling of Oligonucleotides with Quasar 670

For Researchers, Scientists, and Drug Development Professionals Introduction The precise and robust labeling of oligonucleotides is paramount for a multitude of applications in molecular biology, diagnostics, and drug de...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise and robust labeling of oligonucleotides is paramount for a multitude of applications in molecular biology, diagnostics, and drug development. Quasar 670, a fluorescent cyanine (B1664457) dye, offers a brilliant red fluorescence with a maximal emission around 670 nm, serving as an excellent alternative to Cy5.[1] This document provides detailed application notes and protocols for the internal labeling of oligonucleotides with Quasar 670, a strategy that offers significant advantages in probe stability and performance.

Internal labeling is achieved during solid-phase oligonucleotide synthesis using a Quasar 670-dT phosphoramidite. This method rigidly incorporates the fluorophore into the sugar-phosphate backbone, in contrast to terminal labeling which often involves flexible linkers. This rigidity has been shown to enhance the photostability of cyanine dyes, a critical factor in applications requiring sustained fluorescence measurements.[2]

Spectroscopic Properties of Quasar 670:

PropertyValue
Absorption Maximum (λmax)647 nm[3]
Emission Maximum (λem)670 nm[3]
Extinction Coefficient at λmax187,000 M⁻¹cm⁻¹[3]
Recommended QuencherBlack Hole Quencher®-2 (BHQ®-2)

Key Applications

Oligonucleotides internally labeled with Quasar 670 are particularly well-suited for applications requiring high specificity and signal integrity, such as:

  • Real-Time Quantitative PCR (qPCR): As hydrolysis probes (e.g., TaqMan® probes), the internal Quasar 670 label can be paired with a 3' quencher like BHQ-2. The 5'→3' exonuclease activity of the polymerase cleaves the probe, separating the dye from the quencher and generating a fluorescent signal.

  • Fluorescence Resonance Energy Transfer (FRET) Probes: The precise positioning of an internal Quasar 670 dye allows for optimized FRET efficiency when paired with a suitable donor fluorophore.

  • Molecular Beacons: In these hairpin-structured probes, the internal placement of Quasar 670 can be used in conjunction with a terminal quencher. Hybridization to the target sequence opens the hairpin, physically separating the dye and quencher to produce a signal.

Performance Advantages of Internal Labeling

Table 1: Comparison of Internal vs. Terminal Cyanine Dye Labeling on Photostability

Labeling PositionRelative PhotostabilityKey Findings
Internal Significantly EnhancedRigidly incorporating the cyanine dye into the duplex region enhances photostability. This is likely due to the increased structural rigidity of the dye's environment, which can decouple the electronic transitions of the chromophore from local vibrational motions.[2]
Terminal (External) StandardDyes attached with flexible tethers are more susceptible to photobleaching.[2]

Table 2: Impact of Probe Purity on qPCR Assay Performance

The purity of the labeled oligonucleotide probe is a critical factor for optimal performance in sensitive applications like qPCR.

Probe PurityqPCR EfficiencyqPCR Sensitivity
High (>85%) OptimalHigh
Moderate (~20-85%) MaintainedReduced as purity decreases[4][5]
Low (<20%) MaintainedSignificantly Reduced[4][5]

Experimental Workflows and Signaling Pathways

TaqMan® 5' Nuclease Assay Workflow

This diagram illustrates the mechanism of a TaqMan® hydrolysis probe, a common application for internally labeled oligonucleotides.

TaqMan_Workflow TaqMan® 5' Nuclease Assay Workflow cluster_pcr_cycle PCR Cycle cluster_probe_mechanism Probe Mechanism Denaturation 1. Denaturation (95°C) Annealing 2. Annealing (55-65°C) Denaturation->Annealing Extension 3. Extension (72°C) Annealing->Extension Probe_Hybridized Probe Hybridized to Target DNA Annealing->Probe_Hybridized Extension->Denaturation Next Cycle Polymerase_Cleavage Taq Polymerase 5'->3' Exonuclease Activity Extension->Polymerase_Cleavage Probe_Intact Intact Probe (Quenched) Probe_Intact->Probe_Hybridized Annealing Probe_Hybridized->Polymerase_Cleavage Extension Fluorescence Fluorescence Signal (Unquenched) Polymerase_Cleavage->Fluorescence Cleavage

Caption: Workflow of a TaqMan® probe in a qPCR cycle.

Molecular Beacon Signaling Pathway

This diagram shows the conformational change of a Molecular Beacon upon hybridization to its target sequence.

Molecular_Beacon Molecular Beacon Signaling Pathway cluster_states Probe States Closed Closed State (No Target) Fluorescence Quenched Open Open State (Target Bound) Fluorescence Emitted Closed->Open Hybridization Open->Closed Dissociation Target Target DNA/RNA Target->Open

References

Application

Application Notes and Protocols for Quasar 670 in Dual-Labeled Probes with a BHQ-2 Quencher

For Researchers, Scientists, and Drug Development Professionals Introduction Quasar 670, a fluorescent dye, paired with the Black Hole Quencher® 2 (BHQ-2), offers a robust system for the development of highly sensitive a...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quasar 670, a fluorescent dye, paired with the Black Hole Quencher® 2 (BHQ-2), offers a robust system for the development of highly sensitive and specific dual-labeled probes for quantitative polymerase chain reaction (qPCR) and fluorescence in situ hybridization (FISH). Quasar 670, a cyanine (B1664457) dye alternative, emits in the far-red region of the spectrum, which helps to minimize background autofluorescence from biological samples.[1][2] BHQ-2 is a non-fluorescent "dark" quencher that effectively absorbs the fluorescence emission of Quasar 670 when in close proximity, leading to a high signal-to-noise ratio upon probe hybridization and cleavage.[3][4] This combination is particularly advantageous for multiplex assays and for detecting low-abundance targets.[5]

These application notes provide detailed protocols for the use of Quasar 670/BHQ-2 dual-labeled probes in qPCR and FISH applications, along with quantitative data and troubleshooting guidelines to assist researchers in achieving reliable and reproducible results.

Quantitative Data Summary

The spectral characteristics and properties of Quasar 670 and BHQ-2 are summarized below to aid in experimental design and instrument setup.

ParameterQuasar 670BHQ-2Reference
Excitation Maximum (λex) 647 nmN/A (Quencher)[6][7]
Emission Maximum (λem) 670 nmN/A (Quencher)[6][7]
Molar Extinction Coefficient (ε) 187,000 M⁻¹cm⁻¹38,000 M⁻¹cm⁻¹ at 579 nm[6][8]
Recommended Quenching Range N/A560 - 670 nm[3]
Quantum Yield (Φ) Not specified, but cyanine dyes in this range can have moderate quantum yields.N/A (Non-fluorescent)[8][9]

Key Applications

Quantitative Real-Time PCR (qPCR)

Dual-labeled probes with Quasar 670 at the 5' end and BHQ-2 at the 3' end are extensively used in 5' nuclease assays for gene expression analysis, pathogen detection, and single nucleotide polymorphism (SNP) genotyping.[10][11] The mechanism relies on the 5' to 3' exonuclease activity of Taq polymerase. During the extension phase of PCR, the polymerase encounters the hybridized probe and cleaves it, separating the Quasar 670 fluorophore from the BHQ-2 quencher. This separation results in an increase in fluorescence proportional to the amount of amplified product.[11]

Fluorescence In Situ Hybridization (FISH)

Quasar 670-labeled probes are also valuable for FISH applications, enabling the detection and localization of specific RNA or DNA sequences within cells and tissues.[1][2] The bright fluorescence of Quasar 670 in the far-red spectrum provides excellent contrast, particularly in samples with high autofluorescence.[1] When used in multiplex FISH, the distinct spectral properties of Quasar 670 allow for the simultaneous visualization of multiple targets.[7]

Experimental Protocols

Quantitative PCR (qPCR) Protocol for Gene Expression Analysis

This protocol provides a general guideline for using 5'-Quasar 670 and 3'-BHQ-2 dual-labeled probes for gene expression analysis. Optimization of reaction conditions, particularly primer and probe concentrations and annealing temperature, is recommended for each new target.

1. Probe and Primer Design:

  • Probe:

    • Length: 20-30 bases.[11]

    • GC content: 30-80%.[11]

    • Avoid a guanine (B1146940) (G) at the 5' end, as it can quench the fluorescence of cyanine dyes.[12]

    • The melting temperature (Tm) of the probe should be 5-10°C higher than that of the primers.

  • Primers:

    • Length: 18-30 bases.[12]

    • GC content: 35-65%.[12]

    • Aim for a Tm of approximately 60-62°C.[12]

    • The amplicon length should ideally be between 70 and 200 base pairs.

2. Reaction Setup:

ComponentFinal ConcentrationVolume for 20 µL reaction
2x qPCR Master Mix1x10 µL
Forward Primer (10 µM)300-900 nM0.6 - 1.8 µL
Reverse Primer (10 µM)300-900 nM0.6 - 1.8 µL
Quasar 670/BHQ-2 Probe (5 µM)100-250 nM0.4 - 1.0 µL
cDNA/DNA Template<100 ngVariable
Nuclease-free water-To 20 µL

3. Thermal Cycling Conditions:

StepTemperatureTimeCycles
Initial Denaturation95°C2-10 min1
Denaturation95°C15 sec40
Annealing/Extension60°C60 sec

4. Data Analysis:

  • Set the baseline and threshold cycles (Ct) according to the instrument's software instructions.

  • Perform relative or absolute quantification based on the experimental design.

qPCR_Workflow cluster_prep Reaction Preparation cluster_amplification Amplification & Detection cluster_analysis Data Analysis MasterMix Prepare Master Mix (Master Mix, Primers, Probe, Water) Template Add Template DNA/cDNA MasterMix->Template Plate Pipette into qPCR plate Template->Plate Denaturation Denaturation (95°C) Plate->Denaturation Annealing Annealing (60°C) (Primers & Probe Bind) Denaturation->Annealing Extension Extension (60°C) (Probe Cleavage & Fluorescence) Annealing->Extension Extension->Denaturation AmplificationPlot Generate Amplification Plot Extension->AmplificationPlot CtValue Determine Ct Values AmplificationPlot->CtValue Quantification Relative/Absolute Quantification CtValue->Quantification

Figure 1. A streamlined workflow for qPCR experiments.
Fluorescence In Situ Hybridization (FISH) Protocol for mRNA Detection in Cultured Cells

This protocol is a general guideline for detecting mRNA in adherent cultured cells using Quasar 670-labeled oligonucleotide probes. Optimization of fixation, permeabilization, and hybridization conditions may be necessary for different cell types and targets.

1. Cell Preparation:

  • Seed cells on sterile glass coverslips in a petri dish and culture overnight to allow for attachment.

  • Wash the cells briefly with 1x Phosphate-Buffered Saline (PBS).

  • Fix the cells with 4% formaldehyde (B43269) in PBS for 10-20 minutes at room temperature.

  • Wash the cells three times with 1x PBS for 5 minutes each.

  • Permeabilize the cells with 70% ethanol (B145695) for at least 1 hour at 4°C. Cells can be stored in 70% ethanol at 4°C for up to a week.[4]

2. Hybridization:

  • Prepare the hybridization buffer: 10% dextran (B179266) sulfate, 10% deionized formamide, 2x SSC.[4]

  • Re-suspend the Quasar 670-labeled probe in the hybridization buffer at a final concentration of 125 nM.[4]

  • Remove the 70% ethanol and wash the cells with a wash buffer (10% formamide, 2x SSC).

  • Apply the hybridization solution containing the probe to the coverslip.

  • Incubate in a humidified chamber at 37°C for 4-16 hours in the dark.[4]

3. Washing and Mounting:

  • Remove the hybridization solution and wash the cells with wash buffer for 30 minutes at 37°C in the dark.

  • Perform a second wash with 2x SSC for 5 minutes at room temperature.

  • (Optional) Counterstain the nuclei with DAPI (4',6-diamidino-2-phenylindole).

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium.[1]

  • Seal the coverslip and store it in the dark at 4°C until imaging.

4. Imaging:

  • Image the cells using a fluorescence microscope equipped with appropriate filter sets for Quasar 670 (Excitation ~647 nm, Emission ~670 nm) and DAPI (if used).

FISH_Workflow cluster_cell_prep Cell Preparation cluster_hybridization Hybridization cluster_post_hybridization Post-Hybridization & Imaging CellCulture Culture cells on coverslips Fixation Fix with 4% Formaldehyde CellCulture->Fixation Permeabilization Permeabilize with 70% Ethanol Fixation->Permeabilization Prehybridization Wash with Wash Buffer Permeabilization->Prehybridization ProbeHybridization Hybridize with Quasar 670 Probe (4-16 hours at 37°C) Prehybridization->ProbeHybridization Washing Wash to remove unbound probe ProbeHybridization->Washing Mounting Mount with anti-fade medium (optional DAPI stain) Washing->Mounting Imaging Fluorescence Microscopy Mounting->Imaging

Figure 2. A general workflow for FISH experiments.

Signaling Pathway Analysis: EGFR Signaling

Quasar 670/BHQ-2 probes are well-suited for analyzing the gene expression changes in signaling pathways implicated in various diseases, including cancer. The Epidermal Growth Factor Receptor (EGFR) signaling pathway is a critical regulator of cell proliferation, differentiation, and survival, and its dysregulation is a hallmark of many cancers. qPCR can be used to quantify the expression levels of key genes within this pathway, such as EGFR, KRAS, BRAF, and downstream targets, to understand disease mechanisms and the effects of therapeutic interventions.

EGFR_Signaling_Pathway EGF EGF Ligand EGFR EGFR EGF->EGFR Grb2 Grb2 EGFR->Grb2 SOS SOS Grb2->SOS Ras Ras SOS->Ras Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK TranscriptionFactors Transcription Factors (e.g., c-myc, c-fos) ERK->TranscriptionFactors CellularResponse Cell Proliferation, Survival, Differentiation TranscriptionFactors->CellularResponse

Figure 3. A simplified diagram of the EGFR signaling pathway.

Troubleshooting

IssuePossible CauseRecommendation
qPCR: No or low signal Inefficient primers or probeRedesign primers and/or probe. Verify their specificity using tools like BLAST.
Degraded template DNA/RNAAssess the quality and quantity of your template. Use fresh preparations.
Incorrect thermal cycling parametersOptimize the annealing temperature.
qPCR: High background fluorescence Probe degradationUse fresh probe aliquots. Minimize freeze-thaw cycles.
Non-specific amplificationOptimize primer concentrations and annealing temperature.
FISH: Weak or no signal Poor probe penetrationOptimize permeabilization step (e.g., adjust proteinase K concentration and incubation time).
RNA degradationUse RNase-free reagents and techniques throughout the protocol.
Insufficient probe concentrationIncrease probe concentration.
FISH: High background Incomplete removal of unbound probeIncrease the stringency and duration of the post-hybridization washes.
AutofluorescenceUse a longer wavelength fluorophore like Quasar 670 to minimize autofluorescence. Include a "no probe" control to assess background.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Photobleaching of Quasar 670 in smFISH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize photobleaching of the Quasar 670 dye in sin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize photobleaching of the Quasar 670 dye in single-molecule Fluorescence In Situ Hybridization (smFISH) experiments.

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why is it a problem for Quasar 670 in smFISH?

Photobleaching is the irreversible photochemical destruction of a fluorescent molecule, or fluorophore, upon exposure to light.[1][2][3] This process leads to a permanent loss of the fluorophore's ability to emit light, resulting in a diminished or completely lost fluorescent signal. In smFISH, where the goal is to detect single RNA molecules, photobleaching can lead to an underestimation of RNA copy number and a loss of valuable spatial information within the cell. Quasar 670, a far-red cyanine (B1664457) dye, while beneficial for multiplexing, can be susceptible to photobleaching, particularly with the long exposure times often required for smFISH imaging.[4]

Q2: What are the main causes of photobleaching for cyanine dyes like Quasar 670?

The primary cause of photobleaching for most organic fluorophores, including cyanine dyes, involves the fluorophore transitioning from its excited singlet state to a longer-lived, highly reactive triplet state.[1][5] In this triplet state, the fluorophore can interact with molecular oxygen, leading to the formation of reactive oxygen species (ROS).[5] These ROS, such as singlet oxygen, can then chemically react with and destroy the fluorophore, rendering it non-fluorescent.[5][6][7]

Q3: What are the general strategies to minimize photobleaching?

There are several key strategies to combat photobleaching in fluorescence microscopy:

  • Use of Antifade Reagents: Incorporating antifade agents into your imaging buffer is one of the most effective methods.[8] These reagents work by scavenging oxygen or reducing the lifetime of the triplet state.[9]

  • Minimize Exposure to Excitation Light: Only expose your sample to the excitation light when actively acquiring an image.[10][11] Use the microscope's shutter to block the light path during focusing on a different field of view or between acquisitions.

  • Reduce Illumination Intensity: Use the lowest possible laser power or lamp intensity that provides a sufficient signal-to-noise ratio.[2][8][11]

  • Optimize Imaging Parameters: Reduce the exposure time per image and increase the camera gain if necessary.[8] Limiting the number of z-stacks to what is essential for your analysis can also help.[12]

  • Choose the Right Imaging System: For smFISH, wide-field microscopy is often preferred over confocal microscopy, as the latter uses higher intensity lasers that can accelerate photobleaching.[12]

Troubleshooting Guide

IssuePossible CauseRecommended Solution
Rapid signal loss during image acquisition High Illumination Intensity: The excitation light is too strong, causing rapid photobleaching.Reduce the laser power or lamp intensity to the minimum level required for a good signal. Use neutral density filters if available.[8][10]
Prolonged Exposure Time: The sample is being exposed to the excitation light for too long.Decrease the camera exposure time. If the signal is too weak, consider increasing the camera gain. Minimize the time spent focusing on the sample under fluorescent illumination.[8][10]
Ineffective or Absent Antifade Reagent: The imaging buffer lacks a proper antifade system, or the components have degraded.Prepare fresh imaging buffer with an effective antifade system, such as a GLOX buffer (see protocols below). Ensure all components are stored correctly and are not expired.[13]
High background fluorescence that masks the signal Suboptimal Wash Steps: Inadequate washing after hybridization can leave unbound probes, contributing to background.Ensure that the post-hybridization wash steps are performed diligently and for the recommended duration to remove unbound fluorescent probes.[12]
Inconsistent signal between different fields of view Pre-imaging Photobleaching: The initial fields of view are being bleached while searching for and focusing on subsequent areas.Use transmitted light (e.g., DIC or phase contrast) to locate and focus on new areas of interest before switching to fluorescence imaging for acquisition.[10]
Quasar 670 signal appears dimmer than other fluorophores Inherent Dye Properties: Quasar 670 can be inherently dimmer and more prone to photobleaching compared to some other dyes like Quasar 570.[4]Optimize the imaging conditions specifically for Quasar 670. Consider using a filter set that is highly optimized for its excitation and emission spectra. When multiplexing, image the more photolabile dyes first.[12]

Antifade Reagents for Quasar 670 in smFISH

While many commercial antifade mounting media are available, preparing a fresh imaging buffer with an oxygen scavenging system is highly effective for smFISH. The "GLOX" buffer is a commonly used and effective option.

Antifade SystemComponentsMechanism of ActionNotes
GLOX (Glucose Oxidase/Catalase) Glucose, Glucose Oxidase, CatalaseGlucose oxidase catalyzes the reaction between glucose and oxygen, thereby depleting oxygen from the buffer.[13] Catalase then breaks down the hydrogen peroxide byproduct. This removal of oxygen minimizes the formation of damaging reactive oxygen species.Highly effective for live-cell and fixed-cell imaging. The enzymes have a limited lifespan, so the final buffer should be prepared fresh before each imaging session.[14]
Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid)A vitamin E analog that acts as a potent antioxidant and triplet state quencher.[9] It reduces the lifetime of the reactive triplet state, returning the fluorophore to its ground state before it can be photobleached.[9]Can be used in combination with an oxygen scavenging system. It is cell-permeable and has low cytotoxicity, making it suitable for live-cell imaging as well.[15]
n-Propyl Gallate (NPG) n-Propyl gallateA widely used antifade agent that is particularly effective for preserving the fluorescence of various dyes.[16][17] It is thought to act as a free radical scavenger.Can be less effective than GLOX systems for single-molecule imaging. The optimal concentration may need to be determined empirically.[16]
DABCO (1,4-diazabicyclo[2.2.2]octane)Another commonly used antifade reagent that functions as a free radical scavenger.Generally considered less effective than p-phenylenediamine (B122844) (which is not recommended for cyanine dyes) but is also less toxic.

Experimental Protocols

Protocol 1: Preparation of GLOX Imaging Buffer

This buffer is designed to minimize photobleaching by removing molecular oxygen from the imaging medium.

Materials:

  • Nuclease-free water

  • 20x Saline-Sodium Citrate (SSC) buffer

  • 1 M Tris-HCl, pH 8.0

  • 10% (w/v) D-glucose solution (filter-sterilized)

  • Glucose Oxidase (e.g., Sigma G2133)

  • Catalase (e.g., Sigma C3515)

Procedure:

  • Prepare the GLOX Buffer Base (without enzymes): In a 1.5 mL microcentrifuge tube, combine the following:

    • 850 µL Nuclease-free water

    • 100 µL 20x SSC

    • 40 µL 10% Glucose

    • 10 µL 1 M Tris-HCl, pH 8.0

  • Prepare the Final GLOX Imaging Buffer (with enzymes): This should be done immediately before starting your imaging session.

    • To 100 µL of the GLOX Buffer Base, add:

      • 1 µL Glucose Oxidase solution (stock at ~3.7 mg/mL)

      • 1 µL Catalase solution (stock at ~2-5 mg/mL)

    • Mix gently by flicking the tube. Do not vortex vigorously as it can denature the enzymes.

  • Use the buffer immediately. The oxygen scavenging activity will begin as soon as the enzymes are added.

Protocol 2: smFISH Imaging Workflow to Minimize Photobleaching

This workflow outlines the key steps to consider during image acquisition.

  • Sample Preparation: Mount your coverslip with the smFISH-labeled cells onto a microscope slide using a small volume of the freshly prepared GLOX imaging buffer. Seal the coverslip with nail polish or a suitable sealant to prevent buffer evaporation and re-oxygenation.

  • Microscope Setup:

    • Use a wide-field fluorescence microscope equipped with a sensitive camera (EMCCD or sCMOS).

    • Ensure the appropriate filter cubes for Quasar 670 are in place.

    • Start with the lowest possible illumination intensity.

  • Locating Cells: Use transmitted light (DIC or phase contrast) to find and focus on the desired field of view. This prevents unnecessary photobleaching of your target cells and surrounding areas.

  • Image Acquisition:

    • Switch to the fluorescence channel for Quasar 670.

    • Set the camera exposure time to the minimum that allows for clear spot detection. An initial time of 500ms to 1s is a reasonable starting point.

    • Acquire a z-stack that covers the entire volume of the cells.

    • If multiplexing with other dyes, image in descending order of wavelength (e.g., Quasar 670, then a yellow-orange dye, then a green dye, and finally DAPI).[12]

    • Close the shutter immediately after acquiring the image for the current field of view.

  • Move to the Next Field of View: Switch back to transmitted light to locate the next area of interest and repeat the acquisition process.

Visualizations

Photobleaching_Pathway S0 Ground State (S0) Fluorophore S1 Excited Singlet State (S1) S0->S1 Excitation Light S1->S0 Fluorescence T1 Excited Triplet State (T1) (Long-lived & Reactive) S1->T1 Intersystem Crossing T1->S0 Phosphorescence (slow) Bleached Photobleached Fluorophore (Non-fluorescent) T1->Bleached Chemical Reaction ROS Reactive Oxygen Species (ROS) T1->ROS + O2 ROS->Bleached Oxidizes Fluorophore O2 Molecular Oxygen (O2)

Caption: Simplified Jablonski diagram illustrating the photobleaching pathway of a fluorophore.

smFISH_Workflow cluster_prep Preparation cluster_imaging Imaging prep_buffer Prepare Fresh GLOX Imaging Buffer mount_sample Mount Sample in GLOX Buffer & Seal prep_buffer->mount_sample locate_cells Locate Cells with Transmitted Light mount_sample->locate_cells set_params Set Low Illumination & Short Exposure locate_cells->set_params acquire_image Acquire Z-Stack (Quasar 670) set_params->acquire_image next_fov Move to Next Field of View (in transmitted light) acquire_image->next_fov next_fov->locate_cells

Caption: Recommended smFISH imaging workflow to minimize photobleaching.

References

Optimization

Technical Support Center: Optimizing Signal-to-Noise Ratio with Quasar 670 Probes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Quasar® 670 probes. The information is designed...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Quasar® 670 probes. The information is designed to help you optimize your experiments and achieve a high signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is a Quasar 670 probe and what are its primary applications?

A1: A Quasar 670 probe is a fluorescent oligonucleotide probe labeled with the Quasar 670 dye, a red fluorophore. It is commonly used as a direct replacement for Cy®5 dye.[1][2] Its primary applications include quantitative real-time PCR (qPCR) as a reporter dye in hydrolysis probes (e.g., TaqMan® probes) and in fluorescence in situ hybridization (FISH) for the detection and localization of specific DNA or RNA sequences within cells and tissues.[1]

Q2: What are the spectral properties of the Quasar 670 dye?

A2: Quasar 670 has an absorption maximum of approximately 647 nm and an emission maximum of around 670 nm.[1]

Q3: Which quenchers are recommended for use with Quasar 670 probes?

A3: For dual-labeled probes used in applications like qPCR, Black Hole Quencher® (BHQ®) dyes are highly effective. Specifically, BHQ-2 and BHQ-3 are recommended for quenching Quasar 670.[3]

Q4: Do I need to calibrate my qPCR instrument to use Quasar 670 probes?

A4: Many qPCR instruments are pre-calibrated for Cy5, and since Quasar 670 is a direct replacement, specific calibration may not be necessary. However, for multiplex assays or if you are using a system that is not pre-calibrated, spectral calibration is recommended to minimize crosstalk between different fluorophores.

Q5: What are the key considerations for designing a Quasar 670 hydrolysis probe for qPCR?

A5: Key design considerations include:

  • Probe Length: Typically 20-30 bases in length. Probes longer than 30 bases may have reduced quenching efficiency.

  • Melting Temperature (Tm): The probe's Tm should be 5-10°C higher than the primers' Tm.

  • GC Content: Aim for a GC content between 30-80% and avoid runs of identical nucleotides, especially four or more G's.

  • 5' End: Avoid a G at the 5' end as it can quench the fluorescence of the reporter dye.

  • Genomic Context: Design probes to span an exon-exon junction to avoid amplification of contaminating genomic DNA.

Troubleshooting Guide

Low Signal-to-Noise Ratio in qPCR Experiments
Issue Potential Cause Recommended Solution
High Background Fluorescence Probe degradation due to nucleases.Resuspend probes in a nuclease-free TE buffer. Use nuclease-free water and reagents.
Inefficient quenching.Ensure the use of a recommended quencher (BHQ-2 or BHQ-3). For long probes (>30 bases), consider an internal quencher.
Suboptimal probe concentration.Titrate the probe concentration, typically starting in the range of 100-250 nM.
Low Signal Intensity Inefficient PCR amplification.Optimize the annealing temperature and primer concentrations (typically 100-900 nM). Ensure the amplicon length is between 75-200 bp.
Low target abundance.Increase the amount of template DNA/cDNA in the reaction.
Incorrect instrument settings.Verify that the correct excitation and emission filters for Quasar 670 are being used.
No Signal or Late Ct Values Incorrect probe or primer design.Verify probe and primer sequences for accuracy and specificity using BLAST. Ensure the probe Tm is 5-10°C higher than the primer Tm.
Degraded probe.Protect probes from light to prevent photobleaching. Aliquot probes to minimize freeze-thaw cycles.
PCR inhibitors in the sample.Dilute the sample or use a master mix with inhibitor-resistant properties.
Low Signal-to-Noise Ratio in FISH Experiments
Issue Potential Cause Recommended Solution
High Background Fluorescence Non-specific probe binding.Increase the stringency of the post-hybridization washes by increasing the temperature or decreasing the salt concentration.
Autofluorescence of the tissue or cells.Use a far-red dye like Quasar 670 to minimize autofluorescence.[1] Consider treating the sample with an autofluorescence quenching agent.
Probe concentration is too high.Titrate the probe concentration to find the optimal balance between signal and background.
Low or No Signal Poor probe penetration.Optimize the permeabilization step (e.g., proteinase K treatment) for your specific sample type.
RNA/DNA degradation.Use RNase-free/DNase-free reagents and techniques throughout the protocol.
Photobleaching.Use an anti-fade mounting medium.[1] Minimize exposure of the sample to excitation light during microscopy.
Incorrect filter sets.Use a filter set optimized for Cy5/Quasar 670.

Experimental Protocols

Quantitative Real-Time PCR (qPCR) with Quasar 670 Hydrolysis Probes

This protocol provides a general framework for a typical qPCR experiment using a Quasar 670-labeled hydrolysis probe.

1. Reaction Setup:

  • Assemble all reaction components on ice.

  • Prepare a master mix containing all reagents except the template DNA/cDNA to ensure consistency across reactions.

  • A typical 20 µL reaction mixture includes:

    • 10 µL of 2x qPCR Master Mix

    • Forward Primer (final concentration 400 nM)

    • Reverse Primer (final concentration 400 nM)

    • Quasar 670 Probe (final concentration 200 nM)

    • Template DNA/cDNA (1-100 ng)

    • Nuclease-free water to a final volume of 20 µL

2. Thermal Cycling Conditions:

  • Initial Denaturation: 95°C for 2-5 minutes.

  • Cycling (40 cycles):

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 60 seconds (data collection step).

3. Data Analysis:

  • Set the baseline and threshold for each target.

  • Determine the Cq (quantification cycle) values for your samples.

  • Perform relative or absolute quantification based on your experimental design.

Fluorescence In Situ Hybridization (FISH) for mRNA Detection with Quasar 670 Probes

This protocol is a general guideline for detecting mRNA in cultured cells using Quasar 670-labeled probes.

1. Sample Preparation:

  • Grow cells on sterile glass coverslips.

  • Fix cells with 4% paraformaldehyde in PBS for 10 minutes at room temperature.

  • Wash cells twice with PBS.

  • Permeabilize cells with 70% ethanol (B145695) for at least 1 hour at 4°C.

2. Hybridization:

  • Wash cells with a wash buffer (e.g., 10% formamide (B127407) in 2x SSC).

  • Prepare the hybridization buffer containing the Quasar 670 probe set (e.g., 125 nM).

  • Add the hybridization buffer to the coverslip and incubate overnight at 37°C in a humidified chamber.

3. Washing:

  • Wash the cells with wash buffer for 30 minutes at 37°C.

  • Perform a second wash with wash buffer for 30 minutes at 37°C.

  • Briefly rinse with 2x SSC.

4. Mounting and Imaging:

  • Counterstain the nuclei with DAPI.

  • Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

  • Image the sample using a fluorescence microscope with appropriate filters for DAPI and Quasar 670.

Mandatory Visualizations

qpcr_workflow cluster_prep Experimental Design & Setup cluster_run qPCR Run cluster_analysis Data Analysis start Design Primers & Quasar 670 Probe reagents Prepare Master Mix start->reagents template Add Template DNA/cDNA reagents->template cycling Thermal Cycling template->cycling data_acq Fluorescence Data Acquisition cycling->data_acq analysis Set Baseline & Threshold data_acq->analysis quant Quantification (Cq Values) analysis->quant results Interpret Results quant->results

Caption: Workflow for a typical qPCR experiment using Quasar 670 probes.

fish_workflow cluster_sample_prep Sample Preparation cluster_hybridization Probe Hybridization cluster_post_hyb Post-Hybridization & Imaging cell_culture Cell Culture on Coverslips fixation Fixation (e.g., PFA) cell_culture->fixation permeabilization Permeabilization (e.g., Ethanol) fixation->permeabilization prehyb Pre-hybridization Wash permeabilization->prehyb hyb Hybridize with Quasar 670 Probes prehyb->hyb wash Stringency Washes hyb->wash counterstain Counterstain Nuclei (DAPI) wash->counterstain mount Mount with Anti-fade Medium counterstain->mount image Fluorescence Microscopy mount->image

Caption: Experimental workflow for mRNA FISH using Quasar 670 probes.

References

Troubleshooting

Technical Support Center: Troubleshooting Low Fluorescence Signal with Quasar 670

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to low fluorescence signals when using Quasar 670 dye in the...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to low fluorescence signals when using Quasar 670 dye in their experiments.

FAQs and Troubleshooting Guides

Q1: What are the primary reasons for a weak or absent Quasar 670 signal?

A weak or absent fluorescence signal with Quasar 670 can stem from several factors throughout the experimental workflow, from sample preparation to image acquisition. The most common culprits include suboptimal experimental conditions, issues with reagents, improper instrument settings, and photobleaching. It is crucial to systematically evaluate each step of your protocol to pinpoint the source of the problem.

A logical approach to troubleshooting involves first verifying the microscope and imaging settings, then examining the staining protocol and reagents, and finally considering the biological sample itself.

Troubleshooting_Workflow cluster_Start cluster_Microscope Microscope & Imaging cluster_Staining Staining Protocol & Reagents cluster_Sample Sample & Biology cluster_End start Start: Low Quasar 670 Signal check_filters Verify Filter Set Compatibility start->check_filters check_settings Optimize Camera/ Detector Settings check_filters->check_settings If filters are correct check_light_source Check Light Source Intensity & Alignment check_settings->check_light_source If settings are optimal check_antifade Use Appropriate Antifade Medium check_light_source->check_antifade If light source is fine check_probe_conc Titrate Probe/ Antibody Concentration check_antifade->check_probe_conc If antifade is correct check_reagent_storage Confirm Reagent Storage & Handling check_probe_conc->check_reagent_storage If concentration is optimal check_protocol_steps Review Fixation, Permeabilization & Washes check_reagent_storage->check_protocol_steps If reagents are good check_target_expression Confirm Target Expression Level check_protocol_steps->check_target_expression If protocol is correct check_autofluorescence Assess Sample Autofluorescence check_target_expression->check_autofluorescence If expression is confirmed end Signal Improved check_autofluorescence->end If autofluorescence is low

Caption: A step-by-step workflow for troubleshooting low Quasar 670 fluorescence signals.

Q2: How do I ensure my microscope is correctly configured for Quasar 670?

Proper microscope configuration is critical for detecting far-red dyes like Quasar 670, which are often invisible to the naked eye through the eyepiece and require a sensitive camera for detection.[1]

Key Considerations for Microscope Setup:

  • Filter Sets: Use a filter set that is optimized for Quasar 670's excitation and emission spectra (Excitation max: ~647 nm, Emission max: ~670 nm).[2][3] Using an inappropriate filter set is a common reason for a weak signal.[4]

  • Light Source: Ensure your light source (e.g., mercury lamp, LED) is powerful enough in the far-red range and is properly aligned. Mercury lamps should be replaced if they are old, as their intensity in the far-red spectrum can diminish over time.[5]

  • Camera/Detector: A sensitive CCD or CMOS camera is necessary for detecting far-red fluorescence.[1][5] Check that your camera is capable of detecting wavelengths in the far-red spectrum.[5]

  • Exposure Time and Gain: Increase the exposure time and/or gain to enhance signal detection.[4] However, be mindful that excessively long exposure times can increase background noise.

Parameter Recommendation for Quasar 670
Excitation Maximum ~647 nm[2]
Emission Maximum ~670 nm[2]
Recommended Filter Sets Chroma 41023-ET-Cy5, Chroma 49009-ET-Cy5 Narrow Excitation[2]

Q3: My Quasar 670 signal is photobleaching quickly. How can I prevent this?

Quasar 670, like many far-red dyes, can be susceptible to photobleaching, especially with intense light sources like those used in confocal microscopy.[6]

Strategies to Minimize Photobleaching:

  • Use Antifade Mounting Media: This is essential when working with Quasar 670.[2][7]

  • Reduce Excitation Light Intensity: Use the lowest possible laser power or light source intensity that still provides a detectable signal.

  • Minimize Exposure Time: Limit the duration of light exposure during image acquisition.[4]

  • Image Fresh Samples: Image your samples as soon as possible after staining and mounting.[2][4] When stored in the dark at +2 to +8 °C, the signal is reasonably stable, but immediate imaging is recommended.[2]

  • pH of Antifade Buffer: For some applications like smFISH, adjusting the pH of the antifade buffer to ~8.5 has been shown to significantly reduce photobleaching.[8]

Antifade Reagent Compatibility with Quasar 670
Vectashield (Vector Labs, H-1000)Compatible[2]
Prolong Diamond (ThermoFisher, P36961)Compatible[2]
Prolong Gold (ThermoFisher, P36930)Compatible[2]
N-propyl gallateCompatible, pH adjustment may be necessary[8]
Glucose oxidase/catalaseCan be used[8]

Q4: I am performing Stellaris® RNA FISH and my Quasar 670 signal is weak. What should I check?

For single-molecule RNA FISH (smFISH) applications, a strong signal-to-noise ratio is paramount.

Stellaris_FISH_Troubleshooting cluster_Start cluster_Protocol Protocol Steps cluster_Reagents Reagents & Probes cluster_Target Target RNA cluster_End start Weak Stellaris FISH Signal (Quasar 670) fixation Check Fixation start->fixation permeabilization Verify Permeabilization fixation->permeabilization hybridization Optimize Hybridization (Time, Temperature) permeabilization->hybridization washes Ensure Proper Washes hybridization->washes probe_design Confirm Probe Set Design (Number of Probes) washes->probe_design If protocol is correct probe_quality Check Probe Integrity (Storage, Age) probe_design->probe_quality antifade Use Recommended Antifade Medium probe_quality->antifade rna_expression Verify RNA Expression (e.g., via qPCR) antifade->rna_expression If reagents are correct rna_integrity Assess RNA Integrity rna_expression->rna_integrity end Signal Improved rna_integrity->end If target RNA is present and intact

Caption: Logical relationships in troubleshooting weak Stellaris FISH signals with Quasar 670.

Detailed Troubleshooting Steps for Stellaris® RNA FISH:

  • Target RNA Expression: First, confirm that your target RNA is expressed in your sample, for instance, by using qPCR.[6]

  • Probe Set: For targets with low expression, a larger number of probes per set (e.g., 35 or higher) is recommended to achieve a brighter signal.[2]

  • Sample Type: While Quasar 670 performs well in cultured cells, it is also a good choice for tissues to avoid autofluorescence.[2] However, tissue samples can have higher background fluorescence, so it's advisable to first validate your experiment in adherent cells if possible.[6]

  • Fixation and Permeabilization: These steps are critical for probe accessibility. Ensure you are following the recommended protocol for your sample type.[9][10]

  • Hybridization and Washes: Adhere to the recommended hybridization time and temperature, as well as the post-hybridization wash steps, to ensure specific binding and removal of unbound probes.[10]

  • Microscopy: Wide-field fluorescence microscopes are often recommended over confocal microscopes for smFISH, as confocal imaging can diminish the sensitivity for low-light level imaging and increase the risk of photobleaching far-red dyes like Quasar 670.[6]

Q5: Could my reagents or staining protocol be the cause of the low signal?

Absolutely. The quality and concentration of your reagents, as well as the specifics of your staining protocol, can significantly impact the fluorescence signal.

Key Experimental Protocol Steps to Review:

  • Antibody/Probe Concentration: The concentration of your primary antibody or probe may be too low.[1][11] It is essential to perform a titration to find the optimal concentration that yields the best signal-to-noise ratio.[1][12]

  • Reagent Storage and Handling: Improper storage of antibodies or probes, such as repeated freeze-thaw cycles, can lead to their degradation and reduced performance.[4] Always store reagents as recommended by the manufacturer.

  • Compatibility of Reagents: In immunofluorescence, ensure your secondary antibody is compatible with the primary antibody's host species.[4][13]

  • Blocking Buffers: If you are using anti-goat or anti-bovine secondary antibodies, avoid blocking buffers containing milk, goat serum, or BSA, as this can lead to cross-reactivity.[1]

  • Permeabilization: If your target is intracellular, ensure that your permeabilization step is sufficient.[4][11]

  • Sample Integrity: Make sure your samples do not dry out at any point during the staining process.[4]

Experimental Protocols

Protocol 1: General Antibody Titration for Optimal Concentration

This protocol provides a general framework for determining the optimal concentration of a primary or secondary antibody for immunofluorescence.

  • Prepare Samples: Prepare your cells or tissue sections according to your standard protocol for fixation and permeabilization.

  • Prepare Antibody Dilutions: Create a series of dilutions of your antibody (e.g., 1:50, 1:100, 1:200, 1:400, 1:800) in your antibody dilution buffer. For primary antibodies, initial testing concentrations often start around 1 µg/mL.[1]

  • Incubation: Apply each dilution to a separate sample and incubate according to your standard protocol (e.g., 1 hour at room temperature or overnight at 4°C).

  • Washing: Wash the samples to remove unbound primary antibody.

  • Secondary Antibody Incubation: If using a primary antibody, incubate all samples with the same concentration of the Quasar 670-conjugated secondary antibody.

  • Final Washes and Mounting: Perform final washes and mount the coverslips using an appropriate antifade mounting medium.

  • Imaging and Analysis: Acquire images using identical settings for all samples. The optimal concentration is the one that provides the brightest specific signal with the lowest background.[14]

References

Optimization

Best anti-fade mounting media for Quasar 670 stability

This technical support center provides guidance on selecting the optimal anti-fade mounting medium for maximizing the stability of the Quasar 670 fluorophore. It includes frequently asked questions, troubleshooting guide...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides guidance on selecting the optimal anti-fade mounting medium for maximizing the stability of the Quasar 670 fluorophore. It includes frequently asked questions, troubleshooting guides, and detailed experimental protocols to assist researchers in achieving high-quality, stable fluorescence imaging results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended anti-fade mounting media for Quasar 670?

For optimal stability and prevention of photobleaching of Quasar 670, we recommend using a high-quality commercial anti-fade mounting medium. Based on compatibility testing, the following mounting media are recommended:

  • VECTASHIELD® by Vector Laboratories[1]

  • ProLong™ Gold by Thermo Fisher Scientific[1]

  • ProLong™ Diamond by Thermo Fisher Scientific[1]

These products are specifically designed to reduce the rate of photobleaching and preserve the fluorescence signal during imaging and storage.

Q2: Can I use a homemade anti-fade mounting medium for Quasar 670?

While commercial mounting media are recommended for their consistent performance, it is possible to use a homemade anti-fade mounting medium. A common formulation includes an anti-fade reagent such as n-propyl gallate (NPG) in a glycerol-based buffer. However, it is crucial to optimize the formulation, particularly the pH, as this can significantly impact the stability of far-red dyes like Quasar 670. Some researchers have found that adjusting the pH of NPG-containing buffers to approximately 8.5 can significantly reduce photobleaching of Quasar 670.[2]

Q3: How does the choice of mounting medium affect the refractive index (RI) and image quality?

The refractive index of the mounting medium should ideally match that of the immersion oil used with the objective lens to minimize spherical aberration and maximize image resolution. Mismatched refractive indices can lead to a loss of signal and distorted images, especially when imaging deep into the sample.

Mounting MediumRefractive Index (Cured/Liquid)
VECTASHIELD®~1.45 (Liquid)
ProLong™ Gold~1.47 (Cured)
ProLong™ Diamond~1.47 (Cured)
Glycerol (90% in PBS)~1.46

Q4: How long can I expect the Quasar 670 signal to be stable after mounting?

The stability of the Quasar 670 signal depends on the mounting medium used, storage conditions, and the intensity of the excitation light during imaging. When stored in the dark at 4°C, samples mounted in a high-quality anti-fade medium can be stable for several days to weeks. However, for the best signal-to-noise ratio, it is always recommended to image samples as soon as possible after mounting.

Troubleshooting Guide

This guide addresses common issues encountered when working with Quasar 670 and anti-fade mounting media.

Problem 1: Rapid photobleaching or complete loss of signal upon initial exposure to excitation light.

  • Possible Cause: Incompatible or suboptimal anti-fade mounting medium.

    • Solution: Ensure you are using one of the recommended anti-fade mounting media (VECTASHIELD®, ProLong™ Gold, or ProLong™ Diamond). If using a homemade NPG-based medium, verify that the pH is adjusted to ~8.5.[2]

  • Possible Cause: High intensity of the excitation light.

    • Solution: Reduce the laser power or illumination intensity to the lowest level that provides an adequate signal. Use neutral density filters if available. Minimize the exposure time during image acquisition.

  • Possible Cause: Incorrect filter set.

    • Solution: Ensure that the excitation and emission filters on your microscope are appropriate for Quasar 670 (Excitation max: ~647 nm, Emission max: ~670 nm).

  • Possible Cause: Sample was not protected from light.

    • Solution: Keep stained and mounted samples protected from light at all times by using a dark storage box.

Problem 2: Weak or dim Quasar 670 signal.

  • Possible Cause: Suboptimal staining protocol.

    • Solution: Review and optimize your staining protocol, including probe concentration and incubation times.

  • Possible Cause: Low abundance of the target molecule.

    • Solution: Consider using a signal amplification method if your target is known to have low expression levels.

  • Possible Cause: The camera is not sensitive in the far-red spectrum.

    • Solution: Verify that your microscope's camera is sensitive to far-red wavelengths. Some older cameras have poor quantum efficiency in this range.[3]

  • Possible Cause: Quenching of the fluorophore by the mounting medium.

    • Solution: While the recommended mounting media are generally non-quenching, some homemade formulations or incompatible commercial media can reduce the initial brightness of the fluorophore. Test a different recommended mounting medium.

Problem 3: High background fluorescence.

  • Possible Cause: Autofluorescence from the tissue or cells.

    • Solution: Use a mounting medium containing an antifade reagent that also helps to reduce background. If autofluorescence is a significant issue, consider using a spectral unmixing approach if your imaging system supports it.

  • Possible Cause: Non-specific binding of the fluorescent probe.

    • Solution: Optimize your blocking and washing steps during the staining protocol to reduce non-specific binding.

Experimental Protocols

Protocol 1: Quantitative Comparison of Anti-Fade Mounting Media for Quasar 670 Photostability

This protocol allows for the direct comparison of different mounting media to determine the best option for your specific experimental conditions.

Materials:

  • Quasar 670-labeled sample (e.g., cells or tissue sections)

  • Microscope slides and coverslips

  • A selection of anti-fade mounting media to be tested (e.g., VECTASHIELD®, ProLong™ Gold, ProLong™ Diamond, and a homemade preparation)

  • Fluorescence microscope with a suitable filter set for Quasar 670 and a digital camera

  • Image analysis software (e.g., ImageJ/Fiji)

Methodology:

  • Sample Preparation: Prepare multiple identical samples stained with Quasar 670 according to your standard protocol.

  • Mounting: Mount each sample with a different anti-fade mounting medium. Ensure to use the same volume of mounting medium for each slide and follow the manufacturer's instructions for curing, if applicable.

  • Image Acquisition:

    • Place the first slide on the microscope stage and locate a region of interest.

    • Set the imaging parameters (e.g., excitation intensity, exposure time, gain) to achieve a good initial signal without saturating the detector. Crucially, keep these parameters constant for all subsequent image acquisitions.

    • Acquire an initial image (Time 0).

    • Continuously expose the same region of interest to the excitation light.

    • Acquire a series of images at regular intervals (e.g., every 10 seconds) for a total duration of 2-5 minutes, or until the signal has significantly decayed.

    • Repeat this process for each of the different mounting media, ensuring to image a fresh, unbleached region for each time series.

  • Data Analysis:

    • Open the image series for each mounting medium in your image analysis software.

    • Select a region of interest (ROI) containing a clear fluorescent signal and a background ROI with no signal.

    • For each time point, measure the mean fluorescence intensity within the signal ROI and the background ROI.

    • Subtract the background intensity from the signal intensity for each time point to get the corrected fluorescence intensity.

    • Normalize the corrected intensity at each time point to the initial intensity at Time 0 (Intensity at time t / Intensity at time 0).

    • Plot the normalized fluorescence intensity as a function of time for each mounting medium. The mounting medium that maintains the highest normalized intensity over time provides the best photostability for Quasar 670 under your experimental conditions.

Visualizations

Experimental_Workflow_Photostability_Assay cluster_prep Sample Preparation cluster_mount Mounting cluster_image Image Acquisition cluster_analyze Data Analysis Prep Prepare Identical Quasar 670 Samples MountA Mount with Medium A Prep->MountA MountB Mount with Medium B Prep->MountB MountC Mount with Medium C Prep->MountC AcquireA Acquire Time Series A MountA->AcquireA AcquireB Acquire Time Series B MountB->AcquireB AcquireC Acquire Time Series C MountC->AcquireC Analyze Measure Intensity Normalize Data AcquireA->Analyze AcquireB->Analyze AcquireC->Analyze Plot Plot Decay Curves Analyze->Plot Compare Compare Photostability Plot->Compare

Caption: Workflow for comparing the photostability of Quasar 670 in different anti-fade mounting media.

Troubleshooting_Signal_Loss Start Start: Weak or No Quasar 670 Signal CheckMicroscope Check Microscope Settings (Filters, Light Source, Camera) Start->CheckMicroscope SignalOK Signal Improved? CheckMicroscope->SignalOK CheckStaining Review Staining Protocol (Probe Concentration, Incubation) StainingOK Staining Protocol Optimized? CheckStaining->StainingOK CheckMounting Evaluate Mounting Medium MountingOK Using Recommended Medium? CheckMounting->MountingOK SignalOK->CheckStaining No End Problem Resolved SignalOK->End Yes StainingOK->CheckMounting No StainingOK->End Yes ConsiderAmp Consider Signal Amplification MountingOK->ConsiderAmp Yes ChangeMedium Switch to Recommended Anti-Fade Medium MountingOK->ChangeMedium No ConsiderAmp->End ChangeMedium->End

Caption: A logical troubleshooting workflow for addressing weak or absent Quasar 670 fluorescence signal.

References

Troubleshooting

Technical Support Center: Quasar 670 &amp; Autofluorescence Correction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals correct for autofluorescence when using Quasar 670 i...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals correct for autofluorescence when using Quasar 670 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Quasar 670 and why is it used?

Quasar 670 is a fluorescent dye that emits in the red region of the visible spectrum, with an excitation maximum at approximately 644-647 nm and an emission maximum at around 666-670 nm.[1][2][3][4][5] It is often used as a replacement for Cy5 dyes.[4][6][7] Its location in the far-red spectrum makes it a good choice for minimizing interference from autofluorescence, which is typically more prominent in the blue and green spectral regions.[8][9][10][11][12][13][14]

Q2: What is autofluorescence and what causes it?

Autofluorescence is the natural fluorescence emitted by biological structures within cells and tissues that have not been stained with a specific fluorescent marker.[8][15][16] This intrinsic fluorescence can interfere with the detection of specific signals from fluorophores like Quasar 670, reducing the signal-to-noise ratio.[8][16]

Common endogenous molecules that contribute to autofluorescence include:

  • Metabolites: NADH and flavins.[8][12][16][17]

  • Structural Proteins: Collagen and elastin.[8][15][16][17]

  • Pigments: Lipofuscin and heme groups in red blood cells.[8][9][11][15]

  • Aromatic Amino Acids: Tryptophan, tyrosine, and phenylalanine.[8][16]

Sample preparation methods, particularly fixation with aldehydes like formaldehyde (B43269) and glutaraldehyde, can also induce autofluorescence by creating Schiff bases.[9][10][17][18]

Q3: How does autofluorescence affect my experiments with Quasar 670?

While Quasar 670's emission in the far-red spectrum helps to avoid the most intense regions of autofluorescence (typically in the blue-green range), some endogenous molecules, like lipofuscin, have broad emission spectra that can extend into the red and far-red channels.[8][9][15] This can lead to:

  • Reduced Signal-to-Noise Ratio: The background signal from autofluorescence can make it difficult to distinguish the true signal from your Quasar 670-labeled target.[8]

  • False Positives: Strong autofluorescence can be mistaken for a specific signal.[19]

  • Masking of Low-Abundance Targets: The background fluorescence may obscure the signal from weakly expressed proteins or targets.[9][11]

Troubleshooting Guides

Issue: High background fluorescence in the Quasar 670 channel.

This is a common issue that can often be attributed to autofluorescence. Follow these steps to troubleshoot and mitigate the problem.

Step 1: Identify the Source of Autofluorescence

The first step is to determine if the observed background is indeed autofluorescence.

  • Workflow for Identifying Autofluorescence:

cluster_0 Step 1: Initial Observation cluster_1 Step 2: Control Experiments cluster_2 Step 3: Analysis A High background in Quasar 670 channel B Prepare an unstained sample (no primary or secondary antibodies) A->B C Image the unstained sample using the same settings as for Quasar 670 B->C D Is there significant fluorescence in the unstained sample? C->D E Yes: Autofluorescence is likely the issue. D->E Yes F No: The issue may be non-specific antibody binding. Troubleshoot staining protocol. D->F No

Workflow to identify autofluorescence.

Step 2: Implement Correction Strategies

Once autofluorescence is confirmed, you can employ several strategies to reduce its impact. These can be broadly categorized into sample preparation modifications, the use of quenching agents, and data analysis techniques.

Comparison of Autofluorescence Correction Methods
Method CategorySpecific TechniquePrinciple of ActionAdvantagesDisadvantages
Sample Preparation Change Fixation Method Aldehyde fixatives can induce autofluorescence. Using organic solvents like ice-cold methanol (B129727) or ethanol (B145695) can reduce this.[10][11][17]Simple to implement.May not be suitable for all antigens or experimental protocols.
Perfusion with PBS Removes red blood cells, which contain autofluorescent heme groups, before fixation.[9][11][18]Effective for reducing blood-related autofluorescence.Not always possible, for example, with post-mortem tissue.[9][11]
Chemical Quenching Sudan Black B A lipophilic dye that can quench autofluorescence from lipofuscin.[9]Effective for reducing lipofuscin-based autofluorescence.Can introduce its own fluorescence in the far-red channel, requiring careful filter selection.[9]
Trypan Blue Can be used to quench autofluorescence in flow cytometry.[20]Can improve signal-to-noise for dim populations.[20]Has its own fluorescence in the far-red region that needs to be considered.[20]
Sodium Borohydride Reduces Schiff bases formed by aldehyde fixation.[9][10][17][18]Can reduce fixation-induced autofluorescence.Effects can be variable and it is not always recommended.[9][18]
Spectral Unmixing Image/Flow Cytometry Analysis Uses the distinct emission spectra of the fluorophore and autofluorescence to mathematically separate the signals.[13][14][21]Can be very effective at removing autofluorescence signal post-acquisition.Requires appropriate controls (an unstained sample) and specialized software/instrumentation (spectral flow cytometer or confocal microscope with spectral detector).[13][14][22]

Experimental Protocols

Protocol 1: Staining with Sudan Black B to Quench Lipofuscin Autofluorescence

This protocol is intended for immunofluorescence staining of tissue sections where lipofuscin-based autofluorescence is suspected.

Materials:

  • Fixed and permeabilized tissue sections on slides

  • Primary antibody

  • Quasar 670-conjugated secondary antibody

  • Sudan Black B solution (0.1% in 70% ethanol)

  • 70% Ethanol

  • Phosphate-Buffered Saline (PBS)

  • Mounting medium

Procedure:

  • Perform your standard immunofluorescence staining protocol up to the final wash step after secondary antibody incubation.

  • Incubate the slides in Sudan Black B solution for 5-10 minutes at room temperature in the dark.

  • Destain by washing the slides three times for 5 minutes each in 70% ethanol.

  • Rinse the slides thoroughly with PBS.

  • Mount the coverslips using an appropriate mounting medium.

  • Image the slides, ensuring to use a narrow bandpass filter for the Quasar 670 channel to minimize detection of any residual Sudan Black B fluorescence.

Protocol 2: Spectral Unmixing in Flow Cytometry

This protocol outlines the general steps for using spectral unmixing to correct for autofluorescence in flow cytometry.

Workflow for Spectral Unmixing:

cluster_0 Step 1: Prepare Controls cluster_1 Step 2: Data Acquisition cluster_2 Step 3: Spectral Unmixing A Unstained cells (for autofluorescence spectrum) C Run control samples on a spectral flow cytometer A->C B Cells stained only with Quasar 670 (for Quasar 670 spectrum) B->C D Run your fully stained experimental sample C->D E Use the software to define the spectral signature of autofluorescence and Quasar 670 from the control samples D->E F Apply the unmixing algorithm to your experimental sample to separate the Quasar 670 signal from the autofluorescence signal E->F

Spectral unmixing workflow.

Procedure:

  • Prepare Controls: Prepare a sample of unstained cells to measure the autofluorescence spectrum and a sample stained only with your Quasar 670 conjugate to measure its specific emission spectrum.

  • Acquire Data: Run the control samples and your fully stained experimental samples on a spectral flow cytometer.

  • Perform Unmixing: Use the analysis software to define the spectral signatures from your control samples. The software will then use an algorithm to mathematically subtract the autofluorescence signature from your experimental samples, resulting in a "cleaner" Quasar 670 signal.[13][14][21]

References

Optimization

Storage and handling recommendations for Quasar 670 labeled oligos

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of Quasar® 670 labeled oligonucleotides. Adherence to these recom...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the storage and handling of Quasar® 670 labeled oligonucleotides. Adherence to these recommendations is crucial for ensuring the stability, performance, and longevity of your fluorescently labeled oligos.

Frequently Asked Questions (FAQs)

What are the recommended storage conditions for Quasar® 670 labeled oligos?

Proper storage is critical to maintain the integrity of your Quasar® 670 labeled oligos. Recommendations differ for lyophilized (dry) and reconstituted (in solution) oligos.

For long-term storage of lyophilized oligos, it is recommended to keep them at -15 to -30°C in the dark.[1] When stored under these conditions, the oligos should be stable for at least 12 months.[2] For short-term storage of reconstituted probes, they can be kept at +2 to +8°C in the dark for up to a month.[3] For longer-term storage of reconstituted oligos, freezing at -15 to -30°C is recommended.[3]

What is the best way to resuspend my lyophilized Quasar® 670 labeled oligo?

To resuspend your lyophilized oligo, use a nuclease-free, weak buffer such as TE buffer (10 mM Tris, 1 mM EDTA, pH 8.0).[3][4] The EDTA in the buffer helps to protect against microbial contamination.[3] If your experiment is sensitive to EDTA, you can use 10 mM Tris-Cl buffer.[3] While nuclease-free water can be used, it is not ideal for long-term storage as it can be slightly acidic, which may lead to oligo degradation over time.[3][4] It is recommended to create a stock solution with a concentration of at least 10 µM, with 100 µM being preferable for better stability.[5]

How should I handle Quasar® 670 labeled oligos to prevent degradation?

Quasar® 670 is a light-sensitive dye; therefore, it is crucial to minimize its exposure to light to prevent photobleaching.[6][7] Always store and handle the oligos in the dark or in amber-colored tubes.[4] Additionally, it is important to use nuclease-free materials and wear gloves to prevent contamination that could lead to enzymatic degradation.[5] To maintain the integrity of the oligos, it is also advisable to minimize the number of freeze-thaw cycles by aliquoting the stock solution into smaller, single-use volumes.[2][3][5]

Troubleshooting Guide

My Quasar® 670 signal is weak or absent. What could be the cause?

A weak or absent signal can be attributed to several factors:

  • Photobleaching: Quasar® 670 is susceptible to photobleaching from prolonged exposure to light.[6][7] It is important to protect the oligos from light during storage and handling.

  • Degradation: Improper storage or handling, such as repeated freeze-thaw cycles or nuclease contamination, can lead to the degradation of the oligo.[3][5]

  • Incorrect Buffer pH: The fluorescence intensity of some dyes can be pH-dependent. Ensure you are using a buffer with a pH between 7 and 9.[2][4]

  • Instrument Settings: Verify that your imaging instrument is calibrated and that the correct excitation and emission filters for Quasar® 670 are being used. The absorption maximum is approximately 647 nm, and the emission maximum is around 670 nm.[8][9]

I am observing rapid photobleaching during imaging. How can I minimize this?

Rapid photobleaching can be a significant issue, especially in experiments requiring long exposure times. To mitigate this:

  • Use Antifade Reagents: The use of a commercial antifade mounting media is highly recommended.[8]

  • Optimize Imaging Conditions: Image the longer wavelength dyes, like Quasar® 670, first to help preserve the fluorescence signal.[10]

  • Adjust Buffer pH: For some applications like smFISH, adjusting the pH of the antifade buffer to around 8.5 has been shown to significantly reduce photobleaching.[11]

Quantitative Data Summary

ParameterRecommendationSource
Storage Temperature (Lyophilized) -15 to -30°C[1]
Storage Temperature (Reconstituted, Short-Term) +2 to +8°C (up to one month)[3]
Storage Temperature (Reconstituted, Long-Term) -15 to -30°C[3]
Resuspension Buffer TE Buffer (10 mM Tris, 1 mM EDTA, pH 8.0)[3][4]
Stock Solution Concentration ≥ 10 µM (100 µM recommended)[5]
Absorption Maximum (λmax) ~647 nm[8][9]
Emission Maximum (λem) ~670 nm[8][9]

Experimental Protocols & Workflows

Protocol: Resuspension of Lyophilized Quasar® 670 Labeled Oligos
  • Briefly centrifuge the tube containing the lyophilized oligo to ensure the pellet is at the bottom.

  • Add the appropriate volume of TE buffer (10 mM Tris, 1 mM EDTA, pH 8.0) or another suitable nuclease-free buffer to achieve the desired stock concentration (e.g., 100 µM).

  • Vortex the tube gently to ensure the oligo is fully dissolved.

  • For long-term storage, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -15 to -30°C, protected from light.

Diagram: Recommended Handling Workflow for Quasar® 670 Labeled Oligos

G cluster_storage Storage cluster_resuspension Resuspension cluster_experiment Experimentation Receive Receive Lyophilized Oligo StoreDry Store at -15 to -30°C (Protected from Light) Receive->StoreDry Resuspend Resuspend in TE Buffer (pH 8.0) to 100 µM StoreDry->Resuspend Aliquot Aliquot into Single-Use Volumes Resuspend->Aliquot StoreWet Store Aliquots at -15 to -30°C Aliquot->StoreWet Thaw Thaw a Single Aliquot StoreWet->Thaw Use Use in Experiment Thaw->Use

Caption: Workflow for storing and preparing Quasar® 670 oligos.

Diagram: Troubleshooting Logic for Weak Signal

G Start Weak or No Signal CheckLight Was the oligo protected from light? Start->CheckLight CheckStorage Was the oligo stored at the correct temperature? CheckLight->CheckStorage Yes ResultBleaching Potential Photobleaching CheckLight->ResultBleaching No CheckCycles Were freeze-thaw cycles minimized? CheckStorage->CheckCycles Yes ResultDegradation Potential Oligo Degradation CheckStorage->ResultDegradation No CheckInstrument Are the instrument settings correct? CheckCycles->CheckInstrument Yes CheckCycles->ResultDegradation No CheckInstrument->ResultDegradation Yes ResultInstrument Incorrect Instrument Setup CheckInstrument->ResultInstrument No

Caption: Decision tree for troubleshooting a weak Quasar® 670 signal.

References

Troubleshooting

Quasar 670 Fluorescence Stability: A Technical Guide to Buffer pH Impact

For Researchers, Scientists, and Drug Development Professionals This technical support center provides comprehensive guidance on the impact of buffer pH on the fluorescence stability of Quasar 670. Leveraging experimenta...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the impact of buffer pH on the fluorescence stability of Quasar 670. Leveraging experimental data and established protocols, this resource offers troubleshooting advice and answers to frequently asked questions to ensure the integrity of your research outcomes.

Frequently Asked Questions (FAQs)

Q1: How does buffer pH affect the fluorescence intensity of Quasar 670?

A1: Quasar 670, a cyanine-5 (Cy5) analogue, exhibits high fluorescence stability across a broad pH range.[1][2] Experimental data for Cy5, which has nearly identical characteristics to Quasar 670, shows that its fluorescence intensity is generally insensitive to pH in the range of 3 to 10.[1][3] Minor fluctuations within a 5% range may be observed, but significant pH-induced quenching is not a characteristic of this dye.[2]

Q2: What is the optimal pH for working with Quasar 670?

A2: While Quasar 670 is stable across a wide pH range, most standard biological buffers (pH 7.0-8.5) are suitable for experiments involving this dye. For specific applications like single-molecule fluorescence in situ hybridization (smFISH), protocols often recommend buffers with a pH between 7.4 and 8.0.

Q3: Can extreme pH values (acidic or alkaline) permanently damage Quasar 670?

A3: While Quasar 670 is robust, prolonged exposure to extreme pH values (below 3 or above 10) is not recommended as it could potentially lead to the degradation of the dye molecule itself, although specific data on this is limited. For oligonucleotide-conjugated Quasar 670, extreme pH can also affect the integrity of the oligo.

Q4: My Quasar 670 signal is weak. Could the pH of my buffer be the cause?

A4: Given the high pH stability of Quasar 670, it is unlikely that the pH of standard biological buffers is the primary cause of a weak signal. Other factors are more probable culprits. Please refer to our Troubleshooting Guide below for a systematic approach to diagnosing the issue.

Troubleshooting Guide: Low Quasar 670 Fluorescence Signal

If you are experiencing a weak or unstable fluorescence signal with Quasar 670, consider the following potential causes and solutions.

Potential Cause Recommended Action
Photobleaching Quasar 670 and Cy5 have similar photobleaching characteristics.[3] To minimize photobleaching, reduce exposure times, decrease excitation light intensity, and use an anti-fade mounting medium.[4] When performing multi-color imaging, capture the signal from longer-wavelength dyes like Quasar 670 first.[3]
Suboptimal Buffer Components While pH is generally not an issue, other buffer components can interfere with fluorescence. Ensure your buffer is free of contaminants and components that may quench fluorescence. If using Tris buffer, be aware that it can sometimes interfere with cyanine (B1664457) dyes.
Incorrect Filter Sets Ensure that the excitation and emission filters on your microscope are appropriate for Quasar 670 (Excitation max: ~647 nm, Emission max: ~670 nm).[5][6]
Low Dye Concentration/Labeling Efficiency Verify the concentration of your labeled molecule and the efficiency of the labeling reaction. If labeling proteins or nucleic acids, use a quantification method to determine the degree of labeling.
Sample Preparation Issues Inadequate sample preparation can lead to a poor signal. For instance, in immunofluorescence, insufficient permeabilization can hinder antibody access to the target.[7] In smFISH, poor fixation and hybridization can result in low signal.
Instrument Misalignment An improperly aligned light source or objective can lead to uneven illumination and a weak signal in the field of view.

Experimental Protocols

Protocol for Assessing Quasar 670 Fluorescence Stability at Different pH Values

This protocol outlines a method to determine the effect of buffer pH on the fluorescence intensity of a Quasar 670-labeled sample.

Materials:

  • Quasar 670-labeled sample (e.g., antibody, oligonucleotide)

  • A series of buffers with varying pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0, 10.0). Common buffers include citrate, phosphate, and borate (B1201080) buffers.

  • Fluorometer or fluorescence microscope with appropriate filter sets for Quasar 670.

  • Cuvettes or microscope slides.

Procedure:

  • Prepare a stock solution of the Quasar 670-labeled sample in a neutral buffer (e.g., PBS, pH 7.4).

  • Dilute the stock solution to a working concentration in each of the different pH buffers. Ensure the final concentration of the labeled molecule is consistent across all samples.

  • Incubate the samples for a set period (e.g., 30 minutes) at room temperature to allow for equilibration.

  • Measure the fluorescence intensity of each sample using a fluorometer or by acquiring images on a fluorescence microscope.

  • For microscopy , ensure that all acquisition parameters (e.g., exposure time, laser power, gain) are kept constant for all samples.

  • Analyze the data by plotting the relative fluorescence intensity against the buffer pH.

Data Presentation

The following table summarizes the expected stability of Quasar 670 fluorescence across a range of pH values, based on data from its analogue, Cy5.

pH Relative Fluorescence Intensity (%)
3.0~95-100%
4.0~95-100%
5.0~95-100%
6.0~95-100%
7.0100% (Reference)
8.0~95-100%
9.0~95-100%
10.0~95-100%

Data is based on the reported stability of Cy5, which is structurally and functionally similar to Quasar 670.[1][2]

Visualizations

experimental_workflow cluster_prep Sample Preparation cluster_measurement Fluorescence Measurement cluster_analysis Data Analysis stock Prepare Quasar 670 Stock Solution (pH 7.4) dilute Dilute Stock in Each pH Buffer stock->dilute buffers Prepare Buffers (pH 4-10) buffers->dilute incubate Incubate Samples dilute->incubate measure Measure Fluorescence Intensity incubate->measure plot Plot Intensity vs. pH measure->plot analyze Analyze Stability plot->analyze

Caption: Experimental workflow for assessing the pH stability of Quasar 670 fluorescence.

troubleshooting_flowchart start Low Quasar 670 Signal check_ph Is buffer pH within 3-10 range? start->check_ph yes_ph Yes check_ph->yes_ph Yes no_ph No check_ph->no_ph No check_other Investigate other causes yes_ph->check_other adjust_ph Adjust pH to recommended range no_ph->adjust_ph photobleaching Photobleaching? check_other->photobleaching filters Correct Filters? check_other->filters concentration Low Concentration? check_other->concentration

Caption: A logical flowchart for troubleshooting low Quasar 670 fluorescence signals.

References

Optimization

Technical Support Center: Calibrating qPCR Instruments for Quasar 670 Dye

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in calibrating their qPCR instruments for use with...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in calibrating their qPCR instruments for use with Quasar 670 dye.

Frequently Asked Questions (FAQs)

Q1: What is Quasar 670 dye and for which applications is it used?

Quasar 670 is a fluorescent dye that fluoresces in the red region of the visible spectrum.[1][2][3][4] It is commonly used as a reporter dye in qPCR probes, often as a direct replacement for Cy5.[2][3][5][6] Its applications include dual-labeled fluorogenic probes for real-time PCR to detect and quantify DNA or RNA.[3]

Q2: What are the spectral properties of Quasar 670 dye?

Understanding the spectral properties of Quasar 670 is crucial for proper instrument setup. The key spectral characteristics are summarized in the table below.

PropertyWavelength (nm)Source(s)
Absorption Maximum (λmax)647 nm[3][4][5][7]
Emission Maximum (λmax)670 nm[3][4][5][7][8][9]

Q3: Do I need to calibrate my qPCR instrument for Quasar 670 dye?

Calibration for Quasar 670 may be necessary depending on your qPCR instrument. Many qPCR machines are pre-calibrated for common dyes like Cy5.[6][10] Since Quasar 670 is a direct replacement for Cy5, your instrument might not require a specific calibration for singleplex assays if a Cy5 channel is available.[6][10] However, for multiplex assays, spectral calibration is highly recommended to control for channel cross-talk, which is the bleed-through of fluorescent signal from one reporter into an adjacent channel.[6][10][11]

Q4: Where can I obtain a calibration standard for Quasar 670?

Several companies, such as LGC Biosearch Technologies and A2K Scientific, provide calibration standards for Quasar 670.[11][12] These standards typically consist of the Quasar 670 dye covalently linked to an oligo-thymidine (dT10) to mimic the behavior of a fluorescent probe under experimental conditions.[6][10]

Q5: Which quencher is compatible with Quasar 670?

Quasar 670 is effectively quenched by Black Hole Quencher™-2 (BHQ™-2).[3][4][5] When designing dual-labeled probes with Quasar 670 as the reporter, BHQ-2 is the recommended quencher.

Experimental Protocol: Custom Dye Calibration for Quasar 670

This protocol provides a general workflow for calibrating a qPCR instrument for a custom dye like Quasar 670. Always refer to your specific instrument's maintenance or user guide for detailed instructions.[12][13]

Objective: To create a pure dye spectrum for Quasar 670 on your qPCR instrument to ensure accurate data collection, especially in multiplex experiments.

Materials:

  • Quasar 670 calibration standard (dye attached to an oligonucleotide)

  • Nuclease-free water or a buffer compatible with your qPCR master mix

  • Optical reaction plates and seals compatible with your instrument

  • Powder-free gloves

Workflow Diagram:

G Quasar 670 Calibration Workflow cluster_prep Preparation cluster_instrument Instrument Setup & Run cluster_analysis Analysis & Implementation prep_standard Prepare Quasar 670 Standard Dilution Series prep_plate Pipette Dilutions into Optical Plate prep_standard->prep_plate Optimal concentration range (e.g., 100-2000 nM) load_plate Load Plate into qPCR Instrument prep_plate->load_plate setup_cal Set Up Custom Dye Calibration in Software load_plate->setup_cal run_cal Start Calibration Run setup_cal->run_cal Follow instrument-specific prompts analyze_data Analyze Raw Fluorescence Data run_cal->analyze_data determine_opt Determine Optimal Concentration analyze_data->determine_opt Identify lowest concentration with sufficient signal save_dye Save New Dye Profile determine_opt->save_dye

Caption: Workflow for qPCR instrument calibration with Quasar 670 dye.

Procedure:

  • Prepare a Dilution Series:

    • Following the manufacturer's instructions for the Quasar 670 calibration standard, prepare a dilution series. A common range to test is between 100 nM and 2000 nM.[14][15]

    • Use nuclease-free water or a buffer compatible with your qPCR master mix for dilutions.[15]

  • Prepare the Calibration Plate:

    • Wear powder-free gloves to avoid contaminating the optical plate.[13][14]

    • Pipette the appropriate volume of each dilution into the wells of an optical reaction plate. It is good practice to run replicates for each concentration.[13]

    • Seal the plate with an appropriate optical seal.

    • Centrifuge the plate briefly to ensure all liquid is at the bottom of the wells and to remove any bubbles.[13][14]

  • Instrument Setup and Calibration Run:

    • On your qPCR instrument's software, navigate to the custom dye calibration section.[13]

    • Create a new dye profile for "Quasar 670". You may be prompted to enter its excitation and emission wavelengths.

    • Load the prepared calibration plate into the instrument.

    • Follow the software's instructions to start the calibration run. The instrument will measure the fluorescence of each dilution.

  • Data Analysis and Optimal Concentration Selection:

    • After the run is complete, the software will display the raw fluorescence data for each concentration.

    • Analyze the results to determine the optimal concentration. This is typically the lowest concentration that provides a stable and strong signal without saturation.

    • Once the optimal concentration is determined, you may need to run a full plate with just this concentration to finalize the calibration file.

  • Save the New Dye Profile:

    • Save the newly created Quasar 670 dye profile in your instrument's software. This profile will now be available for selection when setting up future qPCR experiments.

Troubleshooting Guide

This guide addresses common issues encountered when calibrating and using Quasar 670 dye in qPCR experiments.

ProblemPossible Cause(s)Recommended Solution(s)
No or Low Signal Incorrect instrument filter set selected.Ensure the filter set used is compatible with the excitation and emission spectra of Quasar 670 (Excitation ~647 nm, Emission ~670 nm). A Cy5 filter set is often appropriate.[2]
Degradation of the dye due to light exposure.Protect the Quasar 670-labeled probes and calibration standards from light.
Inefficient probe design or synthesis.Verify the design of your qPCR probe. Ensure there is no quenching of the Quasar 670 dye by adjacent nucleotides, particularly guanine (B1146940) residues.
Instrument requires calibration for Quasar 670.Perform a custom dye calibration using a Quasar 670 standard.[11][16]
High Background Fluorescence Contamination of reagents or reaction wells.Use fresh, nuclease-free water and reagents. Wear powder-free gloves and use sterile techniques.
Non-specific binding of the probe.Optimize the annealing temperature of your qPCR cycle. Redesign the probe if necessary.
Suboptimal probe concentration.Titrate the probe concentration to find the optimal balance between signal and background.
Signal Bleed-through in Multiplex Assays Overlapping emission spectra of reporter dyes.Perform a spectral calibration for all dyes used in the multiplex assay, including Quasar 670.[10][11]
Incorrect data analysis settings.Ensure the correct dye calibration file is applied during data analysis to allow for proper spectral deconvolution.
Inconsistent or Non-reproducible Results Pipetting errors leading to variable reagent concentrations.Be meticulous with your pipetting technique. Prepare a master mix to ensure consistency across all reactions.
Poor quality or low concentration of template DNA/RNA.Quantify your nucleic acid template and assess its purity before setting up the qPCR.
Issues with the qPCR instrument.Ensure the instrument is properly maintained and has had a recent background calibration.

Troubleshooting Logic Diagram:

G Troubleshooting Quasar 670 qPCR Issues cluster_no_signal No or Low Signal cluster_high_bg High Background cluster_multiplex Multiplex Issues start Problem with Quasar 670 Signal check_filters Check Filter Set (Cy5 compatible?) start->check_filters check_contamination Use Fresh Reagents & Sterile Technique start->check_contamination spectral_cal Perform Spectral Calibration for All Dyes start->spectral_cal check_cal Perform Custom Dye Calibration check_filters->check_cal If filters are correct check_probe Verify Probe Integrity & Design check_cal->check_probe If calibration doesn't resolve optimize_ta Optimize Annealing Temperature check_contamination->optimize_ta If background persists titrate_probe Titrate Probe Concentration optimize_ta->titrate_probe If still high check_analysis Apply Correct Calibration File spectral_cal->check_analysis If bleed-through continues

Caption: A logical approach to troubleshooting common qPCR issues with Quasar 670 dye.

References

Troubleshooting

Deprotection conditions for oligonucleotides labeled with Quasar 670

This technical support guide provides detailed information on the deprotection of oligonucleotides labeled with Quasar 670. It is intended for researchers, scientists, and drug development professionals who are utilizing...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides detailed information on the deprotection of oligonucleotides labeled with Quasar 670. It is intended for researchers, scientists, and drug development professionals who are utilizing these fluorescently labeled oligonucleotides in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended deprotection conditions for oligonucleotides labeled with Quasar 670?

For oligonucleotides labeled with Quasar 670, the recommended deprotection reagent is concentrated ammonium (B1175870) hydroxide (B78521).[1][2] The specific time and temperature for deprotection can be adjusted to suit your experimental needs and the other modifications present in your oligonucleotide.

Q2: Are there any reagents that should be avoided during the deprotection of Quasar 670-labeled oligos?

Yes, it is strongly advised to avoid the use of methylamine (B109427) (AMA) for the deprotection of oligonucleotides containing Quasar 670.[1] The use of methylamine can lead to degradation of the Quasar 670 dye.[1] While some protocols describe methods to mitigate impurities when using AMA with other dyes, for Quasar 670, ammonium hydroxide is the preferred and safer choice.[3]

Q3: Can I use mild deprotection conditions for my Quasar 670-labeled oligonucleotide?

Yes, especially if you have synthesized your oligonucleotide using UltraMILD phosphoramidites.[3] Using UltraMILD monomers is the preferred method for preparing Quasar 670-dT labeled oligonucleotides.[3] In this case, you can use milder deprotection conditions which are generally better for sensitive dyes.

Q4: What are the consequences of incomplete deprotection?

Incomplete deprotection can lead to the presence of residual protecting groups on the nucleobases. This can negatively impact the performance of your oligonucleotide in downstream applications by interfering with hybridization and other molecular interactions.

Q5: My Quasar 670-labeled oligonucleotide appears to have degraded after deprotection. What could be the cause?

Degradation of Quasar 670 during deprotection is often due to the use of inappropriate deprotection reagents, such as methylamine.[1] Prolonged exposure to harsh basic conditions or elevated temperatures can also contribute to dye degradation. It is also important to protect the dye from prolonged exposure to light, as it is photosensitive.[1][2]

Troubleshooting Guide

IssuePossible CauseRecommended Solution
Low fluorescence signal after deprotection Dye degradation due to harsh deprotection conditions.Use concentrated ammonium hydroxide and follow the recommended time and temperature guidelines. Avoid using methylamine (AMA).[1] If possible, synthesize the oligonucleotide with UltraMILD monomers and use a milder deprotection protocol.[3]
Photobleaching of the dye.Protect the oligonucleotide from light during and after the deprotection process.[1][2]
Unexpected peaks in HPLC or Mass Spectrometry analysis Incomplete removal of protecting groups.Ensure that the deprotection is carried out for the recommended duration and at the correct temperature to allow for complete removal of all protecting groups.
Formation of a non-fluorescent impurity.This can occur if AMA is used. To avoid this, use concentrated ammonium hydroxide for deprotection.[3] If standard bases are used with ammonium hydroxide, additional purification of the oligonucleotide may be necessary to achieve high purity.[3]
Poor performance in downstream applications (e.g., PCR, FISH) Incomplete deprotection interfering with oligo function.Review your deprotection protocol and ensure it is complete. Consider repurifying the oligonucleotide if you suspect incomplete deprotection.
Degradation of the oligonucleotide backbone.Avoid excessively harsh deprotection conditions (prolonged time or very high temperatures).

Deprotection Protocols for Quasar 670-Labeled Oligonucleotides

The choice of deprotection protocol depends on the protecting groups used for the nucleobases during oligonucleotide synthesis (standard or UltraMILD).

Summary of Deprotection Conditions
Synthesis ChemistryReagentTemperatureDurationOutcome
Standard Bases Concentrated Ammonium Hydroxide25 °C (Room Temperature)8 hoursAcceptable yields, but may require additional purification.[2][3]
Concentrated Ammonium Hydroxide55 °C17 hoursAcceptable results.[3]
Concentrated Ammonium Hydroxide60 °C1 hourRecommended condition.[2]
UltraMILD Bases 0.05M Potassium Carbonate in MethanolRoom Temperature4 hoursPreferred mild condition.[3]
30% Ammonium HydroxideRoom Temperature2 hoursAlternative mild condition.[3]

Experimental Workflow

Below is a generalized workflow for the deprotection of a Quasar 670-labeled oligonucleotide synthesized on a solid support.

Deprotection_Workflow cluster_synthesis Oligonucleotide Synthesis cluster_deprotection Deprotection cluster_purification Purification & Analysis Synthesis Synthesized Oligo on Solid Support Cleavage Cleavage from Support & Deprotection Synthesis->Cleavage Standard Standard Bases: Conc. NH4OH Cleavage->Standard If Standard UltraMILD UltraMILD Bases: K2CO3/MeOH or NH4OH (RT) Cleavage->UltraMILD If UltraMILD Purification Purification (e.g., HPLC, PAGE) Standard->Purification UltraMILD->Purification QC Quality Control (e.g., MS, UV-Vis) Purification->QC Final_Product Deprotected Quasar 670 Oligonucleotide QC->Final_Product

Figure 1. Generalized experimental workflow for the deprotection of Quasar 670-labeled oligonucleotides.

References

Optimization

Addressing signal bleed-through in Quasar 670 multiplex experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal bleed-through in Quasar 670 multiplex...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address signal bleed-through in Quasar 670 multiplex experiments.

Frequently Asked Questions (FAQs)

Q1: What is Quasar 670 and for what is it commonly used?

Quasar 670 is a fluorescent dye that emits in the red region of the visible spectrum, with a maximal emission around 670 nm.[1][2] It serves as a direct replacement for the Cy5 dye.[3][4] Quasar 670 is frequently used for labeling oligonucleotides and is a popular choice for multiplex quantitative PCR (qPCR) and RNA FISH experiments.[1][3][4] It is often paired with other dyes like Quasar 570.[3]

Q2: What is signal bleed-through and why does it occur with Quasar 670?

Signal bleed-through, also known as crosstalk or spillover, is the phenomenon where the fluorescence emission of one dye is detected in the filter set or channel intended for another.[5][6][7][8] This occurs because fluorophores can have broad emission spectra, leading to spectral overlap between different dyes used in a multiplex assay.[6][9] For instance, signal from a dye like CAL Fluor Red 610 might be detected in the channel designated for Quasar 670.[5][10]

Q3: How can I minimize signal bleed-through when designing a multiplex experiment with Quasar 670?

To minimize bleed-through, it is crucial to select fluorophores with minimal spectral overlap.[7][9] When planning your experiment, choose dyes with distinct emission and excitation spectra.[5] For example, the combination of Quasar 570 and Quasar 670 is commonly used because of their spectral separation.[3] Using fluorophores with narrow emission spectra can also help reduce bleed-through.[7]

Troubleshooting Guides

Problem: I am observing a false positive signal in my Quasar 670 channel.

This issue is often caused by spectral bleed-through from another fluorophore in your multiplex panel.

Troubleshooting Workflow

start False positive signal in Quasar 670 channel control Run single-color controls start->control analyze Analyze single-color control data control->analyze bleedthrough Is there signal in the Quasar 670 channel from another dye? analyze->bleedthrough compensate Apply spectral compensation bleedthrough->compensate Yes no_bleedthrough No bleed-through detected. Investigate other causes (e.g., contamination). bleedthrough->no_bleedthrough No reassess Re-evaluate multiplex data compensate->reassess resolved Issue Resolved reassess->resolved

Caption: Troubleshooting workflow for false positives in the Quasar 670 channel.

Detailed Methodologies

Experimental Protocol: Running Single-Color Compensation Controls

This protocol is essential for identifying and correcting for spectral bleed-through.

  • Prepare Single-Stain Samples: For each fluorophore in your multiplex panel (including Quasar 670), prepare a separate sample stained with only that single dye.[11][12]

  • Use Appropriate Controls: Include an unstained control sample to measure background autofluorescence.[13]

  • Acquire Data: Run each single-color sample on your instrument (e.g., flow cytometer, fluorescence microscope) and acquire data in all channels that will be used in the multiplex experiment.

  • Create a Compensation Matrix: Use your instrument's software to calculate the spectral overlap. This is done by measuring the percentage of signal from one fluorophore that is detected in another fluorophore's channel.

  • Apply Compensation: The software will then use this compensation matrix to subtract the unwanted signal from your multiplex samples.[11]

Key Considerations for Compensation Controls:

  • Use the same fluorophores in your controls as in your experiment.[12]

  • Prepare control samples using the same methods (e.g., fixation, permeabilization) as your experimental samples.[12]

  • The signal from the positive control should be at least as bright as what is expected in the experiment.[12]

Data Presentation

Table 1: Spectral Properties of Quasar 670 and Commonly Paired Dyes

This table provides the absorption and emission maxima for Quasar 670 and other dyes to aid in experimental design and filter selection.

FluorophoreAbsorption Max (nm)Emission Max (nm)Recommended Quencher
Quasar 670 644 - 647670BHQ-2
Quasar 570548566BHQ-2
CAL Fluor Orange 560538559BHQ-2
CAL Fluor Red 610590610BHQ-2
FAM495520BHQ-1

Data sourced from multiple Biosearch Technologies product pages.[1][3][4]

Table 2: Example of a Spectral Compensation Matrix

This table illustrates how a compensation matrix might look, showing the percentage of bleed-through from one channel into another. The values are hypothetical and should be determined experimentally.

Quasar 570 Channel Quasar 670 Channel FAM Channel
Quasar 570 100%5%0.1%
Quasar 670 0.5%100%0%
FAM 1%0%100%

Signaling Pathway and Experimental Workflow Diagrams

Mechanism of Signal Bleed-Through

cluster_0 Fluorophore A (e.g., Quasar 570) cluster_1 Fluorophore B (e.g., Quasar 670) ExcitationA Excitation (e.g., 548nm) EmissionA Primary Emission (e.g., 566nm) ExcitationA->EmissionA DetectorA Detector A (for Fluorophore A) EmissionA->DetectorA Correct Signal DetectorB Detector B (for Fluorophore B) EmissionA->DetectorB Bleed-through ExcitationB Excitation (e.g., 647nm) EmissionB Primary Emission (e.g., 670nm) ExcitationB->EmissionB EmissionB->DetectorB Correct Signal

Caption: Diagram illustrating spectral bleed-through from one fluorophore to another's detector.

General Multiplex Experiment Workflow

design Experiment Design & Fluorophore Selection controls Prepare Single-Color & Multiplex Samples design->controls acquisition Data Acquisition controls->acquisition compensation Apply Compensation acquisition->compensation analysis Data Analysis compensation->analysis

References

Reference Data & Comparative Studies

Validation

Quasar 670 vs. Cy5: A Comparative Analysis of Photostability and Brightness for Advanced Fluorescence Applications

For researchers, scientists, and drug development professionals selecting the optimal fluorescent dye, a thorough understanding of its performance characteristics is paramount. This guide provides a detailed comparison o...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals selecting the optimal fluorescent dye, a thorough understanding of its performance characteristics is paramount. This guide provides a detailed comparison of Quasar® 670 and Cyanine 5 (Cy5), two spectrally similar red fluorescent dyes widely used in biological imaging and molecular diagnostics.

This comparison focuses on two critical performance metrics: photostability and brightness. While Quasar 670 is marketed as a direct replacement for Cy5, this guide delves into the available quantitative data and provides a framework for researchers to conduct their own application-specific evaluations.[1][2][3]

Spectroscopic and Photophysical Properties

A summary of the key spectroscopic and photophysical properties of Quasar 670 and Cy5 is presented below. Brightness is a function of both the extinction coefficient (a measure of light absorption) and the quantum yield (a measure of the efficiency of converting absorbed light into emitted fluorescence).

PropertyQuasar 670Cy5
Excitation Maximum (λmax) ~647 nm[4][5]~649 nm
Emission Maximum (λem) ~670 nm[4][5]~667 nm
Molar Extinction Coefficient (ε) ~187,000 M⁻¹cm⁻¹[4][5]~250,000 M⁻¹cm⁻¹
Quantum Yield (Φ) Not publicly available~0.27
Molecular Weight ~662.78 g/mol [4]~792 g/mol

Photostability Comparison

Photostability, or the resistance to photobleaching, is a critical factor in experiments requiring prolonged or intense illumination, such as time-lapse imaging and single-molecule studies.

Based on available information, Quasar 670 and Cy5 exhibit similar photobleaching characteristics.[1] Both are indocarbocyanine dyes, and Quasar 670 is not sulfonated, contributing to their comparable performance in terms of photostability.[1] For critical applications, it is recommended to use an anti-fade mounting medium to enhance the longevity of the fluorescent signal for both dyes.[5]

Experimental Protocol: Comparative Photostability Analysis of Quasar 670 and Cy5

This protocol outlines a method for quantifying and comparing the photobleaching rates of Quasar 670 and Cy5 using time-lapse fluorescence microscopy.

Objective: To determine the photobleaching kinetics of Quasar 670 and Cy5 under controlled and identical illumination conditions.

Materials:

  • Microscope slides and coverslips

  • Quasar 670-conjugated molecule (e.g., antibody, oligonucleotide)

  • Cy5-conjugated molecule (same type and concentration as the Quasar 670 conjugate)

  • Phosphate-buffered saline (PBS) or other suitable imaging buffer

  • Antifade mounting medium (optional, but recommended for baseline comparison)

  • Fluorescence microscope equipped with:

    • A stable light source (e.g., laser, LED) with an excitation wavelength appropriate for both dyes (e.g., 630-650 nm)

    • A suitable filter set for Quasar 670 and Cy5 emission

    • A sensitive camera (e.g., sCMOS, EMCCD)

    • Time-lapse imaging software

Methodology:

  • Sample Preparation:

    • Prepare microscope slides with immobilized molecules labeled with either Quasar 670 or Cy5. Ensure equivalent labeling densities and concentrations for a fair comparison.

    • Mount the samples in an imaging buffer. For a baseline measurement of intrinsic photostability, avoid antifade reagents initially. A parallel experiment with an antifade medium can also be performed.

  • Microscope Setup:

    • Turn on the microscope and light source, allowing them to stabilize.

    • Use the same objective lens and magnification for all experiments.

    • Set the excitation light intensity to a constant and reproducible level. This is a critical parameter and must be kept identical for both dyes.

    • Define a region of interest (ROI) for imaging.

  • Time-Lapse Image Acquisition:

    • Acquire a series of images of the same ROI over time under continuous illumination.

    • The time interval between images and the total acquisition time will depend on the photobleaching rate of the dyes and should be optimized to capture a significant decay in fluorescence intensity.

    • Ensure that the camera settings (exposure time, gain) are identical for both Quasar 670 and Cy5 acquisitions.

  • Data Analysis:

    • Measure the mean fluorescence intensity within the ROI for each image in the time series.

    • Correct for background fluorescence by subtracting the mean intensity of a region with no fluorescent molecules.

    • Normalize the fluorescence intensity of each time point to the initial intensity (at time = 0).

    • Plot the normalized fluorescence intensity as a function of time for both dyes.

    • Fit the decay curves to an appropriate model (e.g., single or double exponential decay) to determine the photobleaching half-life (the time it takes for the fluorescence intensity to decrease by 50%).

Below is a visual representation of the experimental workflow for comparing the photostability of Quasar 670 and Cy5.

G cluster_prep Sample Preparation cluster_imaging Time-Lapse Microscopy cluster_analysis Data Analysis prep_quasar Immobilize Quasar 670- conjugated molecules prep_cy5 Immobilize Cy5- conjugated molecules setup Identical Microscope Setup (Light Source, Filters, Objective) prep_quasar->setup prep_cy5->setup acquire_quasar Acquire Quasar 670 Image Series setup->acquire_quasar acquire_cy5 Acquire Cy5 Image Series setup->acquire_cy5 measure_intensity Measure Fluorescence Intensity vs. Time acquire_quasar->measure_intensity acquire_cy5->measure_intensity normalize Normalize Intensity measure_intensity->normalize plot Plot Decay Curves normalize->plot calculate Calculate Photobleaching Half-Life plot->calculate

Caption: Experimental workflow for comparative photostability analysis.

Conclusion

Quasar 670 and Cy5 are both robust fluorescent dyes suitable for a wide range of applications in the far-red spectrum. While their spectral properties are very similar, Cy5 has a higher reported extinction coefficient. In terms of photostability, available information suggests they perform comparably. For applications where photostability is a critical parameter, it is highly recommended that researchers perform a direct comparison using the experimental protocol outlined in this guide to determine the optimal dye for their specific experimental conditions and imaging system.

References

Comparative

Quasar 670 vs. Alexa Fluor 647: A Head-to-Head Comparison for Advanced Fluorescence Applications

In the realm of fluorescence-based research, the selection of the appropriate fluorophore is paramount to achieving sensitive and reliable results. This guide provides a detailed comparison of two widely used red fluores...

Author: BenchChem Technical Support Team. Date: December 2025

In the realm of fluorescence-based research, the selection of the appropriate fluorophore is paramount to achieving sensitive and reliable results. This guide provides a detailed comparison of two widely used red fluorescent dyes, Quasar 670 and Alexa Fluor 647, to assist researchers, scientists, and drug development professionals in making an informed decision for their specific applications.

Spectral Properties: A Close Match

Both Quasar 670 and Alexa Fluor 647 are bright, far-red fluorescent dyes with very similar spectral characteristics, making them largely interchangeable in terms of instrument setup and filter selection. Their excitation and emission profiles are well-suited for the 633 nm or 635 nm laser lines commonly found on flow cytometers and confocal microscopes.

PropertyQuasar 670Alexa Fluor 647
Excitation Maximum ~647 nm[1][2][3]~650 nm[4]
Emission Maximum ~666-670 nm[2][3][5]~665 nm[4]
Molar Extinction Coefficient (ε) ~187,000 cm⁻¹M⁻¹[1]~239,000 cm⁻¹M⁻¹[4]
Quantum Yield (Φ) Not specified~0.33[4][6]

Performance Comparison: Brightness and Photostability

While spectrally similar, performance differences, particularly in brightness and photostability, are critical considerations. Quasar 670 is designed as a direct replacement for Cy5, sharing nearly identical chemical structures and performance characteristics.[5] Comparative studies between Alexa Fluor 647 and Cy5 have demonstrated the superior performance of the Alexa Fluor dye in these key areas.

A study directly comparing the photostability of Alexa Fluor 647 and Cy5 revealed that after continuous illumination, Alexa Fluor 647 retained approximately 80% of its initial fluorescence, whereas Cy5 retained only about 55%.[7] This indicates that Alexa Fluor 647 is significantly more resistant to photobleaching, a crucial advantage for imaging applications that require prolonged exposure times, such as confocal microscopy and super-resolution microscopy.

In terms of brightness, protein conjugates of Alexa Fluor 647 have been shown to be significantly more fluorescent than those of Cy5, especially at higher degrees of labeling.[7] This is attributed to reduced self-quenching of the Alexa Fluor dye molecules when conjugated to proteins.[7] This enhanced brightness allows for more sensitive detection of low-abundance targets.

Experimental Workflows and Protocols

The following are generalized protocols for common applications using Quasar 670 or Alexa Fluor 647. As Quasar 670 is a direct replacement for Cy5, protocols developed for Cy5 can be readily adapted.

Immunofluorescence Staining Protocol

This protocol outlines the key steps for immunofluorescent staining of cells or tissue sections.

prep Sample Preparation (Fixation & Permeabilization) block Blocking (e.g., BSA or serum) prep->block primary_ab Primary Antibody Incubation block->primary_ab wash1 Wash primary_ab->wash1 secondary_ab Secondary Antibody Incubation (Quasar 670 or Alexa Fluor 647 conjugate) wash1->secondary_ab wash2 Wash secondary_ab->wash2 mount Mounting & Imaging wash2->mount

Fig 1. General immunofluorescence workflow.

Methodology:

  • Sample Preparation: Cells or tissue sections are fixed (e.g., with 4% paraformaldehyde) and permeabilized (e.g., with 0.1% Triton X-100 in PBS) to allow antibody access to intracellular targets.

  • Blocking: Non-specific binding sites are blocked using a solution such as 5% bovine serum albumin (BSA) or normal serum from the host species of the secondary antibody.

  • Primary Antibody Incubation: The sample is incubated with the primary antibody specific to the target of interest.

  • Washing: The sample is washed several times with a wash buffer (e.g., PBS with 0.05% Tween 20) to remove unbound primary antibody.

  • Secondary Antibody Incubation: The sample is incubated with a secondary antibody conjugated to either Quasar 670 or Alexa Fluor 647 that is directed against the host species of the primary antibody.

  • Washing: The sample is washed again to remove unbound secondary antibody.

  • Mounting and Imaging: A coverslip is mounted onto the sample using an anti-fade mounting medium, and the sample is imaged using a fluorescence microscope with appropriate filters for the far-red spectrum.

Flow Cytometry Staining Protocol

This protocol provides a general workflow for staining cells for flow cytometric analysis.

cell_prep Cell Preparation (Single-cell suspension) fc_block Fc Receptor Blocking (Optional) cell_prep->fc_block ab_stain Antibody Staining (Quasar 670 or Alexa Fluor 647 conjugate) fc_block->ab_stain wash Wash ab_stain->wash resuspend Resuspend in Staining Buffer wash->resuspend analysis Flow Cytometry Analysis resuspend->analysis

Fig 2. Flow cytometry staining workflow.

Methodology:

  • Cell Preparation: A single-cell suspension is prepared from whole blood, tissue, or cell culture.

  • Fc Receptor Blocking (Optional): To prevent non-specific antibody binding to Fc receptors on immune cells, an Fc blocking reagent can be added.

  • Antibody Staining: The cells are incubated with a primary antibody directly conjugated to Quasar 670 or Alexa Fluor 647.

  • Washing: The cells are washed with a suitable buffer (e.g., PBS with 2% FBS) to remove unbound antibodies.

  • Resuspension: The cell pellet is resuspended in a staining buffer for analysis.

  • Flow Cytometry Analysis: The stained cells are analyzed on a flow cytometer equipped with a 633 nm or 635 nm laser.

Conclusion

Both Quasar 670 and Alexa Fluor 647 are excellent choices for fluorescence-based applications in the far-red spectrum. Their spectral similarity allows for easy integration into existing experimental setups. However, for applications demanding high sensitivity and photostability, such as the detection of low-abundance proteins or advanced imaging techniques, the data suggests that Alexa Fluor 647 holds a significant advantage due to its superior brightness and resistance to photobleaching. For routine applications where cost may be a primary consideration, Quasar 670, as a direct replacement for Cy5, remains a viable and effective option. Ultimately, the choice between these two fluorophores will depend on the specific requirements of the experiment and the instrumentation available.

References

Validation

A Comparative Guide to Evaluating the Quenching Efficiency of BHQ-2 with Quasar 670

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive evaluation of the quenching efficiency of Black Hole Quencher® 2 (BHQ-2) with the fluorescent dye Quasar® 670. It includ...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the quenching efficiency of Black Hole Quencher® 2 (BHQ-2) with the fluorescent dye Quasar® 670. It includes a comparison with alternative quenchers, detailed experimental protocols for measuring quenching efficiency, and supporting data to aid in the selection of optimal dye-quencher pairs for various research and development applications, particularly in the context of nucleic acid detection and diagnostics.

Introduction to Fluorescence Quenching

Fluorescence quenching is a process that decreases the fluorescence intensity of a fluorophore.[1] This phenomenon occurs through various mechanisms, including Förster Resonance Energy Transfer (FRET), static quenching (contact quenching), and collisional quenching. In the context of molecular probes, such as those used in quantitative PCR (qPCR), a fluorophore (reporter dye) is paired with a quencher. The efficiency of quenching is a critical parameter that dictates the signal-to-noise ratio and the overall sensitivity of the assay. When the probe is intact, the quencher is in close proximity to the fluorophore, suppressing its fluorescence. Upon hybridization of the probe to its target sequence and subsequent cleavage by DNA polymerase, the fluorophore is separated from the quencher, leading to an increase in fluorescence signal.[2][3]

BHQ dyes are true dark quenchers, meaning they do not have native fluorescence, which minimizes background signal and enhances the sensitivity of detection.[4][] The quenching mechanism of BHQ dyes involves a combination of FRET and static quenching.[2][][6]

Quencher Performance with Quasar 670: A Comparative Analysis

Quasar 670 is a far-red fluorescent dye with an emission maximum at approximately 670 nm, making it suitable for multiplexing with other fluorophores.[7] The selection of an appropriate quencher is paramount for achieving optimal performance. This section compares the performance of BHQ-2 with other commercially available dark quenchers for Quasar 670.

Key Performance Indicators:

  • Spectral Overlap: For efficient FRET quenching, the absorption spectrum of the quencher must overlap significantly with the emission spectrum of the fluorophore.[2]

  • Quenching Efficiency: This is a quantitative measure of the reduction in fluorescence intensity of the reporter dye due to the presence of the quencher.

  • Chemical Stability: The stability of the quencher during oligonucleotide synthesis and under experimental conditions is crucial for reliable probe performance.

Quantitative Data Summary

The following table summarizes the spectral properties and reported quenching efficiencies of BHQ-2 and its alternatives when paired with Quasar 670 or spectrally similar dyes like Cy5.

QuencherAbsorption Max (λmax)Quenching RangeRecommended for Quasar 670Reported Quenching Efficiency with Quasar 670 (or similar dye)Reference
BHQ-2 579 nm559-670 nmYes (Preferred) Not directly reported, but described as "excellent" and "preferred". Comparable to MPQ6.[8][9]
BHQ-3 672 nm620-730 nmYesSuitable for Quasar 670.[7][10][11]
BBQ-650 650 nm550-750 nmYesNot directly reported for Quasar 670.[12][13]
MPQ6 Not specifiedNot specifiedNot applicable~97% (with Quasar 670)[14]

Experimental Protocol: Measuring Quenching Efficiency

This protocol outlines a method for determining the quenching efficiency of a quencher with a fluorescent dye in a dual-labeled oligonucleotide probe format.

1. Materials and Reagents:

  • Fluorophore-labeled oligonucleotide: A single-stranded DNA oligonucleotide (e.g., a 20-30 mer) labeled at the 5' end with Quasar 670.

  • Dual-labeled oligonucleotide probe: The same oligonucleotide sequence as above, but labeled with Quasar 670 at the 5' end and the quencher (e.g., BHQ-2) at the 3' end.

  • Complementary target oligonucleotide: A single-stranded DNA oligonucleotide that is perfectly complementary to the probe sequence.

  • Non-complementary oligonucleotide: A single-stranded DNA oligonucleotide of similar length but with a random sequence.

  • Hybridization Buffer: e.g., 50 mM Tris-HCl (pH 7.2), 50 mM NaCl, 1.0 mM MgCl2.

  • Fluorometer or Spectrofluorometer: Capable of excitation at ~647 nm and emission detection at ~670 nm.

  • Nuclease-free water.

2. Experimental Procedure:

  • Sample Preparation:

    • Prepare stock solutions of all oligonucleotides in nuclease-free water. Determine the concentration of each oligonucleotide using UV-Vis spectrophotometry.

    • Prepare the following reaction mixtures in separate microcentrifuge tubes or a 96-well plate:

      • Funquenched (Fluorophore only): Fluorophore-labeled oligonucleotide in hybridization buffer.

      • Fquenched (Probe alone): Dual-labeled oligonucleotide probe in hybridization buffer.

      • Fhybridized (Probe + Target): Dual-labeled oligonucleotide probe and a molar excess (e.g., 5-fold) of the complementary target oligonucleotide in hybridization buffer.

      • Control (Probe + Non-complementary): Dual-labeled oligonucleotide probe and a molar excess of the non-complementary oligonucleotide in hybridization buffer.

    • Ensure the final concentration of the fluorophore-containing oligonucleotide is the same in all relevant samples (e.g., 40 nM).[17]

  • Fluorescence Measurement:

    • Set the excitation wavelength of the fluorometer to the absorption maximum of Quasar 670 (~647 nm) and the emission wavelength to its emission maximum (~670 nm).[17]

    • Measure the fluorescence intensity of each sample. It is recommended to take multiple readings for each sample and calculate the average.

  • Calculation of Quenching Efficiency:

    • The quenching efficiency (QE) is calculated using the following formula: QE (%) = (1 - (Fquenched / Funquenched)) * 100

    • Where:

      • Fquenched is the fluorescence intensity of the dual-labeled probe in its quenched state (probe alone).

      • Funquenched is the fluorescence intensity of the fluorophore-labeled oligonucleotide without the quencher.

3. Data Analysis and Interpretation:

  • A high quenching efficiency (ideally >95%) indicates effective suppression of the fluorophore's signal in the absence of the target.

  • The fluorescence intensity of the F_hybridized sample should be significantly higher than that of the F_quenched sample, demonstrating the probe's ability to signal the presence of the target.

  • The fluorescence intensity of the Control (Probe + Non-complementary) sample should be similar to the F_quenched sample, confirming the specificity of the probe.

Visualizing Key Concepts and Workflows

FRET-Based Quenching Mechanism

FRET_Mechanism cluster_donor Donor (Quasar 670) cluster_quencher Acceptor (BHQ-2) D_ground D D_excited D* D_ground->D_excited Excitation (Light) D_excited->D_ground Fluorescence Q_excited Q* D_excited->Q_excited FRET Q_ground Q Q_excited->Q_ground Heat

Caption: Förster Resonance Energy Transfer (FRET) mechanism between a donor fluorophore and an acceptor quencher.

Experimental Workflow for Quenching Efficiency Determination

Quenching_Workflow cluster_samples Samples prep Sample Preparation F_unquenched Fluorophore only prep->F_unquenched F_quenched Probe alone prep->F_quenched F_hybridized Probe + Target prep->F_hybridized measure Fluorescence Measurement calc Calculate Quenching Efficiency measure->calc Fluorescence Intensities analyze Data Analysis & Interpretation calc->analyze QE (%) F_unquenched->measure F_quenched->measure F_hybridized->measure

Caption: Workflow for the experimental determination of quenching efficiency.

Logical Relationship for Quencher Selection

Quencher_Selection goal Optimal Quenching spectral_overlap Good Spectral Overlap goal->spectral_overlap high_qe High Quenching Efficiency goal->high_qe stability Chemical Stability goal->stability selected_quencher Selected Quencher spectral_overlap->selected_quencher high_qe->selected_quencher stability->selected_quencher

Caption: Key factors influencing the selection of an optimal quencher.

References

Comparative

Quasar 670 Labeled Probes: A Comparative Guide to Cross-Reactivity Testing

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Quasar 670 labeled probes with common alternatives, focusing on the critical aspect of cross-reactivity in...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Quasar 670 labeled probes with common alternatives, focusing on the critical aspect of cross-reactivity in multiplexing applications. Understanding and mitigating spectral bleed-through is paramount for generating accurate and reproducible data in techniques such as multiplex quantitative PCR (qPCR) and fluorescence in situ hybridization (FISH). This document offers a framework for assessing probe performance, including detailed experimental protocols and data presentation structures.

Performance Comparison of Red Fluorescent Dyes

Quasar 670 is a fluorescent dye commonly used for labeling oligonucleotides and is spectrally similar to Cy5®. It is often employed in multiplex assays where distinguishing between different fluorescent signals is crucial. While direct, peer-reviewed comparative data on the cross-reactivity of Quasar 670 against all its alternatives is limited, this guide provides a summary of key spectral properties and a detailed protocol to empower researchers to conduct their own robust cross-reactivity assessments.

The following table summarizes the key spectral properties of Quasar 670 and two common alternatives, Cy5 and Alexa Fluor 647. These properties are crucial for predicting potential spectral overlap and for designing effective multiplex experiments.

FeatureQuasar 670Cy5Alexa Fluor 647
Excitation Maximum (nm) ~647[1]~649~650[2]
Emission Maximum (nm) ~670[1]~670[2]~665[2]
Extinction Coefficient (cm⁻¹M⁻¹) ~187,000~250,000~239,000
Quantum Yield Data not readily available~0.20[3]~0.33[4]
Photostability Similar to Cy5[5]ModerateHigh[6]
Common Quencher BHQ-2BHQ-2, BHQ-3N/A (often used in non-probe applications)

Experimental Protocols

To objectively assess the cross-reactivity of Quasar 670 labeled probes in your specific experimental context, a detailed spectral bleed-through (or crosstalk) analysis is recommended. The following protocol outlines a method for quantifying the level of signal from a specific fluorophore that is detected in an adjacent channel in a multiplex qPCR assay.

Protocol: Quantification of Spectral Bleed-Through in Multiplex qPCR

Objective: To quantify the percentage of fluorescence from a Quasar 670 labeled probe that is detected in the channels intended for other fluorophores (e.g., FAM, HEX, Cy3) and vice-versa.

Materials:

  • Real-time PCR instrument with multiplexing capabilities

  • PCR plates and optical seals

  • Nuclease-free water

  • qPCR master mix

  • Primers and probes for at least two different targets, one labeled with Quasar 670 and the other(s) with spectrally distinct dyes (e.g., FAM, HEX). Probes should be designed to be highly specific to their respective targets.

  • Purified target DNA (e.g., plasmid DNA or synthetic oligonucleotides) for each assay at a known high concentration.

Procedure:

  • Single-Plex Reactions (Compensation Wells):

    • For each fluorophore in your multiplex panel (including Quasar 670), set up individual qPCR reactions. Each reaction should contain the master mix, primers, and a single probe, along with a high concentration of its corresponding target DNA.

    • Include a "no template control" (NTC) for each assay to assess background fluorescence.

    • Run the qPCR protocol and record the fluorescence intensity in all detection channels for each well at the end of the cycling.

  • Data Analysis to Determine Crosstalk:

    • For each single-plex reaction, identify the primary channel where the specific fluorophore should be detected.

    • Measure the fluorescence intensity of this fluorophore in all other (non-primary) channels.

    • Calculate the spectral bleed-through percentage for each dye into every other channel using the following formula:

      Percentage Bleed-Through = (Fluorescence in non-primary channel / Fluorescence in primary channel) x 100

  • Multiplex Reaction:

    • Set up the full multiplex reaction containing all primers and probes.

    • Run the multiplex qPCR with a dilution series of the target DNA to assess the impact of any observed crosstalk on the limit of detection and quantification.

  • Data Interpretation:

    • Create a crosstalk matrix to visualize the bleed-through between all dye combinations.

    • If significant crosstalk is observed (typically >5%), most modern qPCR software platforms allow for color compensation to correct for this spectral overlap. Use the data from your single-plex compensation wells to set up this correction.

Visualizing Experimental Workflows and Signaling Pathways

Diagrams are essential for visualizing complex biological processes and experimental designs. The following sections provide examples of a multiplex qPCR workflow and a hypothetical signaling pathway that can be investigated using fluorescent probes, with diagrams generated using the DOT language.

Multiplex qPCR Experimental Workflow

This workflow outlines the key steps for setting up and validating a multiplex qPCR experiment to assess probe cross-reactivity.

Multiplex_qPCR_Workflow cluster_prep Preparation cluster_singleplex Single-Plex Analysis (Compensation) cluster_multiplex Multiplex Assay P1 Design Primers & Probes (Quasar 670 & Alternatives) P2 Synthesize & Purify Oligonucleotides P1->P2 P3 Prepare Target DNA (High Concentration) P2->P3 S1 Set up Single-Plex Reactions (One Fluorophore per Well) P3->S1 M1 Set up Multiplex Reaction (All Probes) P3->M1 S2 Run qPCR & Record Fluorescence in All Channels S1->S2 S3 Calculate Crosstalk Matrix S2->S3 M3 Analyze Data (with Color Compensation if needed) S3->M3 M2 Run Multiplex qPCR with Dilution Series M1->M2 M2->M3

Multiplex qPCR workflow for cross-reactivity assessment.
Intracellular Kinase Signaling Pathway

Fluorescently labeled probes can be used to visualize and quantify the expression of genes involved in signaling pathways. This diagram illustrates a simplified kinase cascade, where the expression of each component could be measured using a multiplex assay.

Kinase_Signaling_Pathway cluster_membrane Plasma Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Receptor Receptor Kinase1 Kinase 1 Receptor->Kinase1 Activation Kinase2 Kinase 2 Kinase1->Kinase2 Phosphorylation Kinase3 Kinase 3 Kinase2->Kinase3 Phosphorylation TF Transcription Factor Kinase3->TF Activation Gene Target Gene Expression (Measured by Quasar 670 Probe) TF->Gene Transcription

Simplified intracellular kinase signaling pathway.

Conclusion

While Quasar 670 is positioned as a reliable alternative to Cy5 with properties designed to minimize crosstalk in multiplex applications, empirical validation remains a critical step in assay development. By employing the detailed protocol for quantifying spectral bleed-through, researchers can generate objective, in-house data to ensure the accuracy and reliability of their multiplex assays. The provided diagrams offer a visual framework for designing and interpreting experiments that rely on fluorescent probe technology. For optimal performance, it is always recommended to consult the specific guidelines provided by the manufacturers of the dyes and qPCR instrumentation.

References

Validation

Quasar 670: A Comparative Performance Guide for Cellular and Tissue Imaging

For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of Quasar 670, a far-red fluorescent dye, with its common alternatives, Alexa Fluor 647 and Cy5. The informat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Quasar 670, a far-red fluorescent dye, with its common alternatives, Alexa Fluor 647 and Cy5. The information presented here is intended to assist researchers in selecting the optimal fluorophore for their specific cell and tissue imaging applications, with a focus on performance metrics such as brightness, photostability, and signal-to-noise ratio.

Performance at a Glance: Quasar 670 vs. Alternatives

Quasar 670 is a robust and versatile dye, positioned as a direct replacement for Cy5, offering comparable spectral characteristics.[1][2] In the landscape of far-red fluorophores, Alexa Fluor 647 has emerged as a benchmark for brightness and photostability.[3][4] This section provides a quantitative overview of the key spectroscopic properties of these three dyes.

PropertyQuasar 670Alexa Fluor 647Cy5
Excitation Maximum (nm) 647650-652649-650
Emission Maximum (nm) 670667-670667-670
Molar Extinction Coefficient (cm⁻¹M⁻¹) 187,000~270,000~250,000
Quantum Yield Not explicitly stated~0.33~0.2-0.27
Key Application(s) FISH, qPCRImmunofluorescence, Super-Resolution MicroscopyImmunofluorescence, FISH

In-Depth Performance Analysis

Brightness and Photostability

The brightness of a fluorophore is a critical factor in achieving high-quality images, particularly when detecting low-abundance targets. While Quasar 670 is a capable dye, its apparent brightness can be lower than shorter-wavelength dyes like Quasar 570.[2][5] When compared to its direct competitor, Cy5, Quasar 670 exhibits similar photobleaching characteristics.[1]

Alexa Fluor 647, however, is consistently reported to be significantly brighter and more photostable than Cy5.[3][4] This is particularly evident at higher degrees of labeling on antibodies, where Cy5 is prone to self-quenching and the formation of non-fluorescent aggregates, leading to a decrease in signal.[4][6] Alexa Fluor 647 shows minimal self-quenching, resulting in brighter and more reliable conjugates.[4] For demanding applications requiring high sensitivity and prolonged imaging, Alexa Fluor 647 often provides a distinct advantage.

In specific model systems, such as C. elegans embryos, Quasar 670 has demonstrated good signal-to-noise and photostability, making it a reliable choice for fluorescence in situ hybridization (FISH) experiments.[7]

Performance in Different Sample Types

Cultured Cells: Quasar 670 performs well in cultured cell applications.[2][5] For standard immunofluorescence where high signal amplification is desired, Alexa Fluor 647-conjugated secondary antibodies are a popular choice due to their exceptional brightness.

Tissue Sections: A significant advantage of far-red dyes like Quasar 670 is their ability to minimize issues with autofluorescence, which is often more pronounced in the green and yellow regions of the spectrum in tissue samples.[2][5] This makes Quasar 670 a strong candidate for imaging in complex tissue environments. For FISH applications in tissue, particularly with a high number of probes, Quasar 670 is an excellent option.[5]

Experimental Protocols

Detailed methodologies for immunofluorescence and fluorescence in situ hybridization are provided below. These protocols can be adapted for use with Quasar 670, Alexa Fluor 647, or Cy5 by selecting the appropriate filter sets on the microscope.

Immunofluorescence Staining of Cultured Cells

This protocol outlines a general procedure for staining adherent cells on coverslips.

Workflow for Immunofluorescence Staining of Cultured Cells

A Cell Culture on Coverslips B Fixation (e.g., 4% PFA, 15 min) A->B C Permeabilization (e.g., 0.1% Triton X-100, 10 min) B->C D Blocking (e.g., 5% Normal Serum, 1 hr) C->D E Primary Antibody Incubation (Overnight at 4°C) D->E F Wash (3x with PBS) E->F G Secondary Antibody Incubation (Fluorophore-conjugated, 1 hr at RT) F->G H Wash (3x with PBS) G->H I Counterstain (e.g., DAPI) H->I J Mounting I->J K Imaging J->K

Caption: A typical workflow for immunofluorescent staining of cultured cells.

Materials:

  • Phosphate-buffered saline (PBS)

  • Fixation buffer (e.g., 4% paraformaldehyde in PBS)

  • Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

  • Blocking buffer (e.g., 5% normal serum from the secondary antibody host species in PBS)

  • Primary antibody diluted in blocking buffer

  • Fluorophore-conjugated secondary antibody (e.g., Quasar 670, Alexa Fluor 647, or Cy5) diluted in blocking buffer

  • Nuclear counterstain (e.g., DAPI)

  • Antifade mounting medium

Procedure:

  • Grow cells to the desired confluency on sterile coverslips in a petri dish.

  • Aspirate the culture medium and wash the cells twice with PBS.

  • Fix the cells by incubating with fixation buffer for 15 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Permeabilize the cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash the cells three times with PBS for 5 minutes each.

  • Block non-specific antibody binding by incubating with blocking buffer for 1 hour at room temperature.

  • Incubate the cells with the primary antibody overnight at 4°C.

  • Wash the cells three times with PBS for 5 minutes each.

  • Incubate the cells with the fluorophore-conjugated secondary antibody for 1 hour at room temperature, protected from light.

  • Wash the cells three times with PBS for 5 minutes each, protected from light.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash the cells once with PBS.

  • Mount the coverslips onto microscope slides using an antifade mounting medium.

  • Image the slides using a fluorescence microscope with appropriate filters for the chosen fluorophore.

Fluorescence In Situ Hybridization (FISH) on Tissue Sections

This protocol provides a general framework for performing FISH on frozen or paraffin-embedded tissue sections.

Workflow for Fluorescence In Situ Hybridization on Tissue Sections

A Tissue Section Preparation (Cryo- or Paraffin-embedded) B Deparaffinization & Rehydration (for FFPE sections) A->B C Fixation (e.g., 4% Formaldehyde) A->C B->C D Permeabilization (e.g., Ethanol (B145695) series) C->D E Hybridization (with Quasar 670-labeled probes) D->E F Post-Hybridization Washes E->F G Counterstaining (e.g., DAPI) F->G H Mounting G->H I Imaging H->I

Caption: A generalized workflow for FISH on tissue sections.

Materials:

  • Tissue sections on slides

  • Xylene and ethanol series (for FFPE)

  • Fixation solution (e.g., 4% formaldehyde (B43269) in PBS)

  • Permeabilization solution (e.g., 70% ethanol)

  • Hybridization buffer

  • Quasar 670-labeled FISH probes

  • Wash buffers (e.g., SSC-based)

  • Nuclear counterstain (e.g., DAPI)

  • Antifade mounting medium (e.g., Vectashield)[1]

Procedure:

  • Sample Preparation:

    • For frozen sections, cut 5-20 µm thick sections using a cryostat and mount on slides.

    • For formalin-fixed paraffin-embedded (FFPE) sections, cut 4-6 µm thick sections, mount on slides, and deparaffinize using xylene and rehydrate through a graded ethanol series.[8]

  • Fixation: Fix the tissue sections in 4% formaldehyde for 10 minutes at room temperature.

  • Washing: Wash the slides twice with PBS.

  • Permeabilization: Permeabilize the tissue by incubating in 70% ethanol for at least 1 hour.[9]

  • Hybridization:

    • Aspirate the ethanol and wash with a wash buffer.

    • Add the hybridization buffer containing the Quasar 670-labeled probes to the tissue section.

    • Cover with a coverslip and incubate in a humidified chamber at 37°C for 4 hours to overnight.

  • Post-Hybridization Washes: Carefully remove the coverslip and perform a series of washes with a wash buffer at an appropriate temperature to remove unbound probes.

  • Counterstaining: Incubate with DAPI solution to stain the nuclei.

  • Mounting: Mount a coverslip using an antifade mounting medium.

  • Imaging: Image the slides on a fluorescence microscope equipped with a filter set suitable for Quasar 670 (e.g., a Cy5 filter set).[2]

Signaling Pathways and Experimental Design

The choice of fluorophore is a critical step in the design of any fluorescence-based experiment. The following diagram illustrates the decision-making process for selecting a far-red dye based on experimental priorities.

Decision Tree for Far-Red Fluorophore Selection

A Start: Need a Far-Red Fluorophore B Primary Application? A->B C Immunofluorescence B->C IF D FISH / qPCR B->D FISH/qPCR E High Brightness & Photostability Critical? C->E J Cost-Effective Alternative to Cy5? D->J F Yes E->F Yes G No (Standard Application) E->G No H Alexa Fluor 647 F->H I Quasar 670 / Cy5 G->I K Yes J->K L Quasar 670 K->L

Caption: A decision-making guide for selecting a far-red fluorophore.

Conclusion

Quasar 670 is a reliable and effective far-red fluorescent dye, serving as a direct and cost-effective replacement for Cy5. Its strong performance in FISH applications, particularly in tissue samples where autofluorescence is a concern, makes it a valuable tool for many researchers. While Alexa Fluor 647 often demonstrates superior brightness and photostability, making it the preferred choice for high-sensitivity immunofluorescence, the selection of the optimal dye will ultimately depend on the specific requirements of the experiment, including the sample type, target abundance, and instrumentation available. By carefully considering the comparative data and protocols presented in this guide, researchers can make an informed decision to achieve high-quality and reproducible results.

References

Comparative

A Comparative Guide to Red Fluorophores: Quasar 670, Quasar 570, and CAL Fluor Red 610

For researchers, scientists, and professionals in drug development, the selection of appropriate fluorescent probes is a critical determinant of experimental success. This guide provides an objective comparison of the sp...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, the selection of appropriate fluorescent probes is a critical determinant of experimental success. This guide provides an objective comparison of the spectral properties and relative brightness of three commonly used red fluorophores: Quasar® 670, Quasar® 570, and CAL Fluor® Red 610. The information presented herein is intended to aid in the selection of the optimal dye for specific applications such as quantitative PCR (qPCR) and fluorescence in situ hybridization (FISH).

Spectral Properties and Brightness Comparison

The brightness of a fluorophore is a function of its molar extinction coefficient (a measure of how well it absorbs light at a specific wavelength) and its fluorescence quantum yield (the efficiency of emitting a photon after absorbing one). While direct, side-by-side quantitative comparisons of quantum yields by the manufacturer are unavailable, a combination of manufacturer-provided data, data from spectral equivalents, and qualitative comparisons in specific applications can provide a clear picture of their relative performance.

FluorophoreExcitation Max (nm)Emission Max (nm)Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)Reported Quantum Yield (Φ)Calculated Relative Brightness (ε x Φ)
Quasar 670 647[1]667[2]187,000[1]~0.20 (as Cy5 analogue)[3]~37,400
Quasar 570 548[4]566[4]115,000[4]~0.24 (as Cy3 analogue)[3]~27,600
CAL Fluor Red 610 590610108,000~0.87 (as Calibro® Fluor 610)[5]~93,960

Note on Quantum Yield and Relative Brightness: The quantum yields for Quasar 670 and Quasar 570 are based on their respective analogues, Cy5 and Cy3, as reported in literature for DNA-conjugated dyes[3]. The quantum yield for CAL Fluor Red 610 is based on a spectrally equivalent product, Calibro® Fluor 610[5]. The manufacturer of Quasar and CAL Fluor dyes, LGC Biosearch Technologies, has stated that they have not measured the quantum yield for these dyes as it is highly dependent on the local environment[6][7]. The calculated relative brightness should therefore be considered an estimate.

Qualitative assessments from LGC Biosearch Technologies regarding their Stellaris® RNA FISH assays indicate that the apparent brightness of Quasar 670 tends to be lower than that of Quasar 570 and CAL Fluor Red 610[4][8]. They also describe CAL Fluor Red 610 as an "excellent dye for Stellaris RNA FISH assays as it is both bright and stable"[4].

Experimental Applications and Considerations

Quasar 670, Quasar 570, and CAL Fluor Red 610 are all widely used in qPCR and FISH applications.

  • Quasar 670 , as a Cy5 alternative, is a far-red dye often chosen to minimize autofluorescence in tissue samples[4][8].

  • Quasar 570 , a Cy3 alternative, is a bright and photostable option suitable for a wide range of applications[4][9].

  • CAL Fluor Red 610 is noted for its brightness and is a suitable choice for experiments where high signal intensity is crucial[4].

The selection of a particular dye should also consider the instrumentation available, including the excitation sources and filter sets.

Experimental Protocols

General Protocol for Determination of Relative Fluorescence Quantum Yield

The following is a generalized protocol for the comparative method of measuring fluorescence quantum yield, which is a common and accessible method.

Objective: To determine the fluorescence quantum yield of a test fluorophore relative to a standard of known quantum yield.

Materials:

  • Spectrofluorometer

  • UV-Vis spectrophotometer

  • Quartz cuvettes (1 cm path length)

  • Spectroscopic grade solvents

  • Test fluorophore solution

  • Standard fluorophore solution with a known quantum yield in the same solvent

Procedure:

  • Preparation of Solutions: Prepare a series of dilutions for both the test and standard fluorophores in the chosen solvent. The concentrations should be adjusted to have absorbances in the range of 0.02 to 0.1 at the excitation wavelength to avoid inner filter effects.

  • Absorbance Measurement: Measure the absorbance spectra of all solutions using a UV-Vis spectrophotometer. Record the absorbance at the selected excitation wavelength.

  • Fluorescence Measurement:

    • Set the excitation wavelength on the spectrofluorometer to the absorbance maximum of the standard (or a wavelength where both standard and sample have significant absorbance).

    • Record the fluorescence emission spectrum for each solution, ensuring the entire emission profile is captured.

    • It is crucial to use the same instrument settings (e.g., excitation and emission slit widths) for all measurements.

  • Data Analysis:

    • Integrate the area under the fluorescence emission curve for each solution.

    • Plot the integrated fluorescence intensity versus the absorbance for both the test and standard fluorophores.

    • The slope of the resulting linear fit for each plot is proportional to the quantum yield.

  • Calculation: The quantum yield of the test sample (Φ_X) can be calculated using the following equation:

    Φ_X = Φ_ST * (m_X / m_ST) * (η_X² / η_ST²)

    Where:

    • Φ_ST is the quantum yield of the standard.

    • m_X and m_ST are the slopes of the plots of integrated fluorescence intensity vs. absorbance for the test and standard samples, respectively.

    • η_X and η_ST are the refractive indices of the solvents used for the test and standard samples, respectively (if they are different).

Visualizing Experimental Workflows

Quantitative PCR (qPCR) Workflow

The following diagram illustrates a typical workflow for a probe-based qPCR experiment, a common application for these fluorophores.

qPCR_Workflow cluster_prep Sample Preparation & Reaction Setup cluster_amplification Amplification & Detection cluster_analysis Data Analysis RNA_Extraction RNA Extraction cDNA_Synthesis cDNA Synthesis RNA_Extraction->cDNA_Synthesis Reverse Transcription Template_Addition Add cDNA Template cDNA_Synthesis->Template_Addition qPCR_Mix Prepare qPCR Master Mix (including labeled probe) qPCR_Mix->Template_Addition Denaturation Denaturation (95°C) Template_Addition->Denaturation Annealing Annealing (55-65°C) Probe Hybridization Denaturation->Annealing Cycling Extension Extension (72°C) Polymerase Activity & Probe Cleavage Annealing->Extension Cycling Extension->Denaturation Cycling Fluorescence Fluorescence Signal Detection Extension->Fluorescence Amplification_Plot Amplification Plot Generation Fluorescence->Amplification_Plot Ct_Value Ct Value Determination Amplification_Plot->Ct_Value Quantification Quantification Ct_Value->Quantification

Caption: A typical workflow for probe-based quantitative PCR.

Logic of Fluorescence Signal Generation in Probe-Based qPCR

This diagram illustrates the mechanism of fluorescence generation in a 5' nuclease (TaqMan®) qPCR assay.

qPCR_Probe_Mechanism cluster_intact Intact Probe cluster_cleaved Probe Cleavage cluster_signal Signal Generation R1 Reporter Q1 Quencher R1->Q1 FRET (No Signal) Probe1 ---[Probe]--- R1->Probe1 Probe1->Q1 R2 Reporter Polymerase Taq Polymerase R2->Polymerase Cleavage Q2 Quencher Polymerase->Q2 R3 Reporter Signal Fluorescence R3->Signal Emits Light cluster_intact cluster_intact cluster_cleaved cluster_cleaved cluster_intact->cluster_cleaved During Extension cluster_signal cluster_signal cluster_cleaved->cluster_signal

Caption: Mechanism of signal generation in 5' nuclease qPCR assays.

References

Validation

Quasar 670: A Cost-Effective Alternative to Cy5 for Fluorescence-Based Applications

For researchers, scientists, and drug development professionals seeking fluorescent dyes for applications such as quantitative PCR (qPCR), fluorescence in situ hybridization (FISH), and fluorescence microscopy, the choic...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals seeking fluorescent dyes for applications such as quantitative PCR (qPCR), fluorescence in situ hybridization (FISH), and fluorescence microscopy, the choice of fluorophore is critical to experimental success. For many years, Cyanine 5 (Cy5) has been a widely used dye in the far-red spectrum. However, Quasar 670 has emerged as a viable and cost-effective alternative. This guide provides an objective comparison of Quasar 670 and Cy5, supported by available data, to aid in making an informed decision for your research needs.

Spectral Properties: A Near-Identical Match

Quasar 670 is designed as a direct replacement for Cy5, and their spectral characteristics are remarkably similar. Both dyes are indocarbocyanines that fluoresce in the red region of the visible spectrum.[1][2][3] This spectral equivalence ensures that they can be used interchangeably with most fluorescence instruments and filter sets designed for Cy5.

Table 1: Spectral Properties of Quasar 670 and Cy5

PropertyQuasar 670Cy5
Excitation Maximum (λmax)~647 nm~649 nm
Emission Maximum (λmax)~670 nm~667 nm
Molar Extinction Coefficient (ε)~187,000 cm⁻¹M⁻¹~250,000 cm⁻¹M⁻¹
Quantum Yield (Φ)Not specified in searches~0.27
Quencher CompatibilityBHQ®-2, BHQ®-3BHQ®-2, BHQ®-3

Note: The molar extinction coefficient and quantum yield for Cy5 can vary slightly depending on the source and conjugation state.

Performance Characteristics: Brightness, Photostability, and Cost

While direct, head-to-head quantitative comparisons of brightness and signal-to-noise ratio in peer-reviewed publications are limited, manufacturer information and the identical chromophore structure suggest that the performance of Quasar 670 is equivalent to that of Cy5.[1]

Brightness: The brightness of a fluorophore is a product of its molar extinction coefficient and quantum yield. While the molar extinction coefficient of Cy5 is often cited as being higher, the overall brightness of Quasar 670 is considered comparable for most applications.[4] For applications like Stellaris® RNA FISH, the apparent brightness of Quasar 670 can be lower than some other dyes in different spectral regions, but it remains an excellent choice for avoiding autofluorescence in tissue samples.[4][5]

Photostability: Both Quasar 670 and Cy5 exhibit similar photobleaching characteristics.[1] Neither dye is sulfonated, and they are based on the same indocarbocyanine core, leading to nearly identical photostability.[1] For experiments requiring prolonged exposure to light, using an anti-fade mounting medium is recommended for both dyes.[1][5]

Cost-Effectiveness: A significant advantage of Quasar 670 is its cost-effectiveness.[2] Pricing information for custom-labeled oligonucleotides indicates that probes synthesized with Quasar 670 can be more economical than those labeled with Cy5, making it an attractive option for large-scale studies or budget-conscious laboratories.[6]

Applications and Experimental Considerations

Quasar 670 can be seamlessly integrated into protocols developed for Cy5 in a variety of applications.

Quantitative PCR (qPCR)

Both Quasar 670 and Cy5 are extensively used as reporter dyes in dual-labeled probes for qPCR.[7][8] They are compatible with a range of quenchers, most notably the Black Hole Quencher® (BHQ®) series.[2][9] Many qPCR instruments are pre-calibrated for Cy5, and due to its spectral similarity, Quasar 670 can often be used without additional calibration.[10]

Experimental Workflow for qPCR Probe Design and Use

qPCR_Workflow cluster_design Probe Design cluster_synthesis Probe Synthesis cluster_qpcr qPCR Experiment Target Target Gene Identification PrimerDesign Primer Design Target->PrimerDesign ProbeDesign Probe Design (Quasar 670/Cy5 + Quencher) PrimerDesign->ProbeDesign OligoSynth Oligonucleotide Synthesis ProbeDesign->OligoSynth ReactionSetup Reaction Setup OligoSynth->ReactionSetup Amplification Amplification & Detection ReactionSetup->Amplification DataAnalysis Data Analysis Amplification->DataAnalysis

Caption: Workflow for designing and using fluorescently labeled probes in qPCR.

Fluorescence In Situ Hybridization (FISH)

In FISH applications, the bright fluorescence and far-red emission of both Quasar 670 and Cy5 are advantageous for reducing background autofluorescence from cellular and tissue components.[11] Quasar 670 is a recommended dye for Stellaris® RNA FISH, particularly for multiplexing experiments.[4]

Experimental Workflow for Fluorescence In Situ Hybridization (FISH)

FISH_Workflow cluster_prep Sample Preparation cluster_hybridization Hybridization cluster_detection Washing & Detection Fixation Fixation Permeabilization Permeabilization Fixation->Permeabilization ProbeHybridization Probe Hybridization (Quasar 670/Cy5 labeled) Permeabilization->ProbeHybridization Washing Post-Hybridization Washes ProbeHybridization->Washing Mounting Mounting with Antifade Washing->Mounting Imaging Fluorescence Microscopy Mounting->Imaging

Caption: General workflow for a fluorescence in situ hybridization (FISH) experiment.

Experimental Protocols

Detailed protocols for labeling oligonucleotides and performing FISH are provided below as examples. These protocols are generally applicable to both Quasar 670 and Cy5, given their chemical and spectral similarities.

Oligonucleotide Labeling with NHS Ester Dyes

This protocol describes the general steps for labeling an amine-modified oligonucleotide with an NHS ester of either Quasar 670 or Cy5.

Materials:

  • Amine-modified oligonucleotide

  • Quasar 670 NHS ester or Cy5 NHS ester

  • Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

  • 0.1 M sodium bicarbonate buffer, pH 8.5

  • Nuclease-free water

  • Purification column (e.g., desalting or HPLC)

Procedure:

  • Dissolve the amine-modified oligonucleotide in nuclease-free water to a concentration of 1-5 mM.

  • Prepare a 10 mM stock solution of the NHS ester dye in anhydrous DMF or DMSO.

  • In a microcentrifuge tube, combine the oligonucleotide solution with the sodium bicarbonate buffer.

  • Add a 10-20 fold molar excess of the dye stock solution to the oligonucleotide solution.

  • Incubate the reaction for 2-4 hours at room temperature in the dark.

  • Purify the labeled oligonucleotide from the unconjugated dye using a desalting column or reverse-phase HPLC.

  • Verify the labeling efficiency by UV-Vis spectrophotometry.

Logical Relationship of Labeling and Purification

Labeling_Purification cluster_reactants Reactants Oligo Amine-Modified Oligo Reaction Conjugation Reaction Oligo->Reaction Dye Quasar 670/Cy5 NHS Ester Dye->Reaction Purification Purification Reaction->Purification FinalProduct Labeled Oligonucleotide Purification->FinalProduct

Caption: Process of oligonucleotide labeling followed by purification.

Fluorescence In Situ Hybridization (FISH) Protocol for Cultured Cells

This protocol provides a general outline for performing FISH on adherent cultured cells.

Materials:

  • Cells grown on coverslips

  • Phosphate-buffered saline (PBS)

  • 4% paraformaldehyde in PBS

  • Permeabilization buffer (e.g., 0.5% Triton X-100 in PBS)

  • Hybridization buffer (e.g., 40% formamide, 2x SSC, 10% dextran (B179266) sulfate)

  • Quasar 670 or Cy5-labeled oligonucleotide probe

  • Wash buffer (e.g., 2x SSC, 50% formamide)

  • DAPI counterstain

  • Antifade mounting medium

Procedure:

  • Wash cells briefly with PBS.

  • Fix cells with 4% paraformaldehyde for 10 minutes at room temperature.

  • Wash cells twice with PBS.

  • Permeabilize cells with permeabilization buffer for 5-10 minutes at room temperature.

  • Wash cells twice with PBS.

  • Pre-hybridize cells with hybridization buffer for 30 minutes at 37°C.

  • Dilute the fluorescently labeled probe in hybridization buffer and add to the cells.

  • Incubate overnight at 37°C in a humidified chamber.

  • Wash cells three times with wash buffer for 5 minutes each at 37°C.

  • Wash cells twice with PBS.

  • Counterstain with DAPI for 5 minutes.

  • Wash briefly with PBS.

  • Mount the coverslip onto a microscope slide using antifade mounting medium.

  • Image using a fluorescence microscope with appropriate filter sets.

Conclusion

Quasar 670 presents a compelling, cost-effective alternative to Cy5 for a wide range of fluorescence-based applications. Its spectral properties and performance characteristics are nearly identical to Cy5, allowing for its direct substitution into existing protocols without the need for significant optimization. For laboratories looking to reduce costs without compromising data quality, Quasar 670 is an excellent choice for applications requiring a far-red fluorescent dye. While direct comparative studies from independent laboratories are not abundant, the available data and widespread use of Quasar 670 in various applications attest to its reliability and performance.

References

Comparative

A Comparative Guide to Quasar 670 Signal Performance in Common Research Buffers

For Researchers, Scientists, and Drug Development Professionals Quasar 670, a fluorescent dye spectrally similar to Cy5, is a popular choice for a wide range of applications, from quantitative PCR (qPCR) to single-molecu...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Quasar 670, a fluorescent dye spectrally similar to Cy5, is a popular choice for a wide range of applications, from quantitative PCR (qPCR) to single-molecule fluorescence in situ hybridization (smFISH). The stability and intensity of its fluorescent signal are paramount for generating robust and reproducible data. While the intrinsic properties of a fluorophore are crucial, the local chemical environment supplied by the buffer can significantly influence its performance. This guide provides a comparative overview of the expected performance of Quasar 670 in commonly used biological buffers and offers detailed protocols for researchers to quantitatively assess its signal in their specific experimental contexts.

Quantitative Comparison of Quasar 670 Signal in Different Buffers

Direct quantitative comparisons of Quasar 670 performance across different standard buffers are not extensively documented in publicly available literature. However, based on the known properties of cyanine (B1664457) dyes, to which Quasar 670 belongs, and related fluorophores like Cy5, we can infer expected trends in performance. The following table summarizes these expectations for key performance indicators in Phosphate-Buffered Saline (PBS), Tris-HCl, and HEPES buffers.

Buffer SystemKey Properties & Potential Impact on Quasar 670 SignalExpected Fluorescence IntensityExpected Photostability
Phosphate-Buffered Saline (PBS) - pH: Typically ~7.4. Cyanine dyes like Cy5 are generally stable in this pH range.[1] - Ionic Strength: Relatively high, which can influence dye aggregation. High salt concentrations may affect the fluorescence of some cyanine dyes.[2] - Components: Phosphate ions are generally considered non-reactive with cyanine dyes.Stable and reliable signal expected.Good, but may be susceptible to photobleaching under intense or prolonged illumination.
Tris-HCl - pH: Buffering range of 7.0-9.0.[3] The pH of Tris buffers is known to be temperature-dependent, which could introduce variability.[4] - Reactivity: The primary amine in Tris can be reactive and may interact with other molecules in the sample.[5]Generally stable signal. A slightly alkaline pH (around 8.0-8.5) may enhance photostability for certain applications like smFISH.[6]Potentially enhanced at slightly alkaline pH, as reported by some users for specific applications.[6]
HEPES - pH: Buffering range of 6.8-8.2.[5] The pH of HEPES is less sensitive to temperature changes compared to Tris.[4] - Reactivity: Generally considered more inert than Tris and less likely to interfere with enzymatic reactions.[5] - Metal Chelation: Minimal interaction with metal ions.[4]Stable and consistent signal expected due to its stable pH buffering across different temperatures.Similar to PBS, good photostability is expected, but specific effects would require direct measurement.

Note: The optimal buffer is often application- and protein-dependent. The information above provides a general guideline, and empirical testing is highly recommended.

Experimental Protocols

To empower researchers to make data-driven decisions for their specific assays, we provide the following detailed protocols for the quantitative comparison of Quasar 670 signals in different buffers.

Protocol 1: Measurement of Relative Fluorescence Quantum Yield

This protocol allows for the comparison of the fluorescence efficiency of Quasar 670 in different buffers relative to a standard of known quantum yield.

Materials:

  • Quasar 670-labeled oligonucleotide or antibody

  • Reference fluorescent standard with a known quantum yield (e.g., Cy5 in the same buffer as one of your test conditions)

  • Buffers of interest (e.g., PBS, Tris-HCl, HEPES at desired pH and concentration)

  • Spectrofluorometer

  • UV-Vis Spectrophotometer

  • 1 cm path length quartz cuvettes

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of the Quasar 670 conjugate in a suitable solvent (e.g., nuclease-free water or DMSO).

    • Prepare a series of dilutions of the Quasar 670 conjugate in each of the buffers to be tested. The absorbance of these solutions at the excitation maximum of Quasar 670 (~647 nm) should be kept below 0.1 to avoid inner filter effects.[7][8]

    • Prepare a similar series of dilutions for the reference standard in its recommended solvent.

  • Absorbance Measurement:

    • Using the UV-Vis spectrophotometer, measure the absorbance of each dilution at the excitation wavelength.

  • Fluorescence Measurement:

    • Set the excitation wavelength of the spectrofluorometer to the absorption maximum of Quasar 670 (~647 nm).

    • Record the fluorescence emission spectrum for each sample, ensuring the entire emission peak is captured (e.g., from 660 nm to 750 nm).

    • Maintain identical instrument settings (e.g., excitation and emission slit widths) for all measurements.

  • Data Analysis:

    • Integrate the area under the fluorescence emission curve for each sample to obtain the integrated fluorescence intensity.

    • Plot the integrated fluorescence intensity versus absorbance for Quasar 670 in each buffer and for the reference standard.

    • The slope of the resulting linear fit is proportional to the quantum yield.

    • The relative quantum yield of Quasar 670 in a given buffer can be calculated using the following equation:

      ΦX = ΦST * (GradX / GradST) * (ηX2 / ηST2)

      Where:

      • Φ is the quantum yield.

      • Grad is the gradient of the plot of integrated fluorescence intensity vs. absorbance.

      • η is the refractive index of the solvent.

      • Subscripts X and ST denote the test sample and the standard, respectively.[8]

Protocol 2: Assessment of Photostability

This protocol measures the rate of photobleaching of Quasar 670 in different buffers.

Materials:

  • Quasar 670-labeled sample prepared in each buffer as described in Protocol 1.

  • A fluorescence microscope with a stable light source (e.g., laser) and a sensitive detector, or a spectrofluorometer capable of time-course measurements.

Procedure:

  • Sample Preparation:

    • Prepare samples of the Quasar 670 conjugate in each buffer at the same concentration.

    • Mount the sample on a microscope slide or place it in a cuvette.

  • Initial Fluorescence Measurement:

    • Measure the initial fluorescence intensity (I0) of the sample with a brief exposure to the excitation light to minimize initial photobleaching.

  • Photobleaching:

    • Continuously illuminate the sample with the excitation light source at a constant intensity.

  • Time-Course Measurement:

    • Record the fluorescence intensity at regular time intervals over a period until the signal has significantly decreased.

  • Data Analysis:

    • Plot the normalized fluorescence intensity (I/I0) as a function of time.

    • Fit the decay curve to an exponential function to determine the photobleaching rate constant or the half-life (t1/2), which is the time it takes for the fluorescence intensity to decrease to 50% of its initial value. A longer half-life indicates greater photostability.

Visualizing Experimental Workflows

To aid in the conceptualization of the experimental design, the following diagrams illustrate the workflows for comparing Quasar 670 performance.

ExperimentalWorkflow_QuantumYield cluster_prep Sample Preparation cluster_measure Measurement cluster_analysis Data Analysis A Quasar 670 Stock B1 Buffer 1 (e.g., PBS) A->B1 B2 Buffer 2 (e.g., Tris) A->B2 B3 Buffer 3 (e.g., HEPES) A->B3 S1 Dilutions in Buffer 1 B1->S1 S2 Dilutions in Buffer 2 B2->S2 S3 Dilutions in Buffer 3 B3->S3 C Measure Absorbance (UV-Vis Spec) S1->C S2->C S3->C D Measure Fluorescence (Spectrofluorometer) C->D E Plot Intensity vs. Absorbance D->E F Calculate Relative Quantum Yield E->F

Caption: Workflow for determining the relative fluorescence quantum yield of Quasar 670.

ExperimentalWorkflow_Photostability A Prepare Quasar 670 samples in each test buffer B Measure initial fluorescence intensity (I₀) A->B C Continuously illuminate sample B->C D Record fluorescence intensity over time C->D E Plot normalized intensity (I/I₀) vs. time D->E F Determine photobleaching half-life (t₁/₂) E->F G Compare t₁/₂ across buffers F->G

Caption: Workflow for assessing the photostability of Quasar 670.

Signaling Pathways and Logical Relationships

The performance of a fluorophore like Quasar 670 is influenced by a variety of factors within its microenvironment. The choice of buffer is a critical component that can directly and indirectly affect the dye's quantum yield and photostability.

Factors_Influencing_Fluorescence cluster_buffer Buffer Properties cluster_dye Quasar 670 Performance pH pH QuantumYield Quantum Yield pH->QuantumYield Photostability Photostability pH->Photostability IonicStrength Ionic Strength Aggregation Aggregation State IonicStrength->Aggregation BufferComponents Buffer Components (e.g., amines, ions) BufferComponents->QuantumYield quenching/reactions Viscosity Viscosity Viscosity->QuantumYield restricts motion Aggregation->QuantumYield self-quenching

Caption: Factors in the buffer environment influencing Quasar 670's fluorescent properties.

By understanding these relationships and employing the provided protocols, researchers can select the optimal buffer to maximize the performance of Quasar 670 in their specific experimental setups, leading to more reliable and higher-quality data.

References

Validation

Quasar 670: A Head-to-Head Comparison with Other Far-Red Dyes for Advanced Research Applications

For researchers, scientists, and drug development professionals venturing into the far-red spectrum for fluorescence-based applications, the selection of the optimal dye is critical for generating high-quality, reproduci...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals venturing into the far-red spectrum for fluorescence-based applications, the selection of the optimal dye is critical for generating high-quality, reproducible data. This guide provides a comprehensive side-by-side analysis of Quasar 670, a prominent far-red fluorescent dye, and its common alternatives, including Alexa Fluor 647 and Cy5. This comparison is supported by a detailed examination of their spectral properties, relative brightness, and photostability, supplemented with experimental protocols for key applications.

Spectral Properties: A Comparative Overview

The performance of a fluorescent dye is fundamentally dictated by its spectral characteristics. Quasar 670 is positioned in the far-red region of the spectrum, offering advantages such as reduced autofluorescence from biological samples and deeper tissue penetration. A defining feature of Quasar 670 is its role as a direct replacement for the well-established Cy5 dye.[1]

Here is a summary of the key spectral properties for Quasar 670 and its main competitors:

DyeExcitation Max (nm)Emission Max (nm)Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹)Quantum Yield (Φ)Relative Brightness (ε x Φ)
Quasar 670 647[2]670[2]187,000[3]Not Reported-
Alexa Fluor 647 650[4]665[4]239,0000.33[5]78,870
Cy5 649[6]670[6]250,000Not Reported-
DyLight 650 654673250,000Not Reported-

Note: The quantum yield for Quasar 670, Cy5, and DyLight 650 is not consistently reported in publicly available resources. Relative brightness is calculated as the product of the molar extinction coefficient and the quantum yield.

Performance in Key Applications: Brightness and Photostability

Beyond the fundamental spectral properties, the practical utility of a fluorescent dye is determined by its brightness and photostability in experimental settings.

Photostability: Photostability, or the resistance of a dye to photodegradation upon exposure to excitation light, is crucial for applications requiring prolonged imaging. Quasar 670 and Cy5 are reported to have similar photobleaching characteristics.[8] In contrast, Alexa Fluor 647 is known to be significantly more photostable than Cy5, allowing for longer exposure times and more robust image acquisition.[7]

Experimental Protocols

To facilitate the objective comparison of these far-red dyes in your own laboratory setting, detailed protocols for common applications are provided below.

Immunofluorescence Staining

Immunofluorescence is a powerful technique for visualizing the localization of specific proteins within cells and tissues. The choice of fluorophore can significantly impact the signal-to-noise ratio and overall image quality.

Immunofluorescence_Workflow cluster_prep Sample Preparation cluster_staining Antibody Incubation cluster_imaging Imaging Start Fix and Permeabilize Cells/Tissues Block Block with Serum Start->Block PrimaryAb Incubate with Primary Antibody Block->PrimaryAb Wash1 Wash PrimaryAb->Wash1 SecondaryAb Incubate with Fluorophore-conjugated Secondary Antibody (e.g., Quasar 670, AF647, or Cy5) Wash1->SecondaryAb Wash2 Wash SecondaryAb->Wash2 Mount Mount with Antifade Reagent Wash2->Mount Image Image with Fluorescence Microscope Mount->Image

Figure 1. A generalized workflow for an indirect immunofluorescence staining protocol.

Protocol for Comparing Far-Red Dyes in Immunofluorescence:

  • Cell Culture and Fixation: Plate cells on coverslips and allow them to adhere. Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Permeabilization: If targeting an intracellular antigen, permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

  • Blocking: Block non-specific antibody binding by incubating the cells in a blocking buffer (e.g., 5% goat serum in PBS) for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the cells with the primary antibody diluted in the blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Washing: Wash the cells three times with PBS for 5 minutes each.

  • Secondary Antibody Incubation: Incubate the cells with secondary antibodies conjugated to Quasar 670, Alexa Fluor 647, or Cy5, each diluted according to the manufacturer's instructions in the blocking buffer. This step should be performed in the dark to prevent photobleaching. Incubate for 1 hour at room temperature.

  • Washing: Wash the cells three times with PBS for 5 minutes each in the dark.

  • Mounting and Imaging: Mount the coverslips onto microscope slides using an antifade mounting medium. Image the slides using a fluorescence microscope equipped with appropriate filter sets for the far-red spectrum (e.g., excitation ~650 nm, emission ~670 nm). Ensure that imaging parameters (e.g., exposure time, laser power) are kept consistent across all samples for a valid comparison.

Data Analysis: To quantitatively compare the performance of the dyes, measure the mean fluorescence intensity of the stained structures and the background for each dye. Calculate the signal-to-noise ratio (SNR) by dividing the mean signal intensity by the standard deviation of the background intensity. A higher SNR indicates better performance.

Flow Cytometry

Flow cytometry is a high-throughput technique used to analyze the physical and chemical characteristics of single cells in a heterogeneous population. The brightness of the fluorophore is paramount for resolving dimly stained populations from the negative control.

Flow_Cytometry_Workflow cluster_prep Cell Preparation cluster_staining Staining cluster_analysis Data Acquisition & Analysis Start Prepare Single-Cell Suspension Block Block Fc Receptors Start->Block Stain Stain with Fluorophore-conjugated Antibody (e.g., Quasar 670, AF647, or Cy5) Block->Stain Wash Wash and Resuspend in Staining Buffer Stain->Wash Acquire Acquire Data on Flow Cytometer Wash->Acquire Analyze Analyze Data to Determine Staining Index Acquire->Analyze

Figure 2. A streamlined workflow for direct immunofluorescence staining for flow cytometry.

Protocol for Comparing Far-Red Dyes in Flow Cytometry:

  • Cell Preparation: Prepare a single-cell suspension from your sample of interest.

  • Fc Receptor Blocking: To prevent non-specific antibody binding, incubate the cells with an Fc receptor blocking antibody for 10-15 minutes on ice.

  • Staining: Aliquot the cells into separate tubes and stain with antibodies directly conjugated to Quasar 670, Alexa Fluor 647, or Cy5. Use a titrating amount of each antibody to determine the optimal concentration. Include an unstained control and an isotype control for each fluorophore. Incubate for 30 minutes on ice in the dark.

  • Washing: Wash the cells twice with a suitable staining buffer (e.g., PBS with 2% FBS).

  • Data Acquisition: Resuspend the cells in staining buffer and acquire data on a flow cytometer equipped with a red laser (e.g., 633 nm or 640 nm) and appropriate detectors.

  • Data Analysis: For each dye, calculate the Staining Index (SI), a metric that quantifies the separation between the positive and negative populations. The formula for the Staining Index is: SI = (Median of Positive Population - Median of Negative Population) / (2 x Standard Deviation of Negative Population) A higher Staining Index indicates a brighter and better-resolved signal.

Conclusion: Selecting the Right Far-Red Dye

The choice between Quasar 670, Alexa Fluor 647, and Cy5 depends on the specific requirements of the experiment.

  • Quasar 670 serves as a reliable and direct replacement for Cy5, offering comparable spectral characteristics. It is a suitable choice for researchers looking for an alternative to Cy5 with similar performance.

  • Alexa Fluor 647 stands out for its superior brightness and photostability, making it the preferred choice for demanding applications that require high sensitivity and prolonged imaging.

  • Cy5 remains a widely used and cost-effective far-red dye, though researchers should be mindful of its potential for photobleaching and self-quenching at high labeling densities.

For optimal results, it is always recommended to perform a side-by-side comparison of the dyes under your specific experimental conditions using the protocols outlined in this guide. This empirical approach will ensure the selection of the most appropriate far-red dye to achieve clear, bright, and reproducible results in your research.

References

Safety & Regulatory Compliance

Safety

Safeguarding Your Research: Proper Disposal of Quasar 670

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the pr...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This guide provides essential, immediate safety and logistical information for the proper disposal of Quasar 670, a fluorescent dye commonly used in molecular biology applications. Following these procedural, step-by-step instructions will help maintain a safe laboratory environment and ensure compliance with regulations.

Key Chemical and Physical Properties of Quasar 670

A summary of the key quantitative data for Quasar 670 is presented below for easy reference. This information is critical for understanding the chemical nature of the compound and for making informed decisions on its handling and disposal.

PropertyValue
Chemical FormulaC₃₇H₄₉N₃O₆P[1]
Molecular Weight662.78 g/mol [1]
AppearanceSolid
Absorption Maximum (λmax)647 nm[1][2][3][4]
Emission Maximum (λmax)670 nm[1][2][3][4]
Extinction Coefficient at λmax187,000 M⁻¹cm⁻¹[1][3][4]
Extinction Coefficient at 260 nm2,800 M⁻¹cm⁻¹[1][4]

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the safe disposal of Quasar 670. This protocol is based on information from safety data sheets for products containing Quasar 670 and general best practices for laboratory chemical waste management.

1. Personal Protective Equipment (PPE):

  • Always wear appropriate personal protective equipment when handling Quasar 670 waste. This includes:

    • Safety glasses with side shields or goggles.

    • Chemical-resistant gloves (e.g., nitrile).

    • A lab coat.

2. Waste Segregation and Collection:

  • Solid Waste:

    • Collect solid Quasar 670 waste, such as contaminated consumables (e.g., pipette tips, microfuge tubes), in a designated, clearly labeled, and sealed container.

    • The container should be made of a material compatible with the chemical. A high-density polyethylene (B3416737) (HDPE) container is a suitable option.

    • Label the container as "Hazardous Chemical Waste: Quasar 670" and include the date of accumulation.

  • Liquid Waste:

    • Collect liquid waste containing Quasar 670 in a dedicated, sealed, and clearly labeled waste container.

    • Do not mix Quasar 670 waste with other chemical waste streams unless compatibility has been confirmed.

    • The container should be stored in a secondary containment tray to prevent spills.

    • Label the container as "Hazardous Chemical Waste: Quasar 670 Solution" and list all components of the solution.

3. Storage of Waste:

  • Store the sealed waste containers in a cool, dry, and well-ventilated area designated for hazardous waste.[5]

  • Keep waste containers away from incompatible materials, heat, and direct sunlight.[5]

4. Final Disposal:

  • Dispose of the collected Quasar 670 waste through your institution's hazardous waste management program.

  • Follow all local, regional, national, and international regulations for the disposal of chemical waste.[5]

  • Provide the hazardous waste disposal team with a completed waste manifest, accurately describing the contents of the container.

5. Spill and Emergency Procedures:

  • In case of a spill, immediately alert others in the area.

  • Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or chemical absorbent pads).

  • Collect the absorbed material and any contaminated items into a sealed container for hazardous waste disposal.

  • Clean the spill area with a suitable detergent and water.

  • In case of eye contact, immediately flush the eyes with copious amounts of water for at least 15 minutes, removing contact lenses if present and easy to do so. Seek immediate medical attention.[5]

  • In case of skin contact, wash the affected area thoroughly with soap and water.[6] Remove contaminated clothing.

  • If inhaled, move to fresh air.[5]

  • If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[5]

Quasar 670 Disposal Decision Pathway

The following diagram illustrates the logical workflow for the proper disposal of Quasar 670, from initial handling to final disposal.

Quasar670_Disposal_Workflow cluster_prep Preparation cluster_waste_gen Waste Generation cluster_collection Waste Collection & Storage cluster_disposal Final Disposal start Start: Handling Quasar 670 ppe Wear Appropriate PPE (Gloves, Goggles, Lab Coat) start->ppe waste_type Identify Waste Type ppe->waste_type solid_waste Solid Waste (e.g., contaminated tips) waste_type->solid_waste Solid liquid_waste Liquid Waste (e.g., solutions) waste_type->liquid_waste Liquid collect_solid Collect in Labeled, Sealed Solid Waste Container solid_waste->collect_solid collect_liquid Collect in Labeled, Sealed Liquid Waste Container with Secondary Containment liquid_waste->collect_liquid store_waste Store in Designated Hazardous Waste Area (Cool, Dry, Ventilated) collect_solid->store_waste collect_liquid->store_waste contact_ehs Contact Institutional Hazardous Waste Program store_waste->contact_ehs end End: Proper Disposal contact_ehs->end

Caption: Decision workflow for the safe disposal of Quasar 670 waste.

References

Handling

Personal protective equipment for handling Quasar 670

For Researchers, Scientists, and Drug Development Professionals This guide provides crucial safety and logistical information for handling Quasar 670, a fluorescent indocarbocyanine dye. Adherence to these procedures is...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling Quasar 670, a fluorescent indocarbocyanine dye. Adherence to these procedures is essential for ensuring laboratory safety and maintaining the integrity of your experiments.

Understanding the Hazards

A related, though different, product with the brand name "QUASAR" is a corrosive mixture containing phosphoric acid and benzalkonium chloride, which can cause irreversible eye and skin damage.[8] While this is a different product, it highlights the importance of carefully reading labels and understanding the specific hazards of the chemicals you are working with.

Personal Protective Equipment (PPE)

A comprehensive assessment of the work area and planned procedures is necessary to determine the appropriate PPE.[9] The following table summarizes the minimum required PPE for handling Quasar 670.

Body Part Required PPE Specifications & Best Practices
Eyes & Face Safety glasses with side shields or chemical splash goggles.[9][10] A face shield may be required for splash hazards.Must be ANSI Z87.1 compliant.[9]
Hands Disposable nitrile gloves.Inspect gloves before each use and remove them immediately after contact with the chemical.[2][9] Wash hands thoroughly after glove removal. For tasks with a higher risk of exposure, consider double gloving.[7][9]
Body Laboratory coat.Must be fully buttoned.[10]
Clothing Long pants and closed-toe shoes.Provides an additional layer of protection against spills.[9][10]
Respiratory Use in a well-ventilated area. A fume hood is recommended, especially when handling the powdered form.[2][7]If significant aerosolization is possible, a risk assessment may indicate the need for a respirator.

Handling and Storage Procedures

Proper handling and storage are critical to prevent contamination and degradation of Quasar 670.

Receiving and Storage:

  • Shipping Conditions: Quasar 670 is shipped cold.[11]

  • Storage Conditions: Store unopened dye packs in the dark at -15 to -30 °C.[1][11] Protect from light.[1] Other kit components should be stored at 2 to 8 °C.[1]

Handling:

  • Handle Quasar 670 in a designated area of the lab, away from general workspace activity.[12]

  • Avoid the formation of dust and aerosols.[2]

  • Use a fume hood when handling the powdered dye or preparing stock solutions.[7]

  • Before using, centrifuge or tap the vial to ensure all the dye is at the bottom.[1]

  • Exercise care to avoid staining skin, clothing, and laboratory surfaces.[1]

Experimental Workflow and Disposal Plan

The following diagram illustrates a typical workflow for handling Quasar 670, from preparation to disposal.

G Quasar 670 Handling Workflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_ppe Don Appropriate PPE prep_area Prepare Well-Ventilated Workspace prep_ppe->prep_area prep_reagents Equilibrate Reagents prep_area->prep_reagents handle_reconstitute Reconstitute Dye prep_reagents->handle_reconstitute handle_reaction Perform Labeling Reaction handle_reconstitute->handle_reaction cleanup_decontaminate Decontaminate Surfaces & Equipment handle_reaction->cleanup_decontaminate cleanup_waste Segregate & Label Hazardous Waste cleanup_decontaminate->cleanup_waste cleanup_dispose Dispose of Waste via EH&S cleanup_waste->cleanup_dispose cleanup_ppe Doff & Dispose of PPE cleanup_dispose->cleanup_ppe

Quasar 670 Handling Workflow Diagram

Disposal Plan:

  • Waste Segregation: All materials contaminated with Quasar 670, including pipette tips, tubes, gloves, and excess reagents, should be collected as hazardous chemical waste.[13]

  • Waste Containers: Use clearly labeled, sealed containers for waste collection.[8][13]

  • Environmental Precautions: Do not let the product enter drains.[2] Discharge into the environment must be avoided.[2]

  • Final Disposal: Dispose of all waste in accordance with local, regional, and national regulations through your institution's Environmental Health and Safety (EH&S) office.[8][13]

Emergency Procedures

In the event of an exposure or spill, immediate action is required.

Emergency Situation Immediate Actions
Skin Contact Immediately remove all contaminated clothing.[8] Rinse the affected skin with plenty of water.[8]
Eye Contact Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[8] Seek immediate medical attention.[8]
Inhalation Move the person to fresh air and keep them at rest in a position comfortable for breathing.[8]
Ingestion Rinse mouth with water. Do NOT induce vomiting.[6][8] Immediately call a poison center or doctor.[8]
Spill Evacuate unprotected personnel from the area.[8] Increase ventilation.[8] Wearing appropriate PPE, wipe up the spill with absorbent material (e.g., paper towels).[8] Collect all contaminated materials in a sealed, labeled container for hazardous waste disposal.[8]

Emergency Contacts: Always know the location of safety showers and eyewash stations.[8] Keep emergency contact numbers for your institution's EH&S office and, if applicable, poison control, readily accessible.

References

© Copyright 2026 BenchChem. All Rights Reserved.